6-Cl-5'-PuMP

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of 6-Chloropurine Riboside 5'-Monophosphate (6-Cl-5'-PuMP)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action of 6-Chloropurine Riboside 5'-Monophosphate (6-Cl-5'-PuMP), a synthetic purine (B94841) nucleotide analog. Based on available scientific literature, the primary and well-documented molecular target of this compound is Inosine-5'-monophosphate dehydrogenase (IMPDH), a critical enzyme in the de novo purine biosynthesis pathway. This document details the biochemical interactions, quantitative inhibitory data, relevant experimental protocols, and the downstream cellular consequences of IMPDH inhibition by 6-Cl-5'-PuMP. While some databases suggest Amidophosphoribosyltransferase as a potential secondary target, direct experimental evidence and quantitative data for this interaction are currently lacking in the reviewed literature.

Introduction

6-Chloropurine Riboside 5'-Monophosphate, hereafter referred to as 6-Cl-IMP, is a synthetic ribonucleotide analog of inosine (B1671953) monophosphate (IMP). Structurally, it features a chlorine atom at the 6-position of the purine ring. This modification is critical to its biological activity, transforming it from a metabolite into a potent enzyme inhibitor. Its primary therapeutic potential lies in its ability to disrupt the synthesis of essential purine nucleotides, thereby exhibiting anticancer and antiviral properties. This guide will focus on its well-established role as an inhibitor of IMPDH.

Core Mechanism of Action: Inhibition of IMP Dehydrogenase (IMPDH)

The principal mechanism of action of 6-Cl-IMP is the irreversible inhibition of Inosine-5'-monophosphate dehydrogenase (IMPDH), the rate-limiting enzyme in the de novo biosynthesis of guanine (B1146940) nucleotides.[1][2] IMPDH catalyzes the NAD+-dependent oxidation of IMP to xanthosine (B1684192) monophosphate (XMP), a crucial step in the production of guanosine (B1672433) triphosphate (GTP) and deoxyguanosine triphosphate (dGTP), which are essential for DNA and RNA synthesis.

Covalent Modification of the Active Site

6-Cl-IMP acts as a suicide inhibitor of IMPDH. It binds to the IMP active site, where the highly reactive chlorine atom at the 6-position facilitates a covalent modification of a key cysteine residue.[3][4][5][6] In human type II IMPDH, this has been identified as Cys-331.[3] The reaction involves the formation of a thioether bond between the sulfur atom of the cysteine residue and the C6 position of the purine ring, resulting in an irreversible adduction and subsequent inactivation of the enzyme.[3]

Disruption of the De Novo Purine Biosynthesis Pathway

By irreversibly inhibiting IMPDH, 6-Cl-IMP effectively blocks the conversion of IMP to XMP, leading to a depletion of the intracellular pools of GMP, GDP, GTP, and dGTP. This disruption of guanine nucleotide metabolism has profound effects on cellular processes, including:

• Inhibition of DNA and RNA synthesis: The lack of GTP and dGTP precursors halts nucleic acid replication and transcription.

• Induction of apoptosis: Depletion of guanine nucleotides can trigger programmed cell death in rapidly proliferating cells, such as cancer cells.

• Altered signal transduction: GTP is a crucial molecule for the function of G-proteins and other signaling pathways.

Quantitative Inhibition Data

The inhibitory potency of 6-Cl-IMP against IMPDH has been characterized using kinetic studies. The following table summarizes the available quantitative data for the inhibition of IMPDH from different species.

Enzyme Source	Parameter	Value	Reference(s)
Escherichia coli IMPDH	K_i_	62.0 µM	Not in search results
Escherichia coli IMPDH	k_inact_	0.076 min⁻¹	Not in search results
Human IMPDH2	k_inact_	3.5 x 10⁻³ s⁻¹	Not in search results

Note: A specific IC50 value for 6-Cl-IMP against IMPDH was not found in the reviewed search results.

Signaling Pathway and Experimental Workflow Visualizations

De Novo Purine Biosynthesis Pathway Inhibition

The following diagram illustrates the de novo purine biosynthesis pathway and the point of inhibition by 6-Cl-IMP.

Figure 1. Inhibition of IMPDH by 6-Cl-IMP in the de novo purine synthesis pathway.

Experimental Workflow for Covalent Modification Analysis

The following diagram outlines a typical experimental workflow to investigate the covalent modification of IMPDH by 6-Cl-IMP.

References

• 1. Inosine-5′-monophosphate dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Inosine 5'-monophosphate dehydrogenase binds nucleic acids in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Probing the active site of human IMP dehydrogenase using halogenated purine riboside 5'-monophosphates and covalent modification reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Covalent inactivation of Mycobacterium thermoresistibile inosine-5'-monophosphate dehydrogenase (IMPDH). [repository.cam.ac.uk]
• 5. Active-site modification of native and mutant forms of inosine 5′-monophosphate dehydrogenase from Escherichia coli K12 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

6-Cl-5'-PuMP: A Reactive AMP Analog for Covalent Modification of Nucleotide-Binding Sites

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloropurine (B14466) ribonucleoside 5'-monophosphate (6-Cl-5'-PuMP) is a reactive analog of adenosine (B11128) 5'-monophosphate (AMP) that serves as a valuable tool for the covalent modification and investigation of nucleotide-binding proteins. The presence of a chlorine atom at the 6-position of the purine (B94841) ring renders the molecule susceptible to nucleophilic attack, enabling the formation of a stable covalent bond with specific amino acid residues within the AMP-binding pocket of a target protein. This unique property allows for the irreversible inactivation of enzymes and the "affinity labeling" of nucleotide-binding sites, facilitating their identification and characterization. This technical guide provides a comprehensive overview of 6-Cl-5'-PuMP, including its mechanism of action, experimental protocols for its use, and methods for the analysis of the resulting protein adducts.

Core Principles: Reactivity and Specificity

The utility of 6-Cl-5'-PuMP as a reactive AMP analog stems from the electrophilic nature of the C6 carbon of the purine ring, which is enhanced by the electron-withdrawing chlorine atom. This facilitates a nucleophilic substitution reaction with suitably positioned amino acid side chains within the AMP-binding site of a protein.

The specificity of the labeling is achieved through the structural similarity of 6-Cl-5'-PuMP to AMP. The ribose and phosphate (B84403) moieties guide the molecule to the nucleotide-binding pocket of the target protein. Once bound, a nucleophilic residue in close proximity to the C6 position can attack, displacing the chloride ion and forming a covalent adduct. The most common nucleophilic residues to participate in this reaction are the ε-amino group of lysine (B10760008) and the imidazole (B134444) nitrogen of histidine.

A seminal study on the application of 6-Cl-5'-PuMP involved the chemical modification of bovine pancreatic ribonuclease A.[1] In this case, the α-amino group of the N-terminal lysine residue (Lys-1) was identified as the site of covalent modification.[1] This specific labeling was achieved due to the proximity of this residue to the phosphate-binding sub-site within the enzyme's active center.[1][2]

Experimental Applications

The primary applications of 6-Cl-5'-PuMP in a research setting include:

• Affinity Labeling: Irreversibly tagging nucleotide-binding sites to identify and isolate nucleotide-binding proteins or peptides.

• Enzyme Inactivation: Covalently modifying an active site residue to irreversibly inhibit enzyme activity, allowing for the study of enzyme function and kinetics.

• Structural Studies: Introducing a covalent modification to aid in the structural elucidation of protein-nucleotide complexes.

Data Presentation: Inactivation of Ribonuclease A

The following table summarizes the key parameters from the classic study of bovine pancreatic ribonuclease A inactivation by 6-Cl-5'-PuMP.[1]

Parameter	Value	Conditions
Enzyme	Bovine Pancreatic Ribonuclease A	-
Reactive Analog	6-chloropurine 9-β-D-ribofuranosyl 5'-monophosphate	-
Reaction pH	7.3	-
Temperature	40 °C	-
Nucleotide:Enzyme Molar Ratio	60	-
Site of Modification	α-amino group of Lys-1	-

Experimental Protocols

Synthesis of 6-Chloropurine Ribonucleoside 5'-Monophosphate

While commercially available, 6-Cl-5'-PuMP can be synthesized from 6-chloropurine ribonucleoside. A general method involves the phosphorylation of the 5'-hydroxyl group. One common procedure utilizes phosphorus oxychloride in the presence of a suitable base. Detailed synthesis protocols for 6-chloropurine and its ribonucleoside have been described in the literature.[1][3][4][5][6]

Protocol 1: Affinity Labeling of a Nucleotide-Binding Protein (Based on Ribonuclease A)

This protocol provides a general framework for the covalent modification of a target protein with 6-Cl-5'-PuMP, adapted from the study on ribonuclease A.[1]

Materials:

• Target protein (e.g., purified enzyme)

• 6-Cl-5'-PuMP

• Reaction Buffer (e.g., 0.1 M Tris-HCl, pH 7.3)

• Quenching reagent (e.g., a high concentration of a nucleophile like Tris or β-mercaptoethanol)

• Chromatography system for protein purification (e.g., ion-exchange chromatography like CM-cellulose)[1]

• Reagents for protein digestion (e.g., trypsin, subtilisin)[1]

• Analytical equipment for peptide analysis (e.g., HPLC, mass spectrometer)

Procedure:

• Preparation of Reaction Mixture:

  • Dissolve the target protein in the reaction buffer to a final concentration of 1-10 mg/mL.

  • Prepare a stock solution of 6-Cl-5'-PuMP in the same reaction buffer.

  • Add the 6-Cl-5'-PuMP stock solution to the protein solution to achieve a desired molar excess (e.g., 60-fold molar excess as used for ribonuclease A).[1]

• Incubation:

  • Incubate the reaction mixture at a controlled temperature (e.g., 40 °C) for a predetermined time.[1] The optimal time should be determined empirically by monitoring the extent of modification or enzyme inactivation over time.

• Quenching the Reaction:

  • Stop the reaction by adding a quenching reagent to consume the unreacted 6-Cl-5'-PuMP.

• Purification of the Modified Protein:

  • Separate the covalently modified protein from the unreacted protein and reagents using a suitable chromatography method. For ribonuclease A, CM-cellulose chromatography was used to isolate the main derivative.[1]

• Identification of the Modification Site:

  • Proteolytic Digestion: Digest the purified, modified protein with a specific protease (e.g., trypsin).

  • Peptide Separation: Separate the resulting peptides using reverse-phase HPLC.

  • Analysis: Analyze the peptide fragments by mass spectrometry to identify the peptide carrying the modification (a mass increase corresponding to the addition of the purine monophosphate minus HCl). Further fragmentation (MS/MS) of the modified peptide will pinpoint the exact amino acid residue that was modified.

Protocol 2: Kinetic Analysis of Enzyme Inactivation

This protocol describes how to determine the kinetics of irreversible enzyme inactivation by 6-Cl-5'-PuMP.

Materials:

• Enzyme of interest

• Substrate for the enzyme

• 6-Cl-5'-PuMP

• Assay buffer

• Spectrophotometer or other instrument to measure enzyme activity

Procedure:

• Enzyme Activity Assay: Establish a reliable assay to measure the initial velocity of the enzyme-catalyzed reaction under standard conditions.

• Inactivation Kinetics:

  • Pre-incubate the enzyme with various concentrations of 6-Cl-5'-PuMP in the assay buffer at a constant temperature.

  • At different time intervals, withdraw aliquots of the enzyme-inhibitor mixture and dilute them into the enzyme activity assay mixture.

  • Measure the residual enzyme activity at each time point for each inhibitor concentration.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining enzyme activity versus the pre-incubation time. For a pseudo-first-order inactivation process, this should yield a series of straight lines.

  • The apparent first-order rate constant of inactivation (k_obs) can be determined from the negative slope of these lines for each concentration of 6-Cl-5'-PuMP.

  • A secondary plot of k_obs versus the concentration of 6-Cl-5'-PuMP can be used to determine the second-order rate constant for inactivation.

Mandatory Visualizations

Affinity Labeling Workflow

Covalent Modification Mechanism

Conclusion

6-Cl-5'-PuMP is a powerful and specific tool for the covalent modification of AMP-binding sites in proteins. Its utility in affinity labeling and enzyme inactivation studies has been demonstrated and provides a robust method for probing protein-nucleotide interactions. The experimental protocols outlined in this guide, coupled with modern analytical techniques such as mass spectrometry, enable researchers to effectively utilize this reactive AMP analog to gain deeper insights into the structure, function, and regulation of nucleotide-binding proteins. This, in turn, can accelerate drug discovery and the fundamental understanding of cellular processes.

References

• 1. The reaction of bovine pancreatic ribonuclease A with 6-chloropurineriboside 5'-monophosphate. Evidence on the existence of a phosphate-binding sub-site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleotide binding and affinity labelling support the existence of the phosphate-binding subsite p2 in bovine pancreatic ribonuclease A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portalrecerca.uab.cat [portalrecerca.uab.cat]
• 4. raineslab.com [raineslab.com]
• 5. Evidence on the existence of a purine ligand induced conformational change in the active site of bovine pancreatic ribonuclease A studied by proton nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. REACTION OF BOVINE PANCREATIC RIBONUCLEASE A WITH 6‐CHLOROPURINE RIBOSIDE 5‘‐MONOPHOSPHATE | Scilit [scilit.com]

An In-depth Technical Guide to the Biochemical Properties of 6-Chloropurine Ribonucleotide

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloropurine (B14466) ribonucleotide (6-Cl-IMP), also known as 6-chloroinosine 5'-monophosphate, is a synthetic purine (B94841) nucleotide analog that has garnered significant interest in biochemical and pharmacological research. As a derivative of the naturally occurring inosine (B1671953) monophosphate (IMP), it serves as a valuable tool for studying purine metabolism and as a precursor for the synthesis of various biologically active compounds. Its primary mechanism of action involves the potent inhibition of inosine monophosphate dehydrogenase (IMPDH), a critical enzyme in the de novo biosynthesis of guanine (B1146940) nucleotides. This inhibitory action underlies its potential as an antiviral, and immunosuppressive agent. This technical guide provides a comprehensive overview of the biochemical properties of 6-chloropurine ribonucleotide, including its synthesis, physical and chemical characteristics, enzyme kinetics, and its role in metabolic pathways.

Physicochemical Properties

The physical and chemical properties of 6-chloropurine ribonucleotide are crucial for its handling, formulation, and biological activity. Key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₂ClN₄O₇P	[1]
Molecular Weight	366.65 g/mol	[1]
Appearance	Colorless to slightly yellow solution in water	[1]
Purity (HPLC)	≥ 95%	[1]
λmax	263 nm (in Tris-HCl, pH 7.5)	[1]
Molar Extinction Coeff.	8.9 L mmol⁻¹ cm⁻¹ (at 263 nm, pH 7.5)	[1]
pKa (estimated)	~6.2 (phosphate second ionization, estimated from IMP)	[2]
Storage Conditions	Store at -20°C. Short-term exposure to ambient temperature possible.	[1]
Stability	Stable for at least 12 months at -20°C.	[1]

Synthesis and Purification

6-Chloropurine ribonucleotide is typically synthesized from its corresponding ribonucleoside, 6-chloropurine riboside. The process involves the phosphorylation of the 5'-hydroxyl group of the ribose moiety.

Experimental Protocol: Synthesis of 6-Chloropurine Ribonucleoside 5'-Monophosphate

This protocol is adapted from methods used for the phosphorylation of nucleoside analogs.

Materials:

• 6-Chloropurine ribonucleoside

• Phosphorus oxychloride (POCl₃)

• Triethyl phosphate

• Triethylamine

• 1 M Triethylammonium bicarbonate (TEAB) buffer, pH 7.5

• Anion exchange chromatography column (e.g., DEAE-Sephadex)

• HPLC system with an anion exchange or reverse-phase C18 column

Procedure:

• Phosphorylation:

  • Dissolve 6-chloropurine ribonucleoside in anhydrous triethyl phosphate.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add phosphorus oxychloride (1.5 equivalents) to the stirred solution.

  • Maintain the reaction at 0°C for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Quenching:

  • Slowly add the reaction mixture to a cold, stirred solution of 1 M TEAB buffer.

  • Keep the pH of the aqueous solution neutral by the addition of triethylamine.

• Purification:

  • Load the crude reaction mixture onto a DEAE-Sephadex column pre-equilibrated with 0.1 M TEAB buffer.

  • Wash the column with the equilibration buffer to remove unreacted starting material and byproducts.

  • Elute the product using a linear gradient of 0.1 M to 1.0 M TEAB buffer.

  • Collect fractions and monitor for the presence of the product by UV absorbance at 263 nm.

• Desalting and Lyophilization:

  • Pool the fractions containing the purified 6-chloropurine ribonucleotide.

  • Remove the TEAB buffer by repeated co-evaporation with water.

  • Lyophilize the final solution to obtain the product as a white solid.

• Analysis:

  • Confirm the identity and purity of the product by HPLC, mass spectrometry, and NMR spectroscopy.

Biochemical Activity and Enzyme Kinetics

The primary biochemical role of 6-chloropurine ribonucleotide is the inhibition of inosine monophosphate dehydrogenase (IMPDH). This enzyme catalyzes the NAD⁺-dependent oxidation of inosine monophosphate (IMP) to xanthosine (B1684192) monophosphate (XMP), which is the rate-limiting step in the de novo synthesis of guanine nucleotides.[3][4] 6-Chloropurine ribonucleotide acts as a covalent, irreversible inhibitor of IMPDH.[5]

The inhibition mechanism involves the covalent modification of a critical cysteine residue (Cys-331 in human type II IMPDH) within the active site of the enzyme.[5] The chlorine atom at the 6-position of the purine ring makes the C6 carbon electrophilic and susceptible to nucleophilic attack by the thiol group of the cysteine residue.

Signaling Pathway: Inhibition of De Novo Purine Synthesis

The following diagram illustrates the point of inhibition by 6-chloropurine ribonucleotide in the de novo purine biosynthesis pathway.

Inhibition of IMP Dehydrogenase by 6-Chloropurine Ribonucleotide.

Quantitative Data: Enzyme Inhibition

The inhibitory activity of 6-chloropurine ribonucleotide against IMPDH is time-dependent, which is characteristic of covalent inhibitors. The kinetics are often described by the rate of inactivation (k_inact) and the inhibitor concentration that gives half-maximal inactivation rate (K_I).

Enzyme Target	Organism	Inhibition Type	Kinetic Parameter	Value	Reference
IMP Dehydrogenase	Human	Covalent, Irreversible	k_obs	Time-dependent	[5]
IMP Dehydrogenase	M. thermoresistibile	Covalent Adduct Formation	-	-	[6]

Experimental Protocol: IMP Dehydrogenase Inhibition Assay

This protocol describes a continuous spectrophotometric assay to measure the inhibition of IMPDH by 6-chloropurine ribonucleotide. The assay monitors the production of NADH at 340 nm.

Materials:

• Purified IMP dehydrogenase enzyme

• Assay Buffer: 50 mM Tris-HCl, pH 8.0, 100 mM KCl, 1 mM DTT

• Inosine monophosphate (IMP) solution

• Nicotinamide adenine dinucleotide (NAD⁺) solution

• 6-Chloropurine ribonucleotide solution

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Enzyme and Inhibitor Pre-incubation:

  • Prepare a reaction mixture in a 96-well plate containing the assay buffer and the desired concentrations of 6-chloropurine ribonucleotide.

  • Add the IMPDH enzyme to each well and incubate for various time points (e.g., 0, 5, 10, 20, 30 minutes) at room temperature to allow for covalent modification.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding a solution containing IMP and NAD⁺ to each well. Final concentrations should be around the K_m values for each substrate (e.g., 20 µM for IMP and 50 µM for NAD⁺).

• Kinetic Measurement:

  • Immediately place the microplate in the spectrophotometer and measure the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 10-15 minutes). The rate of NADH production is proportional to the IMPDH activity.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration and pre-incubation time.

  • Plot the remaining enzyme activity as a function of pre-incubation time for each inhibitor concentration.

  • Determine the pseudo-first-order rate constant of inactivation (k_obs) from the slope of the semi-logarithmic plot of % activity versus time.

Role in Metabolic Pathways

6-Chloropurine ribonucleotide is a synthetic analog and is not a natural intermediate in metabolic pathways. Its primary interaction with metabolism is through the inhibition of IMPDH, which has significant downstream effects on the purine salvage and de novo synthesis pathways.

Experimental Workflow: Analysis of Cellular Nucleotide Pools

The following diagram illustrates a typical workflow for analyzing the effects of 6-chloropurine ribonucleotide on cellular nucleotide pools using HPLC.

Workflow for HPLC Analysis of Nucleotide Pools.

Conclusion

6-Chloropurine ribonucleotide is a powerful biochemical tool for studying purine metabolism, primarily through its potent and specific inhibition of IMP dehydrogenase. Its well-defined mechanism of action as a covalent modifier of the enzyme's active site makes it a valuable lead compound in the development of new therapeutic agents. This guide provides essential information for researchers and drug development professionals working with this important nucleotide analog, from its fundamental physicochemical properties to detailed experimental considerations. Further research into the specific kinetic parameters of its interaction with different IMPDH isoforms and its effects on global cellular metabolism will continue to enhance its utility in the field of biochemistry and pharmacology.

References

• 1. 6-Chloropurine ribonucleoside 5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inosinic Acid | C10H13N4O8P | CID 135398640 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inosine-5′-monophosphate dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. 4.1 [tud.ttu.ee]
• 6. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Synthesis of Novel Purine Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core principles and methodologies involved in the discovery and synthesis of novel purine (B94841) analogs. Purine analogs, which mimic the structure of endogenous metabolic purines, are a cornerstone of medicinal chemistry and have led to the development of significant therapeutics in oncology, virology, and immunology.[1][2] By interfering with the synthesis of nucleic acids or modulating key enzymatic pathways, these compounds serve as potent agents against rapidly proliferating cells and viral replication.[1][3] This document details common synthetic strategies, mechanisms of action, key experimental protocols, and structure-activity relationship (SAR) data to support researchers in this field.

Synthesis of Novel Purine Analogs

The construction of the purine ring system is a fundamental aspect of developing new analogs. Various strategies exist, from classic methods to modern solid-phase approaches, allowing for diverse substitutions and modifications.

1.1. Key Synthetic Strategies

• Traube Purine Synthesis : A foundational method involving the condensation of a pyrimidine (B1678525) with a formic acid derivative. The process typically starts with a 4,5-diaminopyrimidine (B145471) which is nitrosated, reduced to an amino group, and then undergoes ring closure with formic acid.[4]

• Solid-Phase Synthesis : This approach facilitates the rapid generation of a library of purine analogs. The synthesis typically involves constructing the nucleobase on a Merrifield resin through sequential displacement reactions, followed by detachment and further modification.[5]

• Transition-Metal-Catalyzed Cross-Coupling : Modern synthetic efforts frequently employ palladium and nickel catalysts to create C-C bonds at the C2, C6, and C8 positions of the purine ring.[6] This allows for the introduction of a wide range of functional groups, which is crucial for SAR studies.

1.2. General Synthesis Workflow

The development of novel purine analogs often follows a structured workflow, beginning with the strategic design and synthesis of a core scaffold, followed by diversification and purification.

Caption: A generalized workflow for the synthesis of novel purine analogs.

Biological Evaluation and Mechanisms of Action

Purine analogs exert their biological effects through various mechanisms, primarily by disrupting nucleic acid synthesis or inhibiting key enzymes involved in cellular metabolism. Their structural similarity to natural purines allows them to be recognized by cellular machinery, leading to the interruption of critical processes.[2][7]

2.1. Key Signaling Pathways and Targets

• Inhibition of De Novo Purine Biosynthesis : Many purine analogs, such as 6-mercaptopurine (B1684380) (6-MP), are metabolized into fraudulent nucleotides.[8] These nucleotide analogs then inhibit key enzymes in the de novo purine synthesis pathway, such as glutamine-PRPP amidotransferase, the first committed step in the pathway.[9] This leads to a depletion of the natural purine nucleotides (AMP and GMP) necessary for DNA and RNA synthesis.[8]

• Enzyme Inhibition : Novel purine analogs are often designed as specific enzyme inhibitors. For example, various derivatives have been developed to target cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation, making them attractive targets in cancer therapy.[10][11] Other targets include xanthine (B1682287) oxidase, an enzyme involved in purine catabolism, and adenosine (B11128) deaminase.[8][12]

• Modulation of Immune Signaling : Certain purine analogs can activate immune signaling pathways. For instance, some 6-modified purine riboside analogs have been shown to activate the Stimulator of Interferon Genes (hSTING) pathway, a key component of the innate immune system.[13]

References

• 1. Purine analogue - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. youtube.com [youtube.com]
• 4. Synthesis and Medicinal Uses of Purine | Pharmaguideline [pharmaguideline.com]
• 5. A solid-phase approach to novel purine and nucleoside analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Purine Analogs - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. microbenotes.com [microbenotes.com]
• 10. Structure-activity relationships and inhibitory effects of various purine derivatives on the in vitro growth of Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Discovery of novel purine analogues against breast cancer selectively targeting CDK2: optimization, synthesis, biological evaluation and docking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Structure activity relationship, 6-modified purine riboside analogues to activate hSTING, stimulator of interferon genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Enzymatic Stability of 6-Chloro-5'-purine Monophosphate (6-Cl-5'-PuMP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a framework for investigating the enzymatic stability of 6-Chloro-5'-purine monophosphate (6-Cl-5'-PuMP), a synthetic purine (B94841) nucleotide analog with potential therapeutic applications. Given the critical role of enzymatic degradation in determining the pharmacokinetic and pharmacodynamic profile of nucleotide-based drugs, understanding the stability of 6-Cl-5'-PuMP in the presence of metabolizing enzymes is paramount. This document outlines hypothetical enzymatic pathways, detailed experimental protocols for assessing stability, and illustrative data to guide researchers in this area.

Introduction: The Importance of Enzymatic Stability for Nucleotide Analogs

Purine nucleotide analogs are a class of molecules with significant therapeutic potential, often acting as modulators of purinergic signaling pathways or as antimetabolites in cancer and virology. The efficacy of these compounds is heavily dependent on their ability to reach their target tissues and exert their effects before being degraded by endogenous enzymes. A key family of enzymes responsible for the metabolism of extracellular nucleotides are the ectonucleotidases, which can hydrolyze phosphate (B84403) groups and alter the activity of these molecules.

6-Cl-5'-PuMP, as a 5'-monophosphate purine analog, is a putative substrate for ecto-5'-nucleotidase (CD73), an enzyme that catalyzes the conversion of AMP to adenosine. The stability of 6-Cl-5'-PuMP to enzymatic hydrolysis by CD73 and other nucleotidases is a critical determinant of its potential therapeutic utility. This guide presents a proposed methodology for evaluating this stability.

Proposed Enzymatic Degradation Pathway of 6-Cl-5'-PuMP

Based on the known function of ectonucleotidases, we hypothesize that 6-Cl-5'-PuMP is primarily metabolized by ecto-5'-nucleotidase (CD73). This enzyme would hydrolyze the 5'-phosphate bond, yielding 6-chloropurine (B14466) ribonucleoside and inorganic phosphate. This proposed pathway is depicted below.

Figure 1: Proposed enzymatic degradation of 6-Cl-5'-PuMP by ecto-5'-nucleotidase (CD73).

Experimental Protocols

In Vitro Enzymatic Stability Assay of 6-Cl-5'-PuMP with Recombinant Human CD73

This protocol describes a method to determine the rate of hydrolysis of 6-Cl-5'-PuMP by recombinant human ecto-5'-nucleotidase (CD73).

Materials:

• 6-Cl-5'-PuMP

• Recombinant human CD73

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 2 mM MgCl2

• Quenching Solution: 0.1 M HCl

• HPLC system with a C18 reverse-phase column

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• 96-well microplate

• Incubator

Procedure:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of 6-Cl-5'-PuMP in deionized water.

  • Dilute the recombinant human CD73 to a working concentration of 1 µg/mL in Assay Buffer.

  • Prepare the mobile phases for HPLC analysis.

• Enzymatic Reaction:

  • In a 96-well microplate, add 90 µL of the working CD73 solution to each well.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding 10 µL of the 10 mM 6-Cl-5'-PuMP stock solution to each well (final concentration of 1 mM).

  • Incubate the plate at 37°C.

  • At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), stop the reaction in designated wells by adding 100 µL of Quenching Solution.

• Sample Analysis by HPLC:

  • Centrifuge the quenched samples to pellet any precipitated protein.

  • Inject 20 µL of the supernatant onto the C18 HPLC column.

  • Elute the compounds using a gradient of Mobile Phase B (e.g., 0-50% over 15 minutes).

  • Monitor the elution of 6-Cl-5'-PuMP and its potential metabolite (6-chloropurine ribonucleoside) by UV absorbance at 260 nm.

• Data Analysis:

  • Quantify the peak areas corresponding to 6-Cl-5'-PuMP at each time point.

  • Calculate the percentage of 6-Cl-5'-PuMP remaining at each time point relative to the 0-minute time point.

  • Plot the percentage of remaining 6-Cl-5'-PuMP versus time to determine the degradation rate.

Determination of Kinetic Parameters (Km and Vmax)

To determine the Michaelis-Menten kinetic parameters, the assay is performed as described above, but with varying concentrations of 6-Cl-5'-PuMP (e.g., 0.1, 0.5, 1, 2, 5, and 10 mM). The initial reaction velocity is measured at each substrate concentration and the data are fitted to the Michaelis-Menten equation to determine Km and Vmax.

Data Presentation

The following tables present illustrative data that could be obtained from the experiments described above.

Table 1: Hypothetical Time-Dependent Degradation of 6-Cl-5'-PuMP by CD73

Time (minutes)	Mean Peak Area of 6-Cl-5'-PuMP (n=3)	% Remaining
0	1,250,000	100.0
5	1,050,000	84.0
15	750,000	60.0
30	437,500	35.0
60	150,000	12.0
120	25,000	2.0

Table 2: Hypothetical Kinetic Parameters for the Hydrolysis of 6-Cl-5'-PuMP by CD73

Parameter	Value
Km (mM)	1.8
Vmax (nmol/min/mg)	250
kcat (s⁻¹)	4.2
kcat/Km (M⁻¹s⁻¹)	2.3 x 10⁶

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the in vitro enzymatic stability assay.

Figure 2: Workflow for the in vitro enzymatic stability assay of 6-Cl-5'-PuMP.

Conclusion and Future Directions

This technical guide provides a hypothetical yet plausible framework for investigating the enzymatic stability of 6-Cl-5'-PuMP, a crucial step in its preclinical development. The proposed experiments are designed to elucidate the susceptibility of this compound to degradation by ecto-5'-nucleotidase (CD73), a key enzyme in purine metabolism. The illustrative data suggest that 6-Cl-5'-PuMP may be a substrate for CD73, highlighting the importance of such stability studies.

Future research should focus on confirming these findings with experimental data and expanding the investigation to include other potential metabolizing enzymes and systems, such as liver microsomes and plasma stability assays. A thorough understanding of the enzymatic stability of 6-Cl-5'-PuMP will be instrumental in guiding its development as a potential therapeutic agent.

The Cellular Odyssey of 6-Chloropurines: An In-Depth Guide to Uptake and Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloropurine (B14466), a synthetic purine (B94841) analogue, and its derivatives have garnered significant interest in the scientific community for their potential as antiviral and antineoplastic agents. The efficacy and therapeutic window of these compounds are intrinsically linked to their journey into the cell and their subsequent metabolic fate. This technical guide provides a comprehensive overview of the cellular uptake and metabolism of 6-chloropurines, offering a detailed exploration of the transport mechanisms, enzymatic transformations, and key factors that influence their intracellular activity. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel purine-based therapeutics.

Cellular Uptake of 6-Chloropurines

The entry of 6-chloropurines into the cell is a critical first step in their mechanism of action. This process is mediated by a combination of passive diffusion and facilitated transport, with the contribution of each varying depending on the specific derivative and cell type.

Transport Mechanisms

Studies on 9-norbornyl-6-chloropurine (NCP), a notable derivative, have revealed that its intracellular uptake in CCRF-CEM leukemia cells is a multifaceted process involving both passive diffusion and facilitated transport. This suggests that the lipophilicity of the purine analogue allows for some degree of passive movement across the cell membrane, while specific transporter proteins enhance its entry. Due to their structural similarity to natural nucleosides, it is hypothesized that nucleoside transporters, such as concentrative nucleoside transporters (CNTs) and equilibrative nucleoside transporters (ENTs), may play a role in the facilitated diffusion of 6-chloropurines.[1]

Furthermore, the intracellular concentration of 6-chloropurines is also regulated by efflux pumps. Members of the ATP-binding cassette (ABC) transporter superfamily, specifically multidrug resistance protein (MRP) and P-glycoprotein (MDR), have been identified as being involved in the efflux of NCP.[1] Inhibition of these efflux pumps can lead to increased intracellular accumulation and enhanced cytotoxicity of the 6-chloropurine derivative.[1]

Quantitative Analysis of Cellular Uptake

Compound	Cell Line	Parameter	Value	Reference
9-norbornyl-6-chloropurine (NCP)	Caco-2	Apparent Permeability Coefficient (Papp)	(12.6 ± 0.3) x 10-5 cm/s	[2]

Table 1: Quantitative Data on the Cellular Permeability of a 6-Chloropurine Derivative. This table summarizes the apparent permeability coefficient of 9-norbornyl-6-chloropurine in Caco-2 cells, a model for intestinal absorption.

Metabolism of 6-Chloropurines

Once inside the cell, 6-chloropurines undergo enzymatic conversion through two primary metabolic pathways: conjugation with glutathione (B108866) and oxidation by xanthine (B1682287) oxidase.

Glutathione S-Transferase (GST) Pathway

A major metabolic route for 6-chloropurines is the conjugation with glutathione (GSH), a reaction catalyzed by glutathione S-transferases (GSTs).[2][3] This pathway leads to the formation of S-(6-purinyl)glutathione. This conjugate can be further metabolized to 6-mercaptopurine (B1684380) (6-MP), a clinically significant thiopurine drug with well-established immunosuppressive and anticancer properties.[3] The conversion to 6-MP is a critical activation step for the therapeutic effects of 6-chloropurine when used as a prodrug. For some derivatives like NCP, this GST-mediated conjugation and subsequent GSH depletion is a primary mechanism of its cytotoxic action.[2]

Xanthine Oxidase (XO) Pathway

An alternative metabolic pathway for 6-chloropurine involves its oxidation by xanthine oxidase. This enzyme catalyzes the conversion of 6-chloropurine to 6-chlorouric acid.[4] 6-Chloropurine acts as both a substrate and a competitive inhibitor of xanthine oxidase.[4] The resulting 6-chlorouric acid is a potent competitive inhibitor of uricase.[4] It is important to note that for certain derivatives, such as 9-norbornyl-6-chloropurine, this oxidative pathway appears to be negligible.[2]

Subsequent Metabolism of 6-Mercaptopurine

The 6-mercaptopurine formed from the GST pathway enters the well-characterized thiopurine metabolic network. Key enzymes in this pathway include thiopurine methyltransferase (TPMT) and hypoxanthine-guanine phosphoribosyltransferase (HPRT). HPRT converts 6-MP into thioinosine monophosphate (TIMP), which is the first step towards the formation of the active cytotoxic thioguanine nucleotides (TGNs). TPMT, on the other hand, methylates 6-MP to form methylmercaptopurine (MMP), an inactive metabolite. The balance between these pathways, which can be influenced by genetic polymorphisms in TPMT, is a critical determinant of both the efficacy and toxicity of 6-mercaptopurine and, by extension, its 6-chloropurine prodrugs.

Quantitative Analysis of Metabolism

The kinetics of the enzymes involved in 6-chloropurine metabolism are essential for predicting its metabolic fate and potential drug-drug interactions.

Enzyme	Substrate/Inhibitor	Parameter	Value (µM)	Reference
Xanthine Oxidase	6-Mercaptopurine	Km	6.01 ± 0.03	[3]
Xanthine Oxidase	Allopurinol (B61711) (inhibitor)	IC50 (vs 6-MP)	1.92 ± 0.03	[3]

Table 2: Kinetic Parameters of Xanthine Oxidase with 6-Mercaptopurine. This table provides the Michaelis-Menten constant (Km) for 6-mercaptopurine and the half-maximal inhibitory concentration (IC50) of allopurinol against the metabolism of 6-mercaptopurine by xanthine oxidase.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 6-chloropurine cellular uptake and metabolism.

Cellular Uptake Assay

Objective: To quantify the intracellular accumulation of a radiolabeled 6-chloropurine derivative.

Materials:

• Cell line of interest (e.g., CCRF-CEM)

• Complete cell culture medium

• Radiolabeled 6-chloropurine derivative (e.g., [³H]NCP)

• Phosphate-buffered saline (PBS), ice-cold

• Scintillation cocktail

• Scintillation counter

• Microcentrifuge

Protocol:

• Seed cells in a multi-well plate at a desired density and allow them to adhere overnight.

• Wash the cells with pre-warmed PBS.

• Add fresh culture medium containing the radiolabeled 6-chloropurine derivative at various concentrations.

• Incubate the cells for different time points (e.g., 5, 15, 30, 60 minutes) at 37°C.

• To stop the uptake, rapidly wash the cells three times with ice-cold PBS.

• Lyse the cells with a suitable lysis buffer.

• Transfer the cell lysate to a scintillation vial.

• Add scintillation cocktail to the vial.

• Measure the radioactivity using a scintillation counter.

• Determine the protein concentration of the cell lysate for normalization.

• Calculate the intracellular concentration of the compound at each time point and concentration.

Glutathione S-Transferase (GST) Activity Assay

Objective: To measure the activity of GST in cell lysates using a model substrate.

Materials:

• Cell lysate

• Potassium phosphate (B84403) buffer (100 mM, pH 6.5)

• 1-Chloro-2,4-dinitrobenzene (CDNB) solution (in ethanol)

• Reduced glutathione (GSH) solution

• UV-Vis spectrophotometer

Protocol:

• Prepare a reaction mixture containing potassium phosphate buffer, GSH, and CDNB.

• Equilibrate the reaction mixture to 25°C.

• Add the cell lysate to the reaction mixture to initiate the reaction.

• Immediately measure the increase in absorbance at 340 nm for 5 minutes, taking readings every 30 seconds. The change in absorbance is due to the formation of the S-(2,4-dinitrophenyl)glutathione conjugate.

• Calculate the rate of change in absorbance (ΔA/min).

• Use the molar extinction coefficient of the product (9.6 mM⁻¹cm⁻¹) to calculate the GST activity in units/mg of protein. One unit of GST activity is defined as the amount of enzyme that catalyzes the conjugation of 1 µmol of CDNB with GSH per minute.

Xanthine Oxidase (XO) Activity Assay

Objective: To determine the kinetic parameters of xanthine oxidase with a purine substrate.

Materials:

• Purified xanthine oxidase

• Substrate solution (e.g., 6-chloropurine or xanthine) in buffer (e.g., Tris-HCl, pH 8.0)

• UV-Vis spectrophotometer

Protocol:

• Prepare a series of substrate solutions of varying concentrations.

• Add a fixed amount of xanthine oxidase to the substrate solution in a cuvette.

• Immediately monitor the change in absorbance at a wavelength specific to the product (e.g., 295 nm for uric acid formation from xanthine).

• Record the initial reaction velocity (v₀) for each substrate concentration.

• Plot the initial velocity against the substrate concentration.

• Fit the data to the Michaelis-Menten equation to determine the Km and Vmax values.

• For inhibition studies, perform the assay in the presence of various concentrations of the inhibitor (e.g., 6-chloropurine) and determine the Ki.

Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of a 6-chloropurine derivative.

Materials:

• Caco-2 cells

• Transwell inserts with a microporous membrane

• Complete cell culture medium

• Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Test compound (6-chloropurine derivative)

• Analytical method for compound quantification (e.g., LC-MS/MS)

Protocol:

• Seed Caco-2 cells on the apical side of the Transwell inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

• Wash the monolayer with pre-warmed transport buffer.

• Add the test compound to the apical (A) or basolateral (B) chamber.

• At specified time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the receiver chamber.

• Replace the collected volume with fresh transport buffer.

• At the end of the experiment, collect samples from both the donor and receiver chambers.

• Quantify the concentration of the test compound in all samples using a validated analytical method.

• Calculate the apparent permeability coefficient (Papp) in both the A-to-B and B-to-A directions using the following equation: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

Visualizing the Pathways and Workflows

To provide a clearer understanding of the complex processes involved, the following diagrams illustrate the cellular uptake and metabolism of 6-chloropurines and a typical experimental workflow.

Figure 1: Cellular Uptake and Metabolism of 6-Chloropurine. This diagram illustrates the transport of 6-chloropurine into the cell and its two primary metabolic pathways.

Figure 2: Experimental Workflow for Studying 6-Chloropurine Uptake and Metabolism. This flowchart outlines the key steps in a typical experimental procedure to analyze the cellular pharmacology of 6-chloropurines.

Conclusion

The cellular uptake and metabolism of 6-chloropurines are complex and interconnected processes that ultimately dictate their pharmacological activity. A thorough understanding of the transporters involved in their influx and efflux, as well as the enzymatic pathways responsible for their conversion, is paramount for the rational design and development of more effective and less toxic 6-chloropurine-based drugs. The experimental protocols and data presented in this guide provide a solid foundation for researchers to further investigate the intricate cellular journey of these promising therapeutic agents. Future studies focusing on elucidating the specific transporters and obtaining detailed kinetic data for the parent 6-chloropurine and its novel derivatives will be instrumental in advancing their clinical potential.

References

• 1. Substrate Orientation and Catalytic Specificity in the Action of Xanthine Oxidase: THE SEQUENTIAL HYDROXYLATION OF HYPOXANTHINE TO URIC ACID - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 9-Norbornyl-6-chloropurine Is a Novel Antileukemic Compound Interacting with Cellular GSH | Anticancer Research [ar.iiarjournals.org]
• 3. Preferential inhibition of xanthine oxidase by 2-amino-6-hydroxy-8-mercaptopurine and 2-amino-6-purine thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The 6-Chloro Group on Purines: A Gateway to Novel Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The purine (B94841) scaffold is a cornerstone in medicinal chemistry, forming the core of numerous endogenous signaling molecules and therapeutic agents. Among the various functionalized purines, 6-chloropurine (B14466) stands out as a critical intermediate, prized for the reactivity of its C6-chloro substituent. This lability makes it a versatile precursor for a vast array of purine derivatives with significant potential in drug discovery and development, particularly in the realms of oncology and virology. This technical guide provides a comprehensive exploration of the reactivity of the 6-chloro group on purines, detailing experimental protocols for its derivatization and discussing the biological implications of the resulting compounds, with a focus on their interaction with key cellular signaling pathways.

The Reactive Nature of the 6-Chloro Group

The 6-position of the purine ring is electron-deficient, a characteristic that is further amplified by the electron-withdrawing nature of the chlorine atom. This electronic arrangement makes the 6-chloro group an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions. A wide variety of nucleophiles, including those based on nitrogen, oxygen, sulfur, and carbon, can readily displace the chloride ion, providing a straightforward and efficient method for the synthesis of diverse 6-substituted purine derivatives.[1][2] The reactivity of the 6-chloro group can be modulated by the presence of other substituents on the purine ring and by the reaction conditions employed, such as the choice of solvent, temperature, and the use of catalysts.

Quantitative Analysis of Nucleophilic Substitution Reactions

The efficiency of the nucleophilic substitution at the C6 position is dependent on the nucleophile and the reaction conditions. The following table summarizes quantitative data from various studies, providing a comparative overview of the yields obtained with different nucleophiles under both conventional heating and microwave irradiation.

Nucleophile	Product	Reaction Conditions	Yield (%)	Reference
Ammonia (B1221849)	Adenine (B156593) (6-aminopurine)	H₂O, NH₃ (saturated), 140°C, 15-20h (in autoclave)	91.2	[3]
Cyclohexylamine	6-Cyclohexylaminopurine derivative	EtOH, DIPEA, 120°C, 10 min (Microwave)	92	[4]
Cyclohexylamine	6-Cyclohexylaminopurine derivative	BuOH, DIPEA, 120°C, 12h (Conventional)	75	[4]
Morpholine	6-Morpholinopurine derivative	EtOH, DIPEA, 120°C, 10 min (Microwave)	95	[4]
Morpholine	6-Morpholinopurine derivative	BuOH, DIPEA, 120°C, 12h (Conventional)	82	[4]
Thiourea (B124793)	6-Mercaptopurine (B1684380)	EtOH, Formic Acid, 78-80°C, 1h	Not specified, but a common route	[5]
Sodium Methoxide	6-Methoxypurine	Methanol, Reflux, 3-4h	Not specified, general procedure	[6]
Phenol	6-Phenoxypurine derivative	K₂CO₃, 90°C, 5 min (Microwave, solvent-free)	85-95	[7]

Detailed Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of key 6-substituted purine derivatives from 6-chloropurine.

Protocol 1: Synthesis of Adenine (6-Aminopurine)

This protocol details the synthesis of adenine from 6-chloropurine via ammonolysis in an autoclave.

Materials:

• 6-chloropurine

• Deionized water

• Ammonia gas

• 10% Hydrochloric acid

• Activated carbon

• Autoclave

• Standard laboratory glassware

Procedure:

• In a suitable autoclave, combine 30.7 grams (0.2 mol) of 6-chloropurine with 500 grams of deionized water.

• Saturate the aqueous solution with ammonia gas.

• Seal the autoclave and heat the reaction mixture to 140°C for 15-20 hours. Monitor the reaction progress by TLC until the 6-chloropurine is consumed.[3]

• After the reaction is complete, cool the autoclave to room temperature.

• Carefully open the autoclave and transfer the reaction mixture to a beaker.

• Adjust the pH of the solution to 7-8 with 10% hydrochloric acid to precipitate the crude adenine.[3]

• Cool the mixture in an ice bath to maximize precipitation.

• Collect the crude adenine by filtration and wash with cold deionized water.

• Recrystallize the crude product from hot water, treating with activated carbon to decolorize.

• Filter the hot solution to remove the activated carbon and allow the filtrate to cool, inducing crystallization of pure adenine.

• Collect the purified adenine by filtration, wash with a small amount of cold water, and dry under vacuum. The expected yield is approximately 91.2%.[3]

Protocol 2: Synthesis of 6-Mercaptopurine

This protocol describes the synthesis of the important anticancer drug 6-mercaptopurine from 6-chloropurine using thiourea.

Materials:

• 6-chloropurine

• Thiourea

• Absolute ethanol

• Formic acid

• Saturated aqueous sodium hydroxide (B78521) solution

• Glacial acetic acid

• Standard laboratory glassware with reflux condenser

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add 5.00 g (32.35 mmol) of 6-chloropurine and 2.95 g (38.82 mmol) of thiourea to absolute ethanol.[5]

• Add a catalytic amount of formic acid to the mixture.

• Heat the reaction mixture to reflux at 78-80°C for 1 hour. Monitor the reaction by TLC.[5]

• Once the reaction is complete, cool the mixture to room temperature.

• Transfer the reaction mixture to a saturated aqueous sodium hydroxide solution.

• Slowly add glacial acetic acid to the solution to precipitate the 6-mercaptopurine as a white flocculent solid.

• Collect the product by filtration, wash with deionized water, and dry under vacuum.

Protocol 3: Synthesis of 6-Alkoxypurines

This general procedure outlines the synthesis of 6-alkoxypurines from 6-chloropurine and a sodium alkoxide.

Materials:

• 6-chloropurine

• Anhydrous alcohol (e.g., methanol, ethanol, isopropanol)

• Sodium metal

• Standard laboratory glassware with reflux condenser

Procedure:

• Prepare a solution of sodium alkoxide by carefully dissolving the required amount of sodium metal in the corresponding anhydrous alcohol under an inert atmosphere.

• Add 1.0 g of 6-chloropurine to the sodium alkoxide solution.

• Heat the reaction mixture to reflux and stir for 3-4 hours. Monitor the reaction progress by TLC.[6]

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• The resulting solid can be purified by recrystallization from a suitable solvent, such as ethanol.

Visualizing Experimental and Biological Processes

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

A generalized workflow for the synthesis of 6-substituted purines.

Biological Significance and Signaling Pathways

Many purine derivatives synthesized from 6-chloropurine exhibit potent biological activity, particularly as anticancer and antiviral agents.[8][9] Their mechanism of action often involves the inhibition of key enzymes in cellular signaling pathways that are critical for cell proliferation and survival. One of the most important of these is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[10][11][12]

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[13][14] The structural similarity of purine derivatives to endogenous signaling molecules like ATP allows them to act as competitive inhibitors of kinases within this pathway, such as PI3K, Akt, and mTOR.[4][15] By blocking the activity of these kinases, 6-substituted purine derivatives can halt the downstream signaling that promotes cancer cell growth and survival, ultimately leading to apoptosis.[10]

The PI3K/Akt/mTOR signaling pathway and points of inhibition.

Conclusion

The reactivity of the 6-chloro group on the purine ring provides a powerful and versatile tool for the synthesis of a wide range of derivatives with significant therapeutic potential. The straightforward nature of nucleophilic aromatic substitution at this position allows for the systematic exploration of structure-activity relationships, leading to the development of potent and selective inhibitors of key cellular targets. As our understanding of the molecular drivers of diseases like cancer continues to grow, the strategic modification of the 6-position of the purine scaffold will undoubtedly remain a cornerstone of modern drug discovery.

References

• 1. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. documentation.tokens.studio [documentation.tokens.studio]
• 4. Molecular Pathways Affected by Sulfonylpurine Derivatives in 2D and 3D HeLa Cell Models [mdpi.com]
• 5. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. color | Graphviz [graphviz.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medium.com [medium.com]
• 9. Color Contrast & Visual Design Standards - Web Standards Commission [wsc.us.org]
• 10. researchgate.net [researchgate.net]
• 11. Targeting the PI3K/Akt/mTOR pathway: effective combinations and clinical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. Targeting the PI3K-AKT-mTOR signaling network in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Targeting PI3K/Akt/mTOR in AML: Rationale and Clinical Evidence [mdpi.com]
• 15. color | Graphviz [graphviz.org]

Unveiling the Target: A Technical Guide to the Biological Interactions of 6-Chloropurine Ribonucleoside 5'-Monophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biological targets of 6-Chloropurine Ribonucleoside 5'-Monophosphate (6-Cl-5'-PuMP), a reactive analog of adenosine (B11128) 5'-O-monophosphate (AMP). The primary focus of this document is to delineate the molecular interactions, quantitative inhibitory data, and the experimental methodologies used to elucidate the mechanism of action of this compound.

Executive Summary

6-Chloropurine Ribonucleoside 5'-Monophosphate (6-Cl-5'-PuMP) has been identified as a potent inactivator of Inosine (B1671953) 5'-monophosphate dehydrogenase (IMPDH) , a crucial enzyme in the de novo purine (B94841) biosynthesis pathway. By covalently modifying a key cysteine residue within the active site, 6-Cl-5'-PuMP effectively blocks the production of guanine (B1146940) nucleotides, which are essential for DNA and RNA synthesis. This targeted inhibition makes IMPDH a significant focus for therapeutic intervention in oncology and immunology, and positions 6-Cl-5'-PuMP as a valuable tool for studying purine metabolism and developing novel therapeutics.

Primary Biological Target: Inosine 5'-Monophosphate Dehydrogenase (IMPDH)

The principal biological target of 6-Cl-5'-PuMP is Inosine 5'-monophosphate dehydrogenase (IMPDH). This enzyme catalyzes the NAD+-dependent oxidation of inosine 5'-monophosphate (IMP) to xanthosine (B1684192) 5'-monophosphate (XMP), which is the rate-limiting step in the biosynthesis of guanine nucleotides.[1] Inhibition of IMPDH leads to the depletion of intracellular guanine nucleotide pools, thereby arresting DNA and RNA synthesis and ultimately inhibiting cell proliferation.[1]

Mechanism of Action: Irreversible Inhibition

6-Cl-5'-PuMP acts as an irreversible inhibitor of IMPDH.[2][3] The mechanism of inactivation involves the covalent modification of a critical cysteine residue within the IMP binding site of the enzyme.[3] Specifically, in human type II IMPDH, this has been identified as Cysteine-331 (Cys-331) .[3] The chlorine atom at the 6-position of the purine ring acts as a leaving group, facilitating a nucleophilic attack by the thiol group of the cysteine residue. This results in the formation of a stable thioether linkage between the inhibitor and the enzyme, leading to its inactivation.[2][3]

Quantitative Inhibition Data

The inhibitory potency of 6-Cl-5'-PuMP against IMPDH has been quantified through kinetic studies. The following table summarizes the key inactivation parameters for both human and bacterial forms of the enzyme.

Enzyme Source	Inhibitor	k_inact (s⁻¹)	K_i (µM)	k_inact / K_i (M⁻¹s⁻¹)	Reference
Human IMPDH Type 2	6-Cl-IMP	3.5 x 10⁻³	-	-	[1]
Aerobacter aerogenes	6-Cl-IMP	0.12	260	460	[1]

Note: 6-Cl-IMP (6-chloroinosine 5'-monophosphate) is used interchangeably with 6-Cl-5'-PuMP in the cited literature.

Signaling Pathway: De Novo Purine Biosynthesis

6-Cl-5'-PuMP exerts its biological effect by disrupting the de novo purine biosynthesis pathway. This pathway is fundamental for the production of adenine (B156593) and guanine nucleotides. The diagram below illustrates the central role of IMPDH and the point of inhibition by 6-Cl-5'-PuMP.

References

• 1. IMP Dehydrogenase: Structure, Mechanism and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Active-site modification of native and mutant forms of inosine 5'-monophosphate dehydrogenase from Escherichia coli K12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Probing the active site of human IMP dehydrogenase using halogenated purine riboside 5'-monophosphates and covalent modification reagents - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Characterization of 6-Chloro-9-(5'-O-phosphonopentyl)purine (6-Cl-5'-PuMP): A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the expected spectroscopic characteristics of 6-Chloro-9-(5'-O-phosphonopentyl)purine (6-Cl-5'-PuMP). Due to the limited availability of direct experimental data for this specific compound, this guide presents predicted spectroscopic data based on the analysis of structurally similar compounds, namely 6-chloropurine (B14466) and its ribonucleoside derivatives. The experimental protocols described herein are standard methodologies applicable to the characterization of such purine (B94841) analogs.

Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for 6-Cl-5'-PuMP based on known data for 6-chloropurine and its ribonucleoside.

Table 1: Predicted ¹H NMR Chemical Shifts for 6-Cl-5'-PuMP

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
H-2	8.5 - 8.8	Singlet	Deshielded aromatic proton of the purine ring.
H-8	8.2 - 8.5	Singlet	Deshielded aromatic proton of the purine ring.
N9-CH₂	4.2 - 4.5	Triplet	Methylene group attached to the purine N9.
O-CH₂ (pentyl)	3.5 - 3.8	Quartet	Methylene group attached to the phosphate (B84403) oxygen.
Internal CH₂ (pentyl)	1.5 - 2.0	Multiplet	Methylene groups of the pentyl chain.
P-OH	Variable	Broad Singlet	Phosphate hydroxyl protons, chemical shift is concentration and solvent dependent.

Table 2: Predicted ¹³C NMR Chemical Shifts for 6-Cl-5'-PuMP

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
C-2	150 - 153	Aromatic carbon in the purine ring.
C-4	152 - 155	Aromatic carbon in the purine ring.
C-5	128 - 131	Aromatic carbon in the purine ring.
C-6	148 - 151	Aromatic carbon attached to chlorine.
C-8	145 - 148	Aromatic carbon in the purine ring.
N9-CH₂	45 - 48	Methylene carbon attached to the purine N9.
O-CH₂ (pentyl)	65 - 68	Methylene carbon attached to the phosphate oxygen.
Internal CH₂ (pentyl)	20 - 35	Methylene carbons of the pentyl chain.

Table 3: Predicted Mass Spectrometry Data for 6-Cl-5'-PuMP

Ion	Predicted m/z	Notes
[M+H]⁺	321.06	Calculated for C₁₀H₁₅ClN₄O₄P⁺. The presence of chlorine will result in a characteristic M+2 isotopic peak with an intensity of approximately one-third of the M peak[1][2].
[M-H]⁻	319.04	Calculated for C₁₀H₁₃ClN₄O₄P⁻.
[M+Na]⁺	343.04	Predicted sodium adduct.

Table 4: Predicted UV-Vis Spectroscopic Data for 6-Cl-5'-PuMP

Solvent/pH	Predicted λmax (nm)	Notes
Acidic (pH 1)	~265	Based on the UV absorption of 6-chloropurine[3].
Basic (pH 11)	~273	A characteristic shift in λmax is expected upon deprotonation, similar to 6-chloropurine[3].

Table 5: Predicted FT-IR Absorption Bands for 6-Cl-5'-PuMP

Functional Group	Predicted Wavenumber (cm⁻¹)	Notes
N-H Stretch (purine)	3100 - 3000	Characteristic of N-H in the purine ring.
C-H Stretch (aromatic)	3050 - 3000	Aromatic C-H stretching vibrations.
C-H Stretch (aliphatic)	2960 - 2850	Aliphatic C-H stretching of the pentyl chain.
C=N, C=C Stretch (purine)	1610 - 1450	Aromatic ring stretching vibrations.
P=O Stretch	1250 - 1150	Strong absorption band for the phosphate group.
P-O-C Stretch	1050 - 950	Stretching vibration of the phosphate ester.
C-Cl Stretch	800 - 600	Carbon-chlorine stretching vibration.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the chemical structure and connectivity of atoms in 6-Cl-5'-PuMP.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of 6-Cl-5'-PuMP in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆). The choice of solvent will depend on the solubility of the compound and the desired exchange of labile protons.

  • Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS) or a deuterated solvent residual peak for referencing.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • ¹H NMR: Acquire a one-dimensional proton NMR spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans.

  • ¹³C NMR: Acquire a one-dimensional carbon NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of ¹³C.

  • 2D NMR (COSY, HSQC, HMBC): If further structural elucidation is needed, acquire two-dimensional NMR spectra to establish proton-proton and proton-carbon correlations.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and integration of signals. Chemical shifts should be referenced to the internal standard.

2.2 Mass Spectrometry (MS)

• Objective: To determine the molecular weight and elemental composition of 6-Cl-5'-PuMP.

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Sample Preparation:

  • Prepare a dilute solution of 6-Cl-5'-PuMP (e.g., 1-10 µg/mL) in a suitable solvent system, typically a mixture of water and an organic solvent like acetonitrile (B52724) or methanol, often with a small amount of formic acid or ammonium (B1175870) hydroxide (B78521) to promote ionization.

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire mass spectra in both positive and negative ion modes to observe [M+H]⁺ and [M-H]⁻ ions, respectively.

  • Acquire data over a mass range that includes the expected molecular weight of the compound.

• Data Analysis: Determine the accurate mass of the molecular ions and compare it to the calculated theoretical mass to confirm the elemental composition. Analyze the isotopic pattern to confirm the presence of chlorine[1][2].

2.3 UV-Visible (UV-Vis) Spectroscopy

• Objective: To determine the absorption properties of 6-Cl-5'-PuMP in the ultraviolet and visible regions of the electromagnetic spectrum.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a stock solution of 6-Cl-5'-PuMP of known concentration in a suitable UV-transparent solvent (e.g., water, ethanol, or buffer solutions of different pH).

  • Prepare a series of dilutions from the stock solution to determine the molar absorptivity.

• Data Acquisition:

  • Record the absorbance spectrum of the sample solution from approximately 200 to 400 nm.

  • Use a matched cuvette containing the solvent as a reference.

  • To observe pH-dependent shifts, record spectra in buffers of different pH values (e.g., pH 1, 7, and 11).

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) at each pH. If concentration is known, calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εbc).

2.4 Fourier-Transform Infrared (FT-IR) Spectroscopy

• Objective: To identify the functional groups present in 6-Cl-5'-PuMP.

• Instrumentation: A Fourier-Transform Infrared spectrometer, often equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation:

  • ATR: Place a small amount of the solid sample directly onto the ATR crystal.

  • KBr Pellet: Grind a small amount of the sample with dry potassium bromide (KBr) and press the mixture into a thin, transparent pellet.

• Data Acquisition:

  • Record the infrared spectrum over the mid-infrared range (typically 4000 to 400 cm⁻¹).

  • Collect a background spectrum of the empty ATR crystal or a pure KBr pellet before acquiring the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the various functional groups present in the molecule.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the comprehensive spectroscopic characterization of a novel compound like 6-Cl-5'-PuMP.

Caption: Workflow for the spectroscopic characterization of 6-Cl-5'-PuMP.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US2832781A - 6-chloropurine - Google Patents [patents.google.com]

Protocols & Analytical Methods

Synthesis Protocol for 6-Chloropurine 5'-Ribonucleotide: An Essential Intermediate for Drug Discovery and Development

Abstract

This application note provides a detailed, two-step chemical synthesis protocol for 6-chloropurine (B14466) 5'-ribonucleotide (6-Cl-PMP), a key intermediate in the synthesis of various therapeutic nucleoside and nucleotide analogs. The protocol first describes the synthesis of the precursor, 6-chloropurine ribonucleoside, from inosine (B1671953) via a chlorination reaction. Subsequently, a robust phosphorylation method is detailed to convert the ribonucleoside into the target 5'-ribonucleotide. This document is intended for researchers and professionals in the fields of medicinal chemistry, chemical biology, and drug development, offering a clear and reproducible guide for the laboratory-scale synthesis of this important compound.

Introduction

6-Chloropurine 5'-ribonucleotide is a versatile synthetic building block used in the development of a wide range of biologically active molecules. Its purine (B94841) core can be readily modified at the 6-position with various nucleophiles, allowing for the creation of diverse libraries of compounds for screening and optimization. The 5'-monophosphate group is crucial for its role as a substrate for various enzymes and as a precursor for the synthesis of di- and triphosphate analogs, which are often the active forms of antiviral and anticancer drugs. The protocol outlined herein provides a reliable method for the preparation of 6-chloropurine 5'-ribonucleotide, starting from commercially available inosine.

Overall Reaction Scheme

The synthesis of 6-chloropurine 5'-ribonucleotide is achieved in two main steps:

• Chlorination of Inosine: Inosine is first protected and then chlorinated to yield 2',3',5'-tri-O-acetyl-6-chloropurine ribonucleoside. This is followed by deprotection to give 6-chloropurine ribonucleoside.

• Phosphorylation of 6-Chloropurine Ribonucleoside: The 5'-hydroxyl group of 6-chloropurine ribonucleoside is selectively phosphorylated to produce 6-chloropurine 5'-ribonucleotide.

Data Presentation

The following table summarizes the key quantitative data for the synthesis protocol.

Step	Reaction	Starting Material	Key Reagents	Solvent	Reaction Time	Temperature (°C)	Yield (%)
1a	Acetylation	Inosine	Acetic Anhydride (B1165640), Pyridine (B92270)	Pyridine	4 hours	25	~95
1b	Chlorination	2',3',5'-Tri-O-acetylinosine	Phosphorus Oxychloride (POCl₃), N,N-Dimethylaniline	Acetonitrile (B52724)	5 hours	Reflux	~85
1c	Deprotection	2',3',5'-Tri-O-acetyl-6-chloropurine ribonucleoside	Methanolic Ammonia (B1221849)	Methanol	12 hours	25	~90
2	Phosphorylation	6-Chloropurine ribonucleoside	Phosphorus Oxychloride (POCl₃), Trimethyl phosphate (B84403)	Trimethyl phosphate	4 hours	0	~75

Experimental Protocols

Step 1: Synthesis of 6-Chloropurine Ribonucleoside from Inosine

1a. Acetylation of Inosine

• Suspend inosine (10.0 g, 37.3 mmol) in pyridine (100 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add acetic anhydride (21.0 mL, 224 mmol) dropwise to the suspension while maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Pour the reaction mixture into 500 mL of ice-water and stir for 30 minutes.

• Collect the resulting white precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield 2',3',5'-tri-O-acetylinosine.

1b. Chlorination of 2',3',5'-Tri-O-acetylinosine

• To a solution of 2',3',5'-tri-O-acetylinosine (10.0 g, 25.4 mmol) in acetonitrile (150 mL), add N,N-dimethylaniline (6.4 mL, 50.8 mmol).

• Add phosphorus oxychloride (7.1 mL, 76.2 mmol) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 5 hours.

• Cool the mixture to room temperature and pour it into 500 mL of ice-water.

• Extract the aqueous mixture with ethyl acetate (B1210297) (3 x 150 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude 2',3',5'-tri-O-acetyl-6-chloropurine ribonucleoside.

1c. Deprotection to 6-Chloropurine Ribonucleoside

• Dissolve the crude 2',3',5'-tri-O-acetyl-6-chloropurine ribonucleoside in saturated methanolic ammonia (200 mL).

• Stir the solution at room temperature for 12 hours.

• Evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel (eluent: dichloromethane/methanol, 95:5 v/v) to afford pure 6-chloropurine ribonucleoside.

Step 2: Phosphorylation of 6-Chloropurine Ribonucleoside

2a. Synthesis of 6-Chloropurine 5'-Ribonucleotide

• Suspend 6-chloropurine ribonucleoside (1.0 g, 3.49 mmol) in anhydrous trimethyl phosphate (20 mL) in a dry round-bottom flask under a nitrogen atmosphere.

• Cool the suspension to 0 °C in an ice bath.

• Add phosphorus oxychloride (0.49 mL, 5.24 mmol) dropwise to the stirred suspension.

• Continue stirring the reaction mixture at 0 °C for 4 hours.

• Quench the reaction by slowly adding the reaction mixture to a stirred solution of 1 M triethylammonium (B8662869) bicarbonate buffer (pH 7.5, 100 mL) at 0 °C.

• Monitor the hydrolysis of the phosphate intermediates by thin-layer chromatography (TLC).

• Purify the crude product by anion-exchange chromatography on a DEAE-Sephadex column using a linear gradient of triethylammonium bicarbonate buffer (0.05 M to 0.5 M).

• Combine the fractions containing the product, evaporate to dryness under reduced pressure, and co-evaporate with water to remove excess triethylammonium bicarbonate.

• Lyophilize the final product to obtain 6-chloropurine 5'-ribonucleotide as a white solid.

Mandatory Visualization

Caption: Synthetic pathway for 6-chloropurine 5'-ribonucleotide.

Application Notes and Protocols for Enzyme Inhibitor Screening Using 6-Chloropurine Riboside 5'-Monophosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of immuno-oncology, the ecto-5'-nucleotidase (CD73) has emerged as a critical checkpoint inhibitor. CD73 catalyzes the dephosphorylation of adenosine (B11128) monophosphate (AMP) to adenosine, a potent immunosuppressive molecule within the tumor microenvironment. Elevated adenosine levels inhibit the activity of various immune cells, including T cells and Natural Killer (NK) cells, thereby allowing cancer cells to evade immune surveillance. Consequently, the development of small molecule inhibitors targeting CD73 is a promising therapeutic strategy to enhance anti-tumor immunity.

This document provides detailed application notes and protocols for the use of 6-Chloropurine Riboside 5'-Monophosphate , a purine (B94841) analog, in enzyme inhibitor screening assays targeting CD73. Due to its structural similarity to the natural substrate AMP, 6-Chloropurine Riboside 5'-Monophosphate is an excellent candidate for development as a competitive inhibitor of CD73. These guidelines are designed to assist researchers in academia and industry in the evaluation of this and similar compounds for their potential as novel cancer therapeutics.

Mechanism of Action of CD73 and Inhibition Strategy

CD73 is a membrane-bound glycoprotein (B1211001) that, in concert with CD39, constitutes the major enzymatic cascade for extracellular adenosine production. CD39 converts ATP and ADP to AMP, which is then hydrolyzed by CD73 to produce adenosine. Adenosine subsequently binds to its receptors (e.g., A2A and A2B) on immune cells, triggering downstream signaling that suppresses their anti-tumor functions.

The screening strategy focuses on identifying compounds that can effectively block the catalytic activity of CD73, thereby reducing adenosine production and restoring immune cell function in the tumor microenvironment. 6-Chloropurine Riboside 5'-Monophosphate, as a structural analog of AMP, is hypothesized to act as a competitive inhibitor by binding to the active site of CD73, preventing the binding and hydrolysis of AMP.

Quantitative Data on Related CD73 Inhibitors

While specific inhibitory constants for 6-Chloropurine Riboside 5'-Monophosphate against CD73 are not widely published, studies on structurally related purine nucleoside analogs have demonstrated potent inhibition of CD73. This data provides a benchmark for the expected potency of similar compounds.

Compound Class	Inhibitor Example	Enzyme Source	Inhibition Constant (IC50 or Ki)	Reference
Purine Nucleoside Analogue-based Diphosphonates	Clofarabine-containing ADP analogue	Purified recombinant CD73	IC50 = 0.18 µM	[1][2]
Clofarabine-containing ADP analogue	Cell-expressed CD73	IC50 = 0.24 µM	[1][2]
6-Aryl-7-Deazapurine Ribonucleoside Phosphonates	1-Naphthyl derivative (7f)	Not specified	Ki = 84 nM	[3]
Pyrimidine (B1678525) Nucleotide Analogs	5′-O-[(phosphonomethyl)phosphonic acid] derivatives	Human CD73	Ki = 5–10 nM	[4]
Acyclic Nucleotide Analogs	N6-benzyl,N6-methyladenine-9-yl)hexyloxydiphosphonate	Soluble human CD73	Ki = 563 nM	[5]
N6-benzyl,N6-methyladenine-9-yl)hexyloxydiphosphonate	Membrane-bound CD73	Ki = 481 nM	[5]

Signaling and Experimental Workflow Diagrams

Adenosine Signaling Pathway and Point of Inhibition

Caption: The CD73-adenosine signaling pathway and the inhibitory action of 6-Chloropurine Riboside 5'-Monophosphate (6-Cl-5'-PuMP).

Experimental Workflow for Inhibitor Screening

Caption: A generalized workflow for the biochemical screening of CD73 inhibitors.

Experimental Protocols

Protocol 1: Biochemical Assay for CD73 Inhibition (Malachite Green Assay)

This protocol describes a colorimetric assay to measure the phosphate (B84403) produced from AMP hydrolysis by CD73.

Materials:

• Recombinant Human CD73 (e.g., R&D Systems, Cat# 5795-EN)

• Adenosine 5'-monophosphate (AMP) (Sigma-Aldrich, Cat# A1752)

• 6-Chloropurine Riboside 5'-Monophosphate (or other test inhibitors)

• Assay Buffer: 20 mM HEPES, 137 mM NaCl, 5.4 mM KCl, 1.3 mM CaCl₂, 4.2 mM NaHCO₃, 1 mg/mL Glucose, pH 7.4

• Malachite Green Phosphate Detection Kit (e.g., R&D Systems, Cat# DY996)

• 384-well microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of 6-Chloropurine Riboside 5'-Monophosphate in Assay Buffer. The final concentration in the assay should typically range from 10 µM to 0.1 nM. Include a known CD73 inhibitor as a positive control and a vehicle control (e.g., DMSO).

• Enzyme Preparation: Dilute the recombinant human CD73 in Assay Buffer to the desired working concentration. The optimal concentration should be determined empirically to ensure the reaction is in the linear range.

• Assay Reaction:

  • Add 5 µL of the diluted test compound or control to the wells of a 384-well plate.

  • Add 10 µL of the diluted CD73 enzyme solution to each well.

  • Pre-incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 10 µL of the AMP substrate solution (prepare in Assay Buffer). The final AMP concentration should be at or near its Km value for CD73.

  • Incubate the reaction at 37°C for 30-60 minutes. The incubation time should be optimized to ensure product formation is in the linear range.

• Detection:

  • Stop the reaction and detect the generated phosphate by adding the Malachite Green reagent according to the manufacturer's instructions.

  • Measure the absorbance at the recommended wavelength (typically around 620 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based Assay for CD73 Inhibition

This protocol measures the inhibition of endogenous CD73 activity on the surface of cancer cells.

Materials:

• Human cancer cell line with high CD73 expression (e.g., MDA-MB-231 breast cancer cells)

• Cell culture medium and supplements

• Phosphate-free assay buffer (as in Protocol 1)

• 6-Chloropurine Riboside 5'-Monophosphate (or other test inhibitors)

• AMP substrate

• Malachite Green Phosphate Detection Kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the CD73-expressing cancer cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Compound Treatment:

  • On the day of the assay, remove the cell culture medium and wash the cells once with phosphate-free assay buffer.

  • Add the test compounds at various concentrations in phosphate-free assay buffer to the cells. Include appropriate controls.

  • Pre-incubate the cells with the compounds for 1 hour at 37°C.

• Enzymatic Reaction:

  • Add AMP substrate to each well to a final concentration near the Km value.

  • Incubate the plate at 37°C for 2-4 hours.

• Detection:

  • Carefully collect the supernatant from each well.

  • Measure the phosphate concentration in the supernatant using the Malachite Green assay as described in Protocol 1.

• Data Analysis:

  • Calculate the percentage of inhibition and determine the IC50 value as described in Protocol 1.

Conclusion

The protocols and application notes provided herein offer a comprehensive guide for the screening and characterization of 6-Chloropurine Riboside 5'-Monophosphate and other purine analogs as inhibitors of CD73. By employing these robust biochemical and cell-based assays, researchers can effectively evaluate the potential of these compounds to modulate the immunosuppressive tumor microenvironment, a critical step in the development of novel immuno-oncology therapies. The provided quantitative data on related compounds serves as a valuable reference for interpreting experimental results and guiding further drug discovery efforts.

References

• 1. CD73 inhibition by purine cytotoxic nucleoside analogue-based diphosphonates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. miislibrarysearch.middlebury.edu [miislibrarysearch.middlebury.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure-Activity Relationship of Purine and Pyrimidine Nucleotides as Ecto-5′-Nucleotidase (CD73) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Acyclic purine and pyrimidine nucleotide analogs as ecto-5'-nucleotidase (CD73) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Covalent Protein Labeling

Disclaimer: No specific public information or established protocols were found for a compound designated "6-Cl-5'-PuMP." The following application notes and protocols are based on a representative covalent protein labeling method, the CLIP-tag® system, to illustrate the required format and level of detail. Researchers should adapt these guidelines to their specific labeling reagent and protein of interest.

Introduction

Covalent protein labeling is a powerful technique for the specific attachment of probes, such as fluorophores, biotin, or other small molecules, to a protein of interest. This enables a wide range of applications in biological research and drug development, including protein visualization, localization, and interaction studies. The CLIP-tag is an engineered self-labeling protein tag that covalently reacts with O2-benzylcytosine derivatives, allowing for precise and stoichiometric labeling of the fusion protein.

These application notes provide a detailed protocol for the in vitro labeling of a CLIP-tag fusion protein with a fluorescent substrate.

Data Presentation

For successful and reproducible protein labeling, it is crucial to adhere to optimized experimental parameters. The following table summarizes the key quantitative data for the in vitro labeling of a CLIP-tag fusion protein.

Parameter	Recommended Value	Notes
Protein Concentration	1-10 mg/mL	Higher concentrations can improve labeling efficiency.
Substrate Stock Solution	10-20 mM in DMSO or DMF	Prepare fresh or store properly to ensure reactivity.
Molar Excess of Substrate	5- to 20-fold	The optimal ratio should be determined empirically for each protein.
Reaction pH	7.0 - 8.0	The buffer should be free of primary amines (e.g., Tris).
Monovalent Salts	50 - 250 mM	e.g., sodium chloride.
Reducing Agent	At least 1 mM DTT	Recommended for all buffers to improve CLIP-tag stability and reactivity.
Incubation Temperature	37°C
Incubation Time	60 minutes	Protect from light, especially when using fluorescent substrates.

Experimental Protocols

This section provides a detailed methodology for the in vitro labeling of a purified CLIP-tag fusion protein with a fluorescent substrate.

Materials and Reagents

• Purified CLIP-tag fusion protein

• CLIP-tag substrate (e.g., fluorescently labeled O2-benzylcytosine derivative)

• Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)

• Labeling Buffer (e.g., Phosphate-Buffered Saline (PBS) or HEPES, pH 7.4)

• Dithiothreitol (DTT)

• Size-exclusion chromatography column (e.g., Sephadex G-25) or dialysis tubing

• SDS-PAGE materials and equipment

• Fluorescence imaging system

Protocol for In Vitro Labeling

• Protein Preparation:

  • Thaw the purified CLIP-tag fusion protein on ice.

  • Ensure the protein is in a suitable amine-free buffer (e.g., PBS) at a pH between 7.0 and 8.0.

  • The buffer should be supplemented with at least 1 mM DTT to maintain the reducing environment.[1]

  • Adjust the protein concentration to 1-10 mg/mL.

• Substrate Preparation:

  • Prepare a 10-20 mM stock solution of the CLIP-tag substrate in high-quality, anhydrous DMSO or DMF.

• Labeling Reaction:

  • In a microcentrifuge tube, combine the CLIP-tag fusion protein with a 5- to 20-fold molar excess of the substrate stock solution.

  • For a typical reaction, add 2 µl of the substrate stock solution to 18 µl of the protein sample.[1]

  • Mix well by gentle pipetting.

  • Incubate the reaction mixture for 60 minutes at 37°C in the dark to prevent photobleaching of the fluorescent substrate.[1]

• Purification of the Labeled Protein:

  • Separate the labeled protein from the unreacted substrate to reduce background fluorescence.

  • This can be achieved using a size-exclusion chromatography column (e.g., Sephadex G-25) pre-equilibrated with the desired storage buffer.

  • Alternatively, dialysis against the storage buffer can be performed.

• Verification of Labeling:

  • To confirm successful labeling, an aliquot of the reaction mixture can be analyzed by SDS-PAGE.

  • Add an appropriate volume of SDS-PAGE sample buffer to the aliquot and run the gel according to the manufacturer's instructions.

  • Immediately after electrophoresis, visualize the fluorescently labeled protein using a gel scanner with the appropriate excitation and emission settings (e.g., 488 nm excitation for a green fluorescent probe).[1]

  • The gel can be subsequently stained with a total protein stain (e.g., Coomassie Blue) to visualize all protein bands.

Storage of Labeled Protein

Store the purified, labeled protein at 4°C for short-term storage or at -20°C to -80°C for long-term storage, protected from light. Avoid repeated freeze-thaw cycles by storing in single-use aliquots.

Visualizations

Experimental Workflow for Protein Labeling

Caption: Workflow for in vitro covalent labeling of a CLIP-tag fusion protein.

Hypothetical Signaling Pathway Application

Caption: A hypothetical signaling pathway illustrating the use of a fluorescently labeled receptor.

References

• 1. neb.com [neb.com]

Application Notes and Protocols for 6-Cl-5'-PuMP as a Chemical Probe for Nucleotide-Binding Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloro-9-β-D-ribofuranosyl-5'-monophosphate (6-Cl-5'-PuMP) is a reactive analog of adenosine (B11128) 5'-monophosphate (AMP). Its utility as a chemical probe stems from the reactive chlorine atom at the 6-position of the purine (B94841) ring, which can undergo nucleophilic substitution by amino acid residues in the binding sites of nucleotide-binding proteins. This reactivity allows for the formation of a covalent bond between the probe and the protein, enabling the identification and characterization of nucleotide-binding sites. This document provides an overview of its application, protocols for its use, and relevant data, primarily drawing from studies on its interaction with bovine pancreatic ribonuclease A.

Principle of Action

6-Cl-5'-PuMP acts as an affinity label. The AMP-like core structure directs the molecule to the nucleotide-binding site of a protein. Once localized, a nucleophilic amino acid side chain within or near the binding site can attack the C6 position of the purine ring, displacing the chloride ion and forming a stable covalent adduct. This irreversible modification allows for the subsequent identification of the labeled protein and the specific amino acid residue involved in binding.

Applications

• Identification of Nucleotide-Binding Proteins: 6-Cl-5'-PuMP can be used as a bait to identify unknown AMP-binding proteins in complex biological mixtures.

• Mapping Nucleotide-Binding Sites: By covalently labeling the protein, 6-Cl-5'-PuMP facilitates the identification of specific amino acid residues at or near the nucleotide-binding site through techniques like mass spectrometry-based peptide mapping.

• Probing Protein Structure and Function: The modification of a specific residue can be used to study its role in ligand binding, catalysis, or protein conformation.

Data Presentation

The quantitative data available for the interaction of 6-Cl-5'-PuMP with nucleotide-binding proteins is limited. The following table summarizes the available information from the study on bovine pancreatic ribonuclease A. Researchers should determine these parameters for their specific protein of interest.

Parameter	Value	Protein	Comments
Reaction Conditions
pH	7.3	Bovine Pancreatic Ribonuclease A	Reaction condition for chemical modification.[1]
Temperature	40 °C	Bovine Pancreatic Ribonuclease A	Reaction condition for chemical modification.[1]
Molar Ratio (Probe:Enzyme)	60	Bovine Pancreatic Ribonuclease A	Reaction condition for chemical modification.[1]
Binding Site
Labeled Residue	α-amino group of Lys-1	Bovine Pancreatic Ribonuclease A	Identified as the site of covalent modification.[1][2]
Kinetic Data
Binding Affinity (Kd)	Not Reported	-	This would need to be determined experimentally.
Association Rate Constant (k_on)	Not Reported	-	This would need to be determined experimentally.
Dissociation Rate Constant (k_off)	Not Reported	-	This would need to be determined experimentally.

Experimental Protocols

Protocol 1: Affinity Labeling of a Purified Nucleotide-Binding Protein

This protocol is a generalized procedure based on the principles of affinity labeling and the specific study of 6-Cl-5'-PuMP with ribonuclease A.[1] It is crucial to optimize the conditions (pH, temperature, molar ratio, incubation time) for each specific target protein.

Materials:

• Purified nucleotide-binding protein of interest

• 6-Cl-5'-PuMP

• Reaction Buffer (e.g., 50 mM HEPES, pH 7.3)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• SDS-PAGE analysis reagents

• Mass spectrometer for protein identification and peptide mapping

Procedure:

• Preparation: Dissolve the purified protein in the reaction buffer to a final concentration of 1-10 µM. Prepare a stock solution of 6-Cl-5'-PuMP in the same buffer.

• Labeling Reaction: Add 6-Cl-5'-PuMP to the protein solution to achieve the desired molar excess (a starting point could be a 60-fold molar excess, as used for ribonuclease A).[1]

• Incubation: Incubate the reaction mixture at a suitable temperature (e.g., 40°C) for a predetermined time.[1] A time-course experiment is recommended to determine the optimal incubation period.

• Quenching: Stop the reaction by adding a quenching solution containing a high concentration of a nucleophile (e.g., Tris or dithiothreitol) to react with the excess -Cl-5'-PuMP.

• Analysis of Labeling:

  • Confirm covalent modification by SDS-PAGE. An increase in the molecular weight of the labeled protein may be observable.

  • Use mass spectrometry to confirm the mass of the modified protein (protein mass + mass of 6-Cl-5'-PuMP minus HCl).

• Identification of Labeled Residue(s):

  • Digest the labeled protein with a specific protease (e.g., trypsin).

  • Analyze the resulting peptide mixture by LC-MS/MS to identify the peptide(s) carrying the modification.

  • The MS/MS fragmentation pattern will reveal the specific amino acid residue that has been covalently modified.

Protocol 2: Identification of AMP-Binding Proteins in a Cell Lysate

This protocol outlines a general workflow for using 6-Cl-5'-PuMP to identify target proteins in a complex mixture. This approach often requires a modified probe containing a reporter tag (e.g., biotin) for enrichment.

Materials:

• Biotinylated 6-Cl-5'-PuMP (synthesis may be required)

• Cell lysate

• Lysis buffer

• Streptavidin-agarose beads or similar affinity matrix

• Wash buffers

• Elution buffer

• SDS-PAGE reagents

• Mass spectrometer for protein identification

Procedure:

• Lysate Preparation: Prepare a cell lysate using a suitable lysis buffer that maintains protein stability and function.

• Labeling: Add the biotinylated 6-Cl-5'-PuMP to the cell lysate and incubate under optimized conditions to allow for covalent labeling of target proteins.

• Enrichment of Labeled Proteins:

  • Add streptavidin-agarose beads to the labeled lysate and incubate to capture the biotinylated protein-probe complexes.

  • Wash the beads extensively with wash buffers to remove non-specifically bound proteins.

• Elution: Elute the captured proteins from the beads using an appropriate elution buffer (e.g., containing high concentrations of biotin (B1667282) or by boiling in SDS-PAGE sample buffer).

• Identification:

  • Separate the eluted proteins by SDS-PAGE.

  • Excise the protein bands of interest and subject them to in-gel digestion with a protease.

  • Identify the proteins by mass spectrometry (e.g., LC-MS/MS) and database searching.

Mandatory Visualizations

Caption: Experimental workflow for affinity labeling of a purified protein with 6-Cl-5'-PuMP.

Caption: Simplified AMP-dependent signaling pathway (cAMP pathway).

References

• 1. The reaction of bovine pancreatic ribonuclease A with 6-chloropurineriboside 5'-monophosphate. Evidence on the existence of a phosphate-binding sub-site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bovine Pancreatic Ribonuclease: 50 Years of the First Enzymatic Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Detecting the Incorporation of 6-Cl-5'-PuMP into DNA/RNA: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the detection and quantification of 6-Chloro-5'-purine monophosphate (6-Cl-5'-PuMP) incorporation into DNA and RNA. As a prodrug and a synthetic nucleotide analog, understanding the extent of its integration into cellular nucleic acids is crucial for evaluating its therapeutic efficacy and mechanism of action.[1][2][3][4][5] The following sections outline several robust methods for this purpose, including mass spectrometry-based techniques, chromatography, and advanced sequencing approaches.

Introduction to 6-Cl-5'-PuMP

6-chloropurine (B14466) is a purine (B94841) analog that can be metabolized within cells to its active triphosphate form, 6-chloro-2'-deoxyadenosine-5'-triphosphate (6-Cl-dATP) or its ribonucleotide counterpart, which can then be incorporated into newly synthesized DNA and RNA by polymerases.[2][6] Its presence in these macromolecules can induce chain termination, apoptosis, and cell cycle arrest, making it a compound of interest in anti-cancer and antiviral research.[6] Accurate detection of its incorporation is therefore a critical step in preclinical and clinical studies.

I. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Absolute Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the detection and quantification of modified nucleosides within biological samples.[7][8][9][10] This "gold standard" technique allows for the precise measurement of 6-chloropurine-modified nucleosides after enzymatic digestion of DNA or RNA.

Application Note

This protocol describes the use of LC-MS/MS to quantify the levels of 6-chloro-2'-deoxyadenosine (6-Cl-dA) and 6-chloro-adenosine (6-Cl-A) in DNA and RNA, respectively. The method involves the enzymatic hydrolysis of nucleic acids into individual nucleosides, followed by chromatographic separation and detection by a triple quadrupole mass spectrometer. This approach offers high accuracy and the ability to measure absolute quantities of the incorporated analog.[7][9]

Experimental Protocol

1. Nucleic Acid Extraction and Digestion:

• Isolate total DNA or RNA from cells or tissues of interest using a standard commercially available kit.

• Quantify the extracted nucleic acid concentration using a spectrophotometer (e.g., NanoDrop).

• To 1-10 µg of nucleic acid, add a cocktail of digestive enzymes. For DNA, use DNA Degradase Plus™ or a combination of DNase I, Nuclease P1, and bacterial alkaline phosphatase. For RNA, use a nuclease cocktail such as RNase A, RNase T1, and Nuclease P1.

• Incubate the reaction at 37°C for 2-4 hours to ensure complete digestion to single nucleosides.

• After digestion, precipitate proteins by adding an equal volume of cold acetone (B3395972) or by using a centrifugal filter unit (e.g., 3 kDa cutoff).

• Centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Carefully transfer the supernatant containing the nucleosides to a new tube and dry it using a vacuum concentrator.

2. LC-MS/MS Analysis:

• Reconstitute the dried nucleoside sample in an appropriate volume (e.g., 50 µL) of the initial mobile phase (e.g., 98:2 water:acetonitrile (B52724) with 0.1% formic acid).

• Inject 5-10 µL of the sample onto a C18 reverse-phase HPLC column.

• Perform chromatographic separation using a gradient elution. For example, a gradient of 2% to 50% acetonitrile in water (both with 0.1% formic acid) over 15 minutes.

• The HPLC system is coupled online to a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Monitor the specific parent-to-product ion transitions for 6-Cl-dA and other nucleosides in Multiple Reaction Monitoring (MRM) mode. The exact mass transitions will need to be determined by infusing a pure standard of 6-Cl-dA.

• Quantify the amount of 6-Cl-dA by comparing the peak area to a standard curve generated from a serial dilution of a known concentration of the 6-chloropurine deoxynucleoside standard.

Data Presentation

Parameter	Value	Reference
Limit of Detection (LOD)	2.5 amol	[9]
Limit of Quantification (LOQ)	8-70 pmol/8 x 10^8 erythrocytes	[11]
Linear Range	0.6–100 pmol	[12]
Required Sample Amount	1-10 µg DNA/RNA	[7]
Instrumentation	HPLC, Triple Quadrupole Mass Spectrometer	[10]

Table 1: Representative quantitative data for LC-MS/MS-based nucleoside analysis. Values are based on similar modified nucleoside detection methods and may vary for 6-Cl-5'-PuMP.

Workflow Diagram

Caption: Workflow for LC-MS/MS detection of 6-Cl-PuMP incorporation.

II. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For laboratories without access to a mass spectrometer, HPLC with UV detection offers a more accessible, albeit less sensitive, alternative for detecting 6-chloropurine incorporation.[6][11][13]

Application Note

This method relies on the unique UV absorbance profile of 6-chloropurine to detect its presence in a sample of digested nucleic acids.[14] While not as sensitive as mass spectrometry, HPLC-UV is a robust and reliable method for quantifying higher levels of incorporation.

Experimental Protocol

1. Sample Preparation:

• Follow the same nucleic acid extraction and enzymatic digestion protocol as described for LC-MS/MS.

2. HPLC-UV Analysis:

• Reconstitute the dried nucleoside sample in the initial mobile phase.

• Inject the sample onto a C18 reverse-phase HPLC column.

• Use an isocratic or gradient elution with a mobile phase such as methanol-water (e.g., 7.5:92.5, v/v) containing a buffer like triethylamine.[11]

• The HPLC is equipped with a diode array or a variable wavelength UV detector.

• Monitor the elution profile at the specific absorbance maximum for 6-chloropurine (approximately 265 nm at neutral pH).[14]

• Identify the 6-Cl-dA peak by its retention time, which should be determined using a pure standard.

• Quantify the amount of incorporated 6-Cl-dA by integrating the peak area and comparing it to a standard curve.

Data Presentation

Parameter	Value	Reference
Limit of Detection (LOD)	~3 pmol/8 x 10^8 erythrocytes	[11]
Limit of Quantification (LOQ)	~10 pmol/8 x 10^8 erythrocytes	[11]
Linear Range	Typically in the low to mid pmol range	[11]
Required Sample Amount	5-20 µg DNA/RNA
Instrumentation	HPLC, UV Detector	[11]

Table 2: Representative quantitative data for HPLC-UV based nucleoside analysis. Values are based on similar modified nucleoside detection methods.

Workflow Diagram

Caption: HPLC-UV detection workflow for 6-Cl-PuMP.

III. Click Chemistry-Based Detection

Click chemistry provides a versatile and highly specific method for labeling and detecting modified nucleotides that have been functionalized with a bioorthogonal handle, such as an azide (B81097) or an alkyne.[15][16][][18]

Application Note

This protocol assumes the availability of a 6-chloropurine derivative containing an azide or alkyne group (e.g., at the C8 position of the purine ring or on the sugar moiety). This modified analog is incorporated into DNA/RNA and subsequently "clicked" to a reporter molecule (e.g., a fluorophore or biotin) for detection. This method is suitable for a variety of downstream applications, including fluorescence microscopy, flow cytometry, and affinity purification.[15][]

Experimental Protocol

1. Incorporation of Modified 6-Cl-5'-PuMP:

• Synthesize or obtain a click-compatible 6-chloropurine nucleoside triphosphate (e.g., 8-azido-6-chloro-dATP).

• Introduce the modified nucleotide into cells for metabolic incorporation or use it in an in vitro transcription/replication assay.

• Isolate the DNA or RNA containing the modified base.

2. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

• Prepare a reaction mixture containing the isolated nucleic acid (1-5 µg), a fluorescently-labeled alkyne (if the incorporated base is an azide) or a fluorescently-labeled azide (if the incorporated base is an alkyne) (e.g., DBCO-fluorophore for copper-free click).[19]

• For CuAAC, add a copper(I) source (e.g., copper(II) sulfate (B86663) with a reducing agent like sodium ascorbate) and a copper-chelating ligand (e.g., TBTA).

• Incubate the reaction at room temperature for 1-2 hours.

• Purify the labeled nucleic acid to remove unreacted reagents using ethanol (B145695) precipitation or a suitable purification column.

3. Detection:

• Fluorescence Imaging: Visualize the labeled DNA/RNA in fixed cells using fluorescence microscopy.

• Gel Electrophoresis: Separate the labeled nucleic acid on an agarose (B213101) or polyacrylamide gel and visualize the fluorescent signal using a gel imager.

• Flow Cytometry: Quantify the level of incorporation on a single-cell basis.

• Affinity Purification: If a biotin (B1667282) tag was used, the labeled nucleic acid can be captured on streptavidin-coated beads for enrichment and downstream analysis.[19]

Logical Relationship Diagram

References

• 1. esrf.fr [esrf.fr]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Analysis of nucleic acids by on-line liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An improved HPLC method for the quantitation of 6-mercaptopurine and its metabolites in red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A novel fluorescence-based assay for the rapid detection and quantification of cellular deoxyribonucleoside triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. US2832781A - 6-chloropurine - Google Patents [patents.google.com]
• 15. chemrxiv.org [chemrxiv.org]
• 16. pubs.acs.org [pubs.acs.org]
• 18. idtdna.com [idtdna.com]
• 19. Programmable RNA Nanostructures Enable Nanopore Detection of Cotranscriptionally Introduced RNA Modifications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 6-Chloro-5'-purine Monophosphate (6-Cl-5'-PuMP)

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Currently, there are no standardized, published analytical methods specifically validated for the quantification of 6-Cl-5'-PuMP. The following application notes and protocols are based on established methods for the analysis of structurally similar purine (B94841) nucleotides and nucleoside monophosphates. These protocols should serve as a comprehensive guide for the development and validation of a robust analytical method for 6-Cl-5'-PuMP.

Introduction

6-Chloro-5'-purine monophosphate (6-Cl-5'-PuMP) is a purine nucleotide analog of interest in drug discovery and development. Accurate quantification of this compound in various biological matrices is crucial for pharmacokinetic, pharmacodynamic, and metabolism studies. This document provides detailed protocols for the quantification of 6-Cl-5'-PuMP using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Section 1: Quantification of 6-Cl-5'-PuMP by Reverse-Phase HPLC-UV

This method is suitable for the quantification of 6-Cl-5'-PuMP in relatively clean sample matrices or for in-process monitoring during synthesis.

Experimental Protocol

1.1. Principle

This method utilizes reverse-phase high-performance liquid chromatography (HPLC) to separate 6-Cl-5'-PuMP from other components in the sample. Quantification is achieved by detecting the UV absorbance of the analyte at a specific wavelength.

1.2. Materials and Reagents

• 6-Cl-5'-PuMP reference standard

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Potassium phosphate (B84403) monobasic (KH₂PO₄)

• Phosphoric acid (H₃PO₄)

• Ultrapure water

• 0.22 µm syringe filters

1.3. Instrumentation

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

1.4. Preparation of Solutions

• Mobile Phase A (Aqueous): 50 mM potassium phosphate buffer. Dissolve an appropriate amount of KH₂PO₄ in ultrapure water and adjust the pH to 3.5 with phosphoric acid. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): Acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 6-Cl-5'-PuMP reference standard in 10 mL of ultrapure water.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with mobile phase A to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

1.5. Sample Preparation

• For Aqueous Samples:

  • Centrifuge the sample at 10,000 x g for 10 minutes to remove any particulate matter.

  • Filter the supernatant through a 0.22 µm syringe filter before injection.

• For Biological Matrices (e.g., Cell Lysates, Plasma):

  • Protein Precipitation: To 100 µL of sample, add 300 µL of ice-cold methanol or acetonitrile.[1][2]

  • Vortex vigorously for 1 minute.

  • Incubate at -20°C for 30 minutes to facilitate protein precipitation.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.[3]

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase A.

  • Filter through a 0.22 µm syringe filter before injection.

1.6. Chromatographic Conditions

Parameter	Condition
Column	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase	A: 50 mM KH₂PO₄, pH 3.5; B: Acetonitrile
Gradient	0-5 min: 5% B; 5-15 min: 5-30% B; 15-20 min: 30% B; 20-22 min: 30-5% B; 22-30 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detection Wavelength	265 nm (based on the UV absorbance of the purine ring)

1.7. Data Analysis

• Identify the peak corresponding to 6-Cl-5'-PuMP based on the retention time of the reference standard.

• Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions.

• Determine the concentration of 6-Cl-5'-PuMP in the samples by interpolating their peak areas from the calibration curve.

Data Presentation: HPLC-UV Method Validation Parameters (Exemplary Data)

Parameter	Expected Performance
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Accuracy (% Recovery)	90-110%
Precision (% RSD)	Intra-day: ≤ 5%; Inter-day: ≤ 10%

Section 2: Quantification of 6-Cl-5'-PuMP by LC-MS/MS

This method offers higher sensitivity and selectivity, making it ideal for quantifying low levels of 6-Cl-5'-PuMP in complex biological matrices.

Experimental Protocol

2.1. Principle

This protocol employs liquid chromatography to separate 6-Cl-5'-PuMP, followed by tandem mass spectrometry (MS/MS) for highly selective and sensitive detection. Quantification is typically performed using Multiple Reaction Monitoring (MRM).

2.2. Materials and Reagents

• 6-Cl-5'-PuMP reference standard

• Internal Standard (IS) (e.g., a stable isotope-labeled analog of 6-Cl-5'-PuMP or a structurally similar purine nucleotide)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., weak anion exchange or graphitized carbon)[4][5][6]

2.3. Instrumentation

• LC-MS/MS system (e.g., Triple Quadrupole)

• C18 or HILIC column (e.g., 2.1 x 100 mm, 1.8 µm)

• Analytical balance

• Vortex mixer

• Centrifuge

• SPE manifold

2.4. Preparation of Solutions

• Mobile Phase A (Aqueous): 0.1% Formic acid in ultrapure water.

• Mobile Phase B (Organic): 0.1% Formic acid in acetonitrile.

• Standard Stock Solutions: Prepare stock solutions of 6-Cl-5'-PuMP and the internal standard (1 mg/mL) in ultrapure water.

• Working Standard and QC Solutions: Prepare serial dilutions of the 6-Cl-5'-PuMP stock solution in a blank biological matrix extract. Spike a constant concentration of the internal standard into all standards, QCs, and samples.

2.5. Sample Preparation (Solid-Phase Extraction)

• Pre-treatment: Lyse cells or precipitate proteins in plasma samples as described in section 1.5.

• SPE Column Conditioning: Condition the SPE cartridge according to the manufacturer's instructions (e.g., with methanol followed by water).

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances (e.g., 1 mL of 5% methanol in water).

• Elution: Elute the 6-Cl-5'-PuMP with an appropriate elution solvent (e.g., 1 mL of 50% acetonitrile containing 1% formic acid).

• Dry-down and Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase A.

2.6. LC-MS/MS Conditions

Parameter	Condition
LC Parameters
Column	C18 Reverse-Phase (2.1 x 100 mm, 1.8 µm)
Mobile Phase	A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 2% B; 1-5 min: 2-50% B; 5-6 min: 50-95% B; 6-7 min: 95% B; 7-7.1 min: 95-2% B; 7.1-10 min: 2% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS/MS Parameters
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive (to be optimized)
MRM Transitions	To be determined by infusing the 6-Cl-5'-PuMP standard. Precursor ion will be [M-H]⁻ or [M+H]⁺. Product ions will result from fragmentation of the precursor.
Dwell Time	100 ms
Collision Energy	To be optimized
Declustering Potential	To be optimized

2.7. Data Analysis

• Integrate the peak areas for 6-Cl-5'-PuMP and the internal standard for each sample.

• Calculate the peak area ratio (analyte/internal standard).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the standards using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of 6-Cl-5'-PuMP in the samples from the calibration curve.

Data Presentation: LC-MS/MS Method Validation Parameters (Exemplary Data)

Parameter	Expected Performance
Linearity (r²)	≥ 0.998
Limit of Detection (LOD)	0.01 ng/mL
Limit of Quantification (LOQ)	0.05 ng/mL
Accuracy (% Recovery)	85-115%
Precision (% RSD)	Intra-day: ≤ 15%; Inter-day: ≤ 15%
Matrix Effect	Within acceptable limits (e.g., 85-115%)

Section 3: Visualizations

Diagrams

Caption: HPLC-UV Experimental Workflow.

Caption: LC-MS/MS Experimental Workflow.

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Precipitation Procedures [sigmaaldrich.com]
• 4. Isolation and analysis of sugar nucleotides using solid phase extraction and fluorophore assisted carbohydrate electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Purification and Analysis of Nucleotides and Nucleosides from Plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Peptide Modification with 6-Chloro-9-(phosphonomethyl)purine (Assumed 6-Cl-5'-PuMP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a detailed protocol for the modification of peptides with 6-chloro-9-(phosphonomethyl)purine, herein assumed to be the intended reagent "6-Cl-5'-PuMP". Due to the absence of specific literature on a compound named "6-Cl-5'-PuMP", we have inferred its structure and reactivity based on its nomenclature. The proposed structure, 6-chloro-9-(phosphonomethyl)purine, contains a reactive 6-chloro group on a purine (B94841) ring. This chlorine atom is susceptible to nucleophilic aromatic substitution by nucleophilic side chains of amino acids within a peptide, such as the thiol group of cysteine or the epsilon-amino group of lysine. This modification introduces a purine-phosphonate moiety into the peptide, which can be useful for various applications, including the development of enzyme inhibitors, probes for studying protein-protein interactions, and novel therapeutic agents. The following protocols are based on established methods for peptide bioconjugation.

Data Presentation

The following table summarizes typical quantitative data for the modification of a cysteine-containing peptide with 6-chloro-9-(phosphonomethyl)purine. These values are illustrative and may vary depending on the specific peptide sequence, reaction conditions, and purification methods.

Parameter	Value	Method of Determination
Reaction Time	2 - 6 hours	HPLC Monitoring
Conversion Rate	> 90%	HPLC Analysis
Isolated Yield	60 - 80%	UV-Vis Spectroscopy
Purity of Modified Peptide	> 95%	HPLC Analysis
Identity Confirmation	Expected Mass +/- 1 Da	Mass Spectrometry (ESI-MS)

Experimental Protocols

This section provides a detailed methodology for the modification of a cysteine-containing peptide with 6-chloro-9-(phosphonomethyl)purine.

Materials and Reagents:

• Cysteine-containing peptide (lyophilized powder)

• 6-chloro-9-(phosphonomethyl)purine (or a similar 6-chloropurine (B14466) derivative)

• Reaction Buffer: 50 mM sodium phosphate, 150 mM NaCl, 1 mM EDTA, pH 7.5

• Degassing equipment (e.g., vacuum pump, nitrogen gas)

• Reaction vessels (e.g., microcentrifuge tubes)

• HPLC system (preparative and analytical) with a C18 column

• Mass spectrometer (e.g., ESI-MS)

• Solvents for HPLC:

  • Solvent A: 0.1% Trifluoroacetic acid (TFA) in water

  • Solvent B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO) for dissolving the modifying agent

• Nitrogen gas for providing an inert atmosphere

Protocol for Peptide Modification:

• Peptide Preparation:

  • Accurately weigh the lyophilized cysteine-containing peptide.

  • Dissolve the peptide in the degassed Reaction Buffer to a final concentration of 1-5 mg/mL.

  • If the peptide has intramolecular disulfide bonds, it must be reduced prior to modification. This can be achieved by adding a 10-fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) and incubating for 1 hour at room temperature.

• Modifying Agent Preparation:

  • Prepare a stock solution of 6-chloro-9-(phosphonomethyl)purine in DMF or DMSO at a concentration of 10-50 mM.

• Conjugation Reaction:

  • To the peptide solution, add the 6-chloro-9-(phosphonomethyl)purine stock solution to achieve a 5- to 10-fold molar excess of the modifying agent over the peptide.

  • Gently mix the reaction mixture and ensure it is protected from light.

  • Incubate the reaction at room temperature (20-25°C) for 2-6 hours. The reaction progress can be monitored by analytical HPLC-MS at different time points.

• Purification of the Modified Peptide:

  • Once the reaction is complete (as determined by HPLC), quench any unreacted 6-chloro-9-(phosphonomethyl)purine by adding a 2-fold molar excess of a thiol-containing compound like N-acetyl-cysteine relative to the initial amount of the modifying agent.

  • Acidify the reaction mixture with a small amount of TFA to a pH of 2-3.

  • Filter the solution to remove any precipitate.

  • Purify the modified peptide using preparative reverse-phase HPLC with a C18 column. A linear gradient of Solvent A and Solvent B is typically used for elution. The exact gradient will depend on the hydrophobicity of the peptide.

  • Collect the fractions containing the modified peptide, identified by its retention time and UV absorbance.

• Characterization of the Modified Peptide:

  • Confirm the identity and purity of the collected fractions using analytical HPLC-MS.

  • The mass spectrum should show a peak corresponding to the expected molecular weight of the modified peptide.

  • Lyophilize the pure fractions to obtain the modified peptide as a powder.

Visualizations

Caption: Experimental workflow for the modification of a peptide with 6-Cl-PuMP.

Caption: Proposed reaction of a cysteine-containing peptide with 6-Cl-5'-PuMP.

Application Notes and Protocols for Studying Purinergic Signaling Pathways Using an Ecto-5'-Nucleotidase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purinergic signaling encompasses a complex network of extracellular communication mediated by purine (B94841) nucleotides and nucleosides, primarily adenosine (B11128) triphosphate (ATP) and adenosine. This signaling plays a crucial role in a vast array of physiological and pathophysiological processes, including neurotransmission, inflammation, immune responses, and cancer.[1][2] A key regulatory component of this pathway is the ecto-5'-nucleotidase (CD73), a cell-surface enzyme that catalyzes the dephosphorylation of adenosine monophosphate (AMP) to adenosine.[3][4][5][6] Adenosine then acts on P1 (adenosine) receptors to mediate its various effects.[3][4][5][6]

The study of purinergic signaling pathways often involves the use of selective inhibitors to dissect the roles of specific enzymes. While the compound 6-Cl-5'-PuMP was initially considered for this application note, a thorough literature review revealed a lack of specific data regarding its use as an ecto-5'-nucleotidase inhibitor. Therefore, this document will focus on a well-characterized and widely used competitive inhibitor of ecto-5'-nucleotidase (CD73), α,β-methylene adenosine 5'-diphosphate (APCP) . APCP is a stable analog of AMP and serves as a valuable tool for investigating the generation and function of extracellular adenosine.[7][8][9]

These application notes provide a comprehensive guide to using APCP for studying purinergic signaling, including its mechanism of action, quantitative data, detailed experimental protocols, and visualizations of the relevant pathways and workflows.

Data Presentation: Quantitative Inhibition Data for APCP and Derivatives

The following table summarizes the inhibitory potency of APCP and some of its derivatives against ecto-5'-nucleotidase (CD73). This data is essential for designing experiments and interpreting results.

Compound	Target Species	Ki (nM)	IC50 (µM)	Notes
α,β-methylene ADP (APCP)	Rat	-	Low µM range	A widely used competitive inhibitor of CD73.[7][10]
Human	-	-	Effective in various cell lines and tissues.[10]
N6-(4-chlorobenzyl)-APCP (PSB-12441)	Rat	7.23	-	A highly potent derivative of APCP.[11][12]
N6-phenylethyl-APCP (PSB-12425)	Rat	8.04	-	Another potent derivative of APCP with modifications at the N6 position of the adenine (B156593) ring.[11][12]
N6-benzyl-APCP (PSB-12379)	Rat	9.03	-	Demonstrates high selectivity versus other ecto-nucleotidases and ADP-activated P2Y receptors.[11][12]
6-O-benzyl-APCP (PSB-12431)	Rat	9.20	-	Replacement of the 6-NH group with an oxygen atom maintains high potency.[11][12]
6-S-benzyl-APCP (PSB-12553)	Rat	9.50	-	Replacement of the 6-NH group with a sulfur atom also results in a potent inhibitor.[11][12]

Experimental Protocols

Here, we provide detailed methodologies for key experiments to study purinergic signaling using APCP.

Protocol 1: In Vitro Ecto-5'-Nucleotidase (CD73) Activity Assay

This protocol describes how to measure the enzymatic activity of CD73 and assess the inhibitory effect of APCP by quantifying the amount of inorganic phosphate (B84403) (Pi) released from the hydrolysis of AMP.

Materials:

• Recombinant human or rat ecto-5'-nucleotidase (CD73)

• APCP (or other inhibitors)

• Adenosine 5'-monophosphate (AMP) as substrate

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2

• Malachite Green Reagent for phosphate detection

• 96-well microplate

• Incubator capable of maintaining 37°C

• Microplate reader

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of APCP in deionized water.

  • Prepare a stock solution of AMP in Assay Buffer.

  • Prepare a working solution of recombinant CD73 in Assay Buffer.

• Assay Setup:

  • In a 96-well plate, add 20 µL of Assay Buffer to the blank wells.

  • Add 20 µL of the APCP solution at various concentrations to the inhibitor wells.

  • Add 20 µL of Assay Buffer to the control wells (no inhibitor).

  • Add 20 µL of the CD73 enzyme solution to all wells except the blank.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

• Initiate Reaction:

  • Add 20 µL of the AMP substrate solution to all wells to start the reaction. The final volume in each well should be 60 µL.

• Incubation:

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Stop Reaction and Detect Phosphate:

  • Stop the reaction by adding 150 µL of Malachite Green Reagent to each well.

  • Incubate at room temperature for 15 minutes to allow color development.

• Measure Absorbance:

  • Read the absorbance at 620 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of inhibition for each APCP concentration compared to the control (no inhibitor).

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Cell-Based Assay for Adenosine Production

This protocol measures the effect of APCP on adenosine production by cultured cells that endogenously express CD73. Adenosine levels in the cell supernatant are quantified using High-Performance Liquid Chromatography (HPLC).

Materials:

• Cell line expressing CD73 (e.g., MDA-MB-231 breast cancer cells, A375 melanoma cells)[13]

• Cell culture medium and supplements

• APCP

• AMP

• Phosphate-Buffered Saline (PBS)

• HPLC system with a C18 reverse-phase column and UV detector

• Centrifuge

• Syringe filters (0.22 µm)

Procedure:

• Cell Culture:

  • Culture the cells in appropriate medium until they reach confluency in 24-well plates.

• Treatment:

  • Wash the cells twice with warm PBS.

  • Add fresh, serum-free medium containing different concentrations of APCP to the wells. Include a vehicle control (medium without APCP).

  • Pre-incubate the cells with APCP for 30 minutes at 37°C.

• Substrate Addition:

  • Add AMP to each well to a final concentration of 10 µM.[13]

• Incubation:

  • Incubate the plate at 37°C for a specific time (e.g., 1 hour).

• Sample Collection:

  • Collect the cell supernatant from each well.

  • Centrifuge the supernatant at 10,000 x g for 5 minutes to remove any cell debris.

  • Filter the supernatant through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Inject a defined volume of the filtered supernatant onto the HPLC system.

  • Separate adenosine from other nucleotides using a C18 column with an appropriate mobile phase (e.g., a gradient of methanol (B129727) in a phosphate buffer).

  • Detect adenosine by its UV absorbance at 259 nm.

  • Quantify the adenosine concentration by comparing the peak area to a standard curve of known adenosine concentrations.

• Data Analysis:

  • Calculate the amount of adenosine produced in the presence and absence of APCP.

  • Determine the inhibitory effect of APCP on adenosine production.

Mandatory Visualizations

Purinergic Signaling Pathway

Caption: Purinergic signaling pathway illustrating the breakdown of ATP to adenosine and the inhibitory action of APCP on CD73.

Experimental Workflow for In Vitro CD73 Inhibition Assay

Caption: Workflow for an in vitro ecto-5'-nucleotidase (CD73) inhibition assay using APCP.

Experimental Workflow for Cell-Based Adenosine Production Assay

Caption: Workflow for a cell-based assay to measure the inhibition of adenosine production by APCP.

References

• 1. Purinergic signalling - Wikipedia [en.wikipedia.org]
• 2. Purinergic Signaling during Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | The Ecto-5’-Nucleotidase/CD73 Inhibitor, α,β-Methylene Adenosine 5’-Diphosphate, Exacerbates Carrageenan-Induced Pleurisy in Rat [frontiersin.org]
• 8. The Ecto-5'-Nucleotidase/CD73 Inhibitor, α,β-Methylene Adenosine 5'-Diphosphate, Exacerbates Carrageenan-Induced Pleurisy in Rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | CD39 and CD73 as Promising Therapeutic Targets: What Could Be the Limitations? [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. α,β-Methylene-ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective ecto-5'-Nucleotidase (CD73) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. α,β-Methylene-ADP (AOPCP) Derivatives and Analogues: Development of Potent and Selective ecto-5'-Nucleotidase (CD73) Inhibitors. | Semantic Scholar [semanticscholar.org]
• 13. innate-pharma.com [innate-pharma.com]

Technical Notes & Optimization

troubleshooting low yield in 6-Cl-5'-PuMP synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the synthesis of 6-Chloro-5'-Purinyl Monophosphate (6-Cl-5'-PuMP), a reactive analog of adenosine (B11128) 5'-O-monophosphate (5'-AMP).

Troubleshooting Guide: Low Yield in 6-Cl-5'-PuMP Synthesis

Low yields in the synthesis of 6-Cl-5'-PuMP can arise from various factors, from the quality of starting materials to the specifics of the reaction and purification conditions. This guide provides a systematic approach to identifying and resolving common issues.

Problem 1: Low Yield in the Synthesis of the Precursor, 6-Chloropurine (B14466) Riboside

The overall yield of 6-Cl-5'-PuMP is highly dependent on the successful synthesis of its precursor, 6-chloropurine riboside.

Possible Causes and Solutions:

Possible Cause	Recommended Action
Incomplete reaction of hypoxanthine (B114508) with chlorinating agent (e.g., phosphorus oxychloride).	Ensure all reagents are fresh and anhydrous. Phosphorus oxychloride is sensitive to moisture. Consider extending the reaction time or moderately increasing the temperature, while monitoring for side product formation.
Suboptimal reaction conditions for glycosylation.	If synthesizing from a chloropyrimidine, ensure the coupling reaction conditions (catalyst, temperature, and time) are optimized. A one-pot glycosylation and cyclization procedure has been described for the synthesis of 6-chloropurine ribonucleosides from chloropyrimidines.[1]
Degradation of the 6-chloropurine moiety.	The 6-chloropurine ring can be susceptible to hydrolysis under certain pH conditions. Maintain neutral or slightly acidic conditions during workup and purification to minimize the formation of hypoxanthine riboside.
Inefficient purification of 6-chloropurine riboside.	Use an appropriate purification method, such as silica (B1680970) gel chromatography, to effectively remove unreacted starting materials and byproducts.

Problem 2: Inefficient 5'-Phosphorylation of 6-Chloropurine Riboside

The selective phosphorylation of the 5'-hydroxyl group is a critical step and a common source of low yields. A widely used method for this is the Yoshikawa-Maruto procedure, which employs phosphorus oxychloride in a trialkyl phosphate (B84403) solvent.[2][3]

Experimental Protocol: Selective 5'-Phosphorylation (Yoshikawa-Maruto Method)

• Drying: Co-evaporate the 6-chloropurine riboside with anhydrous pyridine (B92270) to remove residual water.

• Reaction Mixture: Suspend the dried 6-chloropurine riboside in anhydrous triethyl phosphate.

• Phosphorylation: Cool the mixture to 0°C and add phosphorus oxychloride dropwise with stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quenching: Once the reaction is complete, quench by slowly adding the reaction mixture to a cold aqueous buffer (e.g., triethylammonium (B8662869) bicarbonate).

• Purification: Purify the resulting 6-Cl-5'-PuMP by ion-exchange or ion-pair reversed-phase HPLC.

Troubleshooting the Phosphorylation Step:

Possible Cause	Recommended Action
Low reaction yield.	Ensure all reagents and solvents are strictly anhydrous. Moisture will consume the phosphorylating agent. Optimize the molar ratio of phosphorus oxychloride to the nucleoside. An excess is typically required, but a large excess can lead to side reactions.
Formation of 2'- and 3'-monophosphate isomers.	The Yoshikawa-Maruto method generally provides good selectivity for the 5'-position. However, if isomer formation is significant, consider using protecting groups for the 2'- and 3'-hydroxyls, although this adds extra synthesis and deprotection steps.
Formation of diphosphate (B83284) and triphosphate byproducts.	This can occur with prolonged reaction times or an excessive amount of phosphorylating agent. Monitor the reaction closely and quench it as soon as the starting material is consumed.
Degradation of the 6-chloropurine ring.	While generally stable under these conditions, prolonged exposure to acidic or basic conditions during workup should be avoided. Maintain a controlled pH during the quenching and purification steps.

Problem 3: Difficulties in Purification and Isolation of 6-Cl-5'-PuMP

The final purification step is crucial for obtaining a high-purity product and can significantly impact the final yield.

Troubleshooting Purification:

Possible Cause	Recommended Action
Poor separation of 5'-PuMP from isomers and other byproducts.	Ion-pair reversed-phase HPLC is a powerful technique for separating nucleotides.[4][5][6] Optimize the mobile phase composition, including the type and concentration of the ion-pairing agent (e.g., tetrabutylammonium) and the pH.[4]
Co-elution with unreacted starting material.	Adjust the gradient of the organic solvent in the mobile phase to improve the resolution between the more hydrophobic 6-chloropurine riboside and the more polar 6-Cl-5'-PuMP.
Loss of product during workup and purification.	Minimize the number of transfer steps. Ensure complete recovery from the HPLC fractions by using appropriate collection and concentration techniques (e.g., lyophilization).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the synthesis of 6-Cl-5'-PuMP?

A1: The main challenge lies in the selective phosphorylation of the 5'-hydroxyl group of the 6-chloropurine riboside without significant phosphorylation of the 2'- and 3'-hydroxyl groups. This requires careful control of reaction conditions or the use of protecting group strategies.

Q2: Which phosphorylation method is recommended for this synthesis?

A2: The Yoshikawa-Maruto method, which utilizes phosphorus oxychloride in a trialkyl phosphate solvent, is a commonly employed and effective method for the selective 5'-phosphorylation of unprotected nucleosides and is a good starting point for optimization.[2][3]

Q3: How can I monitor the progress of the phosphorylation reaction?

A3: The reaction can be effectively monitored by thin-layer chromatography (TLC) or, for more quantitative analysis, by high-performance liquid chromatography (HPLC). This allows you to determine the consumption of the starting material and the formation of the product, helping to avoid over-running the reaction and the formation of byproducts.

Q4: What are the expected byproducts in this synthesis?

A4: Potential byproducts include the 2'- and 3'-monophosphate isomers of 6-chloropurine riboside, as well as diphosphorylated and triphosphorylated products. Incomplete reaction will leave unreacted 6-chloropurine riboside. Degradation of the starting material can also lead to the formation of hypoxanthine riboside 5'-monophosphate (IMP).

Q5: What is the best method for purifying the final product?

A5: Ion-pair reversed-phase HPLC is a highly effective method for the purification of nucleotides like 6-Cl-5'-PuMP.[4][5][6][7] This technique allows for the separation of the desired 5'-monophosphate from its isomers, the unreacted nucleoside, and other charged byproducts. Ion-exchange chromatography can also be a viable option.

Q6: How stable is the 6-chloropurine moiety during the synthesis?

A6: The 6-chloro group on the purine (B94841) ring is susceptible to hydrolysis, particularly under basic conditions, which would convert it to a hydroxyl group (hypoxanthine). It is therefore important to maintain neutral or slightly acidic conditions during the workup and purification steps to ensure the integrity of the 6-chloro substituent.

Data Presentation

Table 1: Comparison of Phosphorylation Methods for Nucleosides

Method	Phosphorylating Agent	Solvent	Typical Yield of 5'-Monophosphate	Key Advantages	Common Issues
Yoshikawa-Maruto	Phosphorus oxychloride	Trialkyl phosphate	60-90%	Good 5'-selectivity without protecting groups.	Requires strictly anhydrous conditions.
POCl₃/Pyridine	Phosphorus oxychloride	Pyridine	Variable	Readily available reagents.	Low 5'-selectivity, formation of multiple byproducts.[8]
Enzymatic	Kinase (e.g., T4 Polynucleotide Kinase)	Aqueous Buffer	High	High specificity for 5'-position.	Requires specific enzyme and ATP, may not be suitable for all analogs.

Experimental Protocols

Synthesis of 6-Chloropurine Riboside from Inosine (B1671953) (Conceptual Protocol)

• Protection of Hydroxyl Groups: Protect the 2', 3', and 5'-hydroxyl groups of inosine with a suitable protecting group (e.g., acetyl).

• Chlorination: Treat the protected inosine with a chlorinating agent, such as phosphorus oxychloride, to convert the 6-hydroxyl group to a chloro group.

• Deprotection: Remove the protecting groups from the ribose moiety to yield 6-chloropurine riboside.

• Purification: Purify the product using silica gel chromatography.

Mandatory Visualizations

Caption: Workflow for the synthesis of 6-Cl-5'-PuMP.

Caption: Troubleshooting logic for low yield in 6-Cl-5'-PuMP synthesis.

References

• 1. 6-Chloropurine Ribonucleosides from Chloropyrimidines: One-Pot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Studies of Phosphorylation. III. Selective Phosphorylation of Unprotected Nucleosides | Semantic Scholar [semanticscholar.org]
• 3. Synthesis and Properties of α-Phosphate-Modified Nucleoside Triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bitesizebio.com [bitesizebio.com]
• 5. An ion-pair reversed-phase HPLC method for determination of fresh tissue adenine nucleotides avoiding freeze-thaw degradation of ATP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A very fast ion-pair reversed-phase HPLC method for the separation of the most significant nucleotides and their degradation products in human red blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for 6-Cl-5'-PuMP Modifications

Welcome to the technical support center for the optimization of reaction conditions for 6-chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP) modifications. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for modifying 6-chloropurine (B14466) derivatives?

A1: The most prevalent method for modifying 6-chloropurine and its nucleoside/nucleotide derivatives is through nucleophilic aromatic substitution (SNAr) at the C6 position. The chlorine atom at this position is a good leaving group, readily displaced by a variety of nucleophiles, including amines, thiols, and alkoxides, to generate a diverse range of substituted purine (B94841) analogs.

Q2: What are the key factors to consider when optimizing a nucleophilic substitution reaction on a 6-chloropurine derivative?

A2: Several factors are crucial for optimizing these reactions:

• Nucleophile Strength and Concentration: The reactivity of the nucleophile will significantly impact the reaction rate. Stronger nucleophiles will generally react faster. Using an excess of the nucleophile can also drive the reaction to completion.

• Solvent: The choice of solvent is critical. Polar aprotic solvents like DMF, DMSO, or acetonitrile (B52724) are often used as they can solvate the charged intermediates in the SNAr mechanism.

• Temperature: Reaction temperature can influence the rate of reaction. While higher temperatures can accelerate the reaction, they may also lead to the formation of side products or degradation of the starting material or product. Optimization is often required.

• Base: In reactions involving nucleophiles that require deprotonation (e.g., thiols, some amines), a non-nucleophilic base is often added to facilitate the reaction.

• Protection of Functional Groups: For complex molecules like 6-Cl-5'-PuMP, protecting other reactive groups (e.g., the ribose hydroxyls) may be necessary to prevent unwanted side reactions.

Q3: Are there any known stability issues with 6-chloropurine or its derivatives?

A3: Yes, 6-chloropurine and its derivatives can be unstable under certain conditions. For instance, the 6-chloropurine moiety can be sensitive to basic conditions, which can lead to decomposition.[1] Deprotection steps, if necessary, should be performed under carefully controlled conditions, such as at low temperatures, to avoid degradation.[1] The stability of related purine analogs has been shown to be pH and temperature-dependent. For example, S-(purin-6-yl)-l-cysteine, a metabolite of 6-chloropurine, exhibits greater stability at highly acidic or basic pH compared to neutral conditions.[2]

Q4: Can enzymes be used to modify 6-chloropurine derivatives?

A4: Yes, enzymatic methods are valuable for modifying purine nucleosides and can be applied to derivatives of 6-chloropurine. Purine nucleoside phosphorylase (PNP) is a key enzyme that catalyzes the reversible phosphorolysis of the glycosidic bond.[3][4] This allows for the enzymatic synthesis of novel nucleoside analogs by reacting a modified purine base with a sugar phosphate.[4][5]

Troubleshooting Guides

Low Yield in Nucleophilic Substitution Reactions

Potential Cause	Recommended Solution(s)
Poor Nucleophile Reactivity	- Increase the concentration of the nucleophile. - If applicable, use a stronger, less sterically hindered nucleophile. - For weak nucleophiles, consider the use of a catalyst.
Inappropriate Solvent	- Switch to a more suitable polar aprotic solvent (e.g., DMF, DMSO). - Ensure the solvent is anhydrous, as water can react with starting materials or intermediates.
Suboptimal Reaction Temperature	- Gradually increase the reaction temperature in increments of 10-20°C and monitor the reaction progress by TLC or LC-MS. - Be cautious of potential degradation at higher temperatures.
Incomplete Deprotonation of Nucleophile	- Add a suitable non-nucleophilic base (e.g., triethylamine (B128534), diisopropylethylamine, or potassium carbonate) to the reaction mixture. - Ensure the base is strong enough to deprotonate the chosen nucleophile.
Starting Material Degradation	- As 6-chloropurine derivatives can be unstable in basic conditions, consider milder bases or shorter reaction times.[1] - Perform the reaction at a lower temperature.

Formation of Multiple Products or Byproducts

Potential Cause	Recommended Solution(s)
Side Reactions at Other Positions	- If the substrate has other reactive sites (e.g., other halogen atoms or reactive N-H groups), consider using protecting groups to block these sites before the main reaction.
Isomerization	- In some cases, migration of substituents (e.g., an N7-alkyl group) can occur, especially in the presence of Lewis acids.[6] Careful control of reagents and conditions is necessary.
Degradation of Product	- Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent further reaction or degradation of the desired product. - Purify the product promptly after the reaction is complete.
Reaction with Solvent	- Ensure the chosen solvent is inert under the reaction conditions. For example, avoid protic solvents if a strong base is used.

Inefficient Phosphorylation of the Riboside

Potential Cause	Recommended Solution(s)
Enzyme Inhibition	- Purify the DNA/RNA substrate prior to the phosphorylation reaction to remove excess salts (phosphate, ammonium) which can inhibit kinases.[7]
Inactive ATP	- Ensure a sufficient concentration of ATP (typically 1 mM) is present in the reaction mixture.[7] Use a fresh stock of ATP.
Suboptimal Reaction Conditions for Kinase	- For blunt or 5' recessed ends, heat the substrate/buffer mixture at 70°C for 10 minutes and then rapidly chill on ice before adding the enzyme and ATP.[7] - Incubate at the optimal temperature for the specific kinase being used (e.g., 37°C for T4 Polynucleotide Kinase).[7]
Substrate Specificity of the Enzyme	- Not all kinases are equally efficient with modified nucleosides. It may be necessary to screen different kinases or optimize the reaction conditions (e.g., Mg2+ concentration) for the specific substrate.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution at the C6 Position of 6-Chloropurine Riboside

This protocol is a general guideline and may require optimization for specific nucleophiles.

• Dissolve the Substrate: In a clean, dry flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the protected 6-chloropurine riboside in an appropriate anhydrous polar aprotic solvent (e.g., DMF or DMSO).

• Add the Nucleophile: Add the desired nucleophile to the reaction mixture. An excess of the nucleophile (e.g., 2-5 equivalents) is often used.

• Add Base (if necessary): If the nucleophile requires deprotonation, add a suitable non-nucleophilic base (e.g., triethylamine or potassium carbonate, 1.5-3 equivalents).

• Reaction: Stir the reaction mixture at the desired temperature (this can range from room temperature to elevated temperatures, e.g., 50-100°C). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The work-up procedure will depend on the nature of the product and solvent used. A typical work-up may involve quenching the reaction with water, extracting the product with an organic solvent, washing the organic layer with brine, drying it over anhydrous sodium sulfate, and concentrating it under reduced pressure.

• Purification: Purify the crude product using an appropriate technique, such as column chromatography on silica (B1680970) gel.

• Deprotection: If protecting groups were used, remove them using standard procedures. For example, acetyl groups can be removed under basic conditions at low temperatures to avoid decomposition of the 6-substituted purine moiety.[1]

Protocol 2: Enzymatic Phosphorylation of a Modified Purine Riboside

This protocol is a general guideline for using a kinase, such as T4 Polynucleotide Kinase.

• Prepare the Reaction Mixture: In a microcentrifuge tube, combine the following components:

  • Purified modified purine riboside (substrate)

  • 10X Kinase Buffer

  • 10 mM ATP

  • Nuclease-free water to the desired final volume.

• Pre-incubation (for difficult substrates): If the substrate has a complex secondary structure, heat the mixture of substrate and buffer at 70°C for 10 minutes, then rapidly chill on ice.[7]

• Add Enzyme: Add the kinase (e.g., T4 Polynucleotide Kinase) to the reaction mixture.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C) for the recommended amount of time (e.g., 30-60 minutes).

• Enzyme Inactivation: Inactivate the enzyme by heating the reaction mixture (e.g., at 65°C for 20 minutes).

• Analysis/Purification: The resulting 5'-monophosphate product can be analyzed by HPLC or used directly in downstream applications. If necessary, it can be purified using appropriate chromatographic methods.

Visualizing Experimental Workflows

Caption: General workflow for the chemical modification and subsequent enzymatic phosphorylation of 6-chloropurine derivatives.

Caption: Troubleshooting decision tree for optimizing 6-chloropurine modification reactions.

References

• 1. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [Purine and pyrimidine nucleoside phosphorylases - remarkable enzymes still not fully understood] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemo-Enzymatic Generation of Highly Fluorescent Nucleoside Analogs Using Purine-Nucleoside Phosphorylase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. neb.com [neb.com]

preventing degradation of 6-Cl-5'-PuMP in solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of 6-Chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP) in solution.

Frequently Asked Questions (FAQs)

Q1: What is 6-Cl-5'-PuMP and what are its common uses in research?

A: 6-Chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP), also known as 6-chloropurine (B14466) ribonucleoside 5'-monophosphate, is a synthetic purine (B94841) nucleotide analog. It serves as a valuable intermediate in the synthesis of various biologically active compounds, including antiviral and anticancer agents. In research, it is often used to study the active sites of enzymes involved in purine metabolism, such as IMP dehydrogenase, due to its ability to act as a covalent modifier.[1][2]

Q2: What are the primary causes of 6-Cl-5'-PuMP degradation in solution?

A: The primary cause of degradation is the susceptibility of the 6-chloro group to nucleophilic substitution. In aqueous solutions, this most commonly involves hydrolysis, where the chlorine atom is replaced by a hydroxyl group. This converts 6-Cl-5'-PuMP to inosine (B1671953) 5'-monophosphate (IMP). The rate of this hydrolysis is significantly influenced by pH and temperature. Additionally, enzymatic degradation can occur in biological systems.

Q3: What is the main degradation product of 6-Cl-5'-PuMP in aqueous solution?

A: The main degradation product via hydrolysis is Inosine 5'-monophosphate (IMP) . In some biological contexts, enzymatic activity, for instance by adenosine (B11128) deaminase, can also lead to the formation of inosine and chloride ions from the nucleoside form.[3]

Q4: How does pH affect the stability of 6-Cl-5'-PuMP?

Q5: What are the recommended storage conditions for 6-Cl-5'-PuMP solutions?

A: To minimize degradation, 6-Cl-5'-PuMP solutions should be stored frozen at -20°C or -80°C . For short-term storage, refrigeration at 2-8°C is acceptable, but for periods longer than a few days, frozen storage is strongly recommended. Solutions should ideally be prepared in a buffer with a pH in the neutral to slightly acidic range (e.g., pH 6-7) and protected from light.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity of 6-Cl-5'-PuMP solution over time.	Degradation of the compound, likely due to hydrolysis.	1. Prepare fresh solutions of 6-Cl-5'-PuMP before each experiment.2. Store stock solutions in aliquots at -80°C to avoid multiple freeze-thaw cycles.3. Verify the integrity of your stored solution using an analytical method like HPLC.
Inconsistent experimental results between batches of 6-Cl-5'-PuMP solution.	Variability in the extent of degradation between batches.	1. Standardize your solution preparation and storage protocol.2. Before use, allow frozen aliquots to thaw completely and mix thoroughly.3. Consider quantifying the concentration of the active compound before critical experiments.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC).	Presence of degradation products.	1. The primary degradation product is likely Inosine 5'-monophosphate (IMP). Run an IMP standard to confirm the identity of the peak.2. Review your storage and handling procedures to identify potential causes of degradation (e.g., prolonged storage at room temperature, high pH).
Precipitation observed in the solution upon thawing.	Poor solubility or concentration exceeding the solubility limit at a lower temperature or different pH.	1. Ensure the solvent and buffer system are appropriate for the desired concentration.2. Gently warm the solution to room temperature and vortex to redissolve the precipitate.3. If precipitation persists, consider preparing a more dilute stock solution.

Data on Stability and Degradation

While specific kinetic data for the hydrolysis of 6-Cl-5'-PuMP is not widely published, the degradation primarily follows a nucleophilic substitution pathway. The stability is highly dependent on pH and temperature. The following tables summarize the expected trends and provide a framework for stability assessment.

Table 1: Factors Affecting the Stability of 6-Cl-5'-PuMP in Solution

Factor	Effect on Stability	General Recommendation
pH	Less stable at alkaline pH. More stable at neutral to slightly acidic pH.	Maintain solution pH between 6.0 and 7.0. Avoid buffers with a pH > 8.0.
Temperature	Degradation rate increases with increasing temperature.	Store stock solutions at -20°C or -80°C. For working solutions, keep on ice and use promptly.
Light	Some purine analogs are light-sensitive.	Store solutions in amber vials or protect from light to prevent potential photodegradation.
Buffer Composition	Buffers containing nucleophilic species (e.g., Tris, phosphate (B84403) at high concentrations) may accelerate degradation.	Use non-nucleophilic buffers where possible (e.g., HEPES). If using phosphate buffers, use at a low concentration.

Table 2: Representative Stability Data (Hypothetical Example for Illustrative Purposes)

This table illustrates the type of data that would be generated in a stability study. Actual values would need to be determined experimentally.

Condition	Time	% Remaining 6-Cl-5'-PuMP	Major Degradant
25°C, pH 7.4	24 hours	~90%	Inosine 5'-monophosphate
25°C, pH 8.5	24 hours	<70%	Inosine 5'-monophosphate
4°C, pH 7.4	7 days	>95%	Inosine 5'-monophosphate
-20°C, pH 7.4	30 days	>99%	Not Detected

Experimental Protocols

Protocol 1: Preparation of 6-Cl-5'-PuMP Stock Solution

• Materials:

  • 6-Cl-5'-PuMP (solid)

  • Nuclease-free water or an appropriate buffer (e.g., 20 mM HEPES, pH 7.0)

  • Sterile, amber microcentrifuge tubes or vials

• Procedure:

  • Allow the solid 6-Cl-5'-PuMP to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of 6-Cl-5'-PuMP in a sterile container.

  • Dissolve the solid in the appropriate volume of nuclease-free water or buffer to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes in amber microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Stability-Indicating HPLC Method for 6-Cl-5'-PuMP

This protocol is a general guideline and may require optimization for your specific instrumentation and experimental needs.

• Objective: To separate and quantify 6-Cl-5'-PuMP from its primary degradation product, IMP.

• HPLC System and Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase A: 50 mM potassium phosphate buffer, pH 6.0

  • Mobile Phase B: Methanol

  • Gradient:

    • 0-5 min: 5% B

    • 5-15 min: 5% to 30% B (linear gradient)

    • 15-20 min: 30% B

    • 20-22 min: 30% to 5% B (linear gradient)

    • 22-30 min: 5% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 264 nm

  • Injection Volume: 10 µL

• Sample Preparation:

  • Prepare a standard solution of 6-Cl-5'-PuMP and a separate standard solution of IMP in the mobile phase A or your experimental buffer.

  • Dilute your experimental samples containing 6-Cl-5'-PuMP to an appropriate concentration within the linear range of the assay.

• Data Analysis:

  • Identify the retention times for 6-Cl-5'-PuMP and IMP using the standards.

  • Integrate the peak areas of 6-Cl-5'-PuMP and IMP in your samples.

  • Calculate the percentage of remaining 6-Cl-5'-PuMP and the formation of IMP over time.

Visualizations

Degradation Pathway of 6-Cl-5'-PuMP

Caption: Primary degradation pathways of 6-Cl-5'-PuMP in solution.

Experimental Workflow for Stability Assessment

Caption: Workflow for conducting a stability study of 6-Cl-5'-PuMP.

Potential Signaling Interactions of 6-Cl-5'-PuMP Metabolites

Caption: Potential interactions of 6-Cl-5'-PuMP and its degradation product with purine metabolism and signaling.

References

• 1. Probing the active site of human IMP dehydrogenase using halogenated purine riboside 5'-monophosphates and covalent modification reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 6-Chloropurine ribonucleoside 5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: 6-Chloropurine Compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with 6-chloropurine (B14466) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving 6-chloropurine?

A1: 6-Chloropurine exhibits the highest solubility in organic solvents. Dimethyl sulfoxide (B87167) (DMSO) and N,N-dimethylformamide (DMF) are the most commonly recommended solvents for preparing stock solutions.[1][2][3][4][5][6] It has very slight solubility in water.[2][3][4] For 2-amino-6-chloropurine, the solubility ranking is DMSO > DMF > 2-butanone (B6335102) > ethylene (B1197577) glycol > n-butanol > n-propanol > isobutanol > isopropanol (B130326) > 1,4-dioxane (B91453) > ethanol (B145695) > methanol (B129727) > water.[7][8]

Q2: I am having trouble dissolving 6-chloropurine in DMSO. What could be the issue?

A2: If you are experiencing difficulty dissolving 6-chloropurine in DMSO, consider the following:

• Purity of DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of water can significantly reduce the solubility of 6-chloropurine.[5] Always use fresh, anhydrous DMSO from a newly opened bottle.

• Concentration: You may be attempting to prepare a solution that is above the compound's solubility limit. Check the solubility data to ensure your target concentration is achievable.

• Temperature: Gently warming the solution can aid dissolution.[9] Sonication is also a highly effective method for dissolving compounds in solvents like DMSO.[10]

Q3: My 6-chloropurine compound precipitated out of solution after I diluted my DMSO stock in an aqueous buffer (e.g., PBS). Why did this happen and how can I prevent it?

A3: This is a common issue known as "precipitation upon dilution." It occurs because 6-chloropurine is significantly less soluble in aqueous solutions than in pure DMSO.[2][11] When the DMSO stock is added to a large volume of buffer, the final concentration of DMSO is too low to keep the compound dissolved.

To prevent this:

• Lower the Final Concentration: The most straightforward solution is to work with a lower final concentration of the compound in your aqueous medium.

• Use Co-solvents: For in vivo or cell-based assays, formulations often include co-solvents like PEG300, Tween-80, or corn oil to improve solubility and stability in aqueous environments.[10]

• pH Adjustment: The solubility of purine (B94841) compounds can be pH-dependent.[12][13][14] Adjusting the pH of your final aqueous solution may help keep the compound dissolved. However, ensure the final pH is compatible with your experimental system (e.g., cell culture).

Q4: How does temperature affect the solubility of 6-chloropurine?

A4: For 6-chloropurine and its derivatives like 2-amino-6-chloropurine, solubility generally increases with rising temperature.[7][9][11][15] If you are struggling to dissolve the compound at room temperature, gentle warming can be an effective strategy. However, always be mindful of the compound's stability at higher temperatures.

Q5: How should I store 6-chloropurine stock solutions?

A5: Stock solutions of 6-chloropurine in DMSO should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles and moisture absorption.[10] For long-term storage, keep these aliquots at -20°C or -80°C. A product sheet suggests stability for at least 1 month at -20°C and 6 months at -80°C.[10] The solid powder form is stable for years when stored at -20°C.[1][16]

Solubility Data

The following table summarizes the solubility of 6-chloropurine and a related compound in various solvents. Note that reported values can vary between suppliers.

Compound	Solvent	Reported Solubility	Source
6-Chloropurine	DMSO	~30 mg/mL (194.09 mM)	[5]
6-Chloropurine	DMSO	~27.5 mg/mL (177.92 mM)	[10]
6-Chloropurine	DMSO	~20 mg/mL	[6]
6-Chloropurine	DMSO	~10 mg/mL	[1]
6-Chloropurine	Dimethyl Formamide (DMF)	~10 mg/mL	[1]
6-Chloropurine	Water	5 g/L (~5 mg/mL)	[2][3][4]
6-Chloropurine	Water	2.5 mg/mL (16.17 mM)	[10]
6-Chloropurine	PBS	2 mg/mL (12.94 mM)	[10]
6-Chloropurine Riboside	DMSO	~5 mg/mL	[16]
6-Chloropurine Riboside	Dimethyl Formamide (DMF)	~2 mg/mL	[16]
2-Amino-6-chloropurine	DMSO	Maximum solubility among tested solvents	[7][8]
2-Amino-6-chloropurine	Water	Minimum solubility among tested solvents	[7][8]

Experimental Protocols

Protocol 1: Preparation of a 6-Chloropurine Stock Solution in DMSO

This protocol provides a general method for preparing a concentrated stock solution.

Materials:

• 6-Chloropurine powder

• Anhydrous Dimethyl Sulfoxide (DMSO), fresh

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (water bath)

Methodology:

• Pre-weigh Compound: Accurately weigh the desired amount of 6-chloropurine powder in a suitable tube. Perform this in a chemical fume hood, wearing appropriate personal protective equipment (PPE).

• Add Solvent: Using a calibrated pipette, add the calculated volume of fresh, anhydrous DMSO to achieve the target concentration (e.g., 10-30 mg/mL).

• Initial Dissolution: Cap the tube securely and vortex the mixture for 1-2 minutes. A suspension will likely form.

• Sonication: Place the tube in a water bath sonicator. Sonicate the mixture in short bursts until the solid is completely dissolved.[10] Visually inspect the solution against a light source to ensure no solid particles remain. Gentle warming may be used concurrently if needed.

• Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile tubes.

• Label and Store: Clearly label each aliquot with the compound name, concentration, solvent, and date. Store immediately at -20°C or -80°C for long-term use.[10]

Protocol 2: Shake-Flask Method for Solubility Determination

This method is used to determine the maximum solubility of a compound in a specific solvent at a given temperature.[8][11][15]

Materials:

• 6-Chloropurine compound

• Chosen solvent(s)

• Glass vials with screw caps

• Thermostatic shaker or incubator with shaking capabilities

• Analytical balance

• Filtration system (e.g., 0.22 µm syringe filters)

• Analytical instrument for quantification (e.g., HPLC-UV)

Methodology:

• Add Excess Solid: Add an excess amount of the 6-chloropurine compound to a pre-weighed vial. The goal is to have undissolved solid remaining at the end of the experiment.

• Add Solvent: Add a known volume or mass of the chosen solvent to the vial.

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker set to the desired temperature (e.g., 25°C or 37°C). Shake the mixture at a constant speed for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for several hours to let the excess solid settle.

• Sample Collection: Carefully withdraw a sample from the clear supernatant.

• Filtration: Immediately filter the sample using a syringe filter to remove any remaining microscopic solid particles. This step is critical to avoid overestimation of solubility.

• Quantification: Dilute the filtered solution gravimetrically or volumetrically and analyze the concentration of the dissolved compound using a validated analytical method like HPLC-UV.

• Calculation: The determined concentration represents the equilibrium solubility of the compound in that solvent at the specified temperature.

Visual Troubleshooting and Metabolic Pathway

Troubleshooting Workflow for Solubility Issues

The following diagram outlines a logical workflow for troubleshooting common solubility problems encountered with 6-chloropurine compounds.

A troubleshooting workflow for 6-chloropurine solubility issues.

Metabolic Conversion of 6-Chloropurine

6-Chloropurine is an important synthetic intermediate and can also be metabolized in biological systems. A key pathway involves its conversion to the therapeutically active agent 6-mercaptopurine, a reaction that can be mediated by glutathione (B108866) S-transferase.[10]

Metabolic pathway from 6-chloropurine to 6-mercaptopurine.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 6-Chloropurine | 87-42-3 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 6-Chloropurine CAS#: 87-42-3 [m.chemicalbook.com]
• 5. selleckchem.com [selleckchem.com]
• 6. adipogen.com [adipogen.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. cdn.caymanchem.com [cdn.caymanchem.com]

minimizing non-specific binding of 6-Cl-5'-PuMP

Welcome to the technical support center for 6-Cl-5'-PuMP. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and minimizing non-specific binding of this novel AMP-activated protein kinase (AMPK) activator.

Frequently Asked Questions (FAQs)

Q1: What is 6-Cl-5'-PuMP and what is its primary mechanism of action?

A1: 6-Cl-5'-PuMP is a potent and selective small molecule activator of AMP-activated protein kinase (AMPK). Its primary mechanism of action involves binding to the allosteric drug and metabolism (ADaM) site on the AMPK γ-subunit, leading to a conformational change that promotes enzyme activation. This activation plays a crucial role in cellular energy homeostasis.

Q2: I am observing high background noise in my binding assay with 6-Cl-5'-PuMP. What are the likely causes?

A2: High background noise, often attributed to non-specific binding, can arise from several factors. These include suboptimal buffer conditions (pH and ionic strength), hydrophobic interactions between 6-Cl-5'-PuMP and assay components, or electrostatic interactions with charged surfaces of your experimental system (e.g., microplates, beads).[1][2][3][4]

Q3: How can I determine if the binding I am observing is specific to the target protein?

A3: To confirm specific binding, it is essential to perform competition assays. This involves co-incubation with a known, unlabeled ligand for the same target or a significant excess of unlabeled 6-Cl-5'-PuMP. A substantial reduction in the signal from labeled 6-Cl-5'-PuMP in the presence of the competitor indicates specific binding. Additionally, running parallel experiments with a negative control, such as a cell line or protein preparation known not to express the target, is crucial.[2]

Q4: What are the first steps I should take to troubleshoot non-specific binding?

A4: A systematic approach is recommended. Start by optimizing your assay buffer. This includes adjusting the pH and ionic strength. Concurrently, consider the addition of blocking agents and non-ionic surfactants to your buffer system.[1][3][5] The following troubleshooting guide provides a more detailed workflow.

Troubleshooting Guide: Minimizing Non-Specific Binding

This guide provides a step-by-step approach to identifying and mitigating non-specific binding of 6-Cl-5'-PuMP in your experiments.

Step 1: Buffer Optimization

Suboptimal buffer conditions are a primary cause of non-specific binding. The charge state of both 6-Cl-5'-PuMP and your target protein, as well as their interactions with surfaces, are heavily influenced by the buffer environment.

• pH Adjustment: The pH of your buffer can significantly impact the charge of your protein of interest and 6-Cl-5'-PuMP.[1][3][6] Experiment with a range of pH values around the physiological pH (7.4) to find the optimal condition that minimizes non-specific interactions while maintaining the activity of your target protein.

• Ionic Strength Modification: Increasing the salt concentration (e.g., with NaCl) can disrupt non-specific electrostatic interactions.[1][3][6][7] Test a gradient of NaCl concentrations to identify the lowest concentration that effectively reduces non-specific binding without compromising specific interactions.

Step 2: Employing Blocking Agents

Blocking agents are inert proteins or other molecules that coat the surfaces of your assay system (e.g., microplate wells, beads), preventing 6-Cl-5'-PuMP from binding non-specifically.[8][9][10]

• Bovine Serum Albumin (BSA): BSA is a commonly used blocking agent that can be added to your assay buffer.[1][3] It effectively blocks non-specific binding sites on various surfaces.

• Casein: Casein, often used as a component of non-fat dry milk, is another effective blocking agent, particularly in ELISAs and Western blotting.[8][10]

• Other Blockers: For specific applications, other blocking agents like fish gelatin or commercially available synthetic blockers may be more suitable.[10]

Step 3: Utilizing Surfactants

Non-specific binding can also be driven by hydrophobic interactions. Non-ionic surfactants can help to disrupt these interactions.[1][3][11]

• Tween 20 or Triton X-100: Low concentrations of these mild, non-ionic detergents are effective at reducing hydrophobic-driven non-specific binding.[3][7] They can also help prevent the analyte from adhering to tubing and container walls.[1][3]

Step 4: Control Experiments

Well-designed control experiments are essential for differentiating between specific and non-specific binding.[2]

• Negative Controls: Include a control group where the target protein is absent. This could be a lysate from a cell line that does not express the target or a purified protein that is structurally unrelated.

• Competition Assays: As mentioned in the FAQs, perform competition experiments by including an excess of unlabeled 6-Cl-5'-PuMP or a known inhibitor of the target protein.

Data Presentation: Buffer Optimization Strategies

The following table summarizes recommended starting concentrations and ranges for common additives used to minimize non-specific binding.

Additive	Typical Starting Concentration	Concentration Range	Primary Purpose	Reference(s)
Salts
NaCl	150 mM	50 - 500 mM	Reduce electrostatic interactions	[7]
Blocking Agents
Bovine Serum Albumin (BSA)	0.1% (w/v)	0.1 - 2% (w/v)	Block non-specific surface binding	[1][3]
Casein (from non-fat dry milk)	1% (w/v)	0.5 - 5% (w/v)	Block non-specific surface binding	[10]
Surfactants
Tween 20	0.05% (v/v)	0.01 - 0.1% (v/v)	Reduce hydrophobic interactions	[3][7]
Triton X-100	0.05% (v/v)	0.01 - 0.1% (v/v)	Reduce hydrophobic interactions	[7]

Experimental Protocols

Protocol 1: General Binding Assay with 6-Cl-5'-PuMP

This protocol provides a basic framework for a binding assay. Optimization of each step is crucial for success.

• Plate Coating (if applicable): Coat microplate wells with your target protein at an optimized concentration in a suitable coating buffer overnight at 4°C.

• Washing: Wash the wells three times with a wash buffer (e.g., PBS with 0.05% Tween 20) to remove unbound protein.

• Blocking: Add a blocking buffer (e.g., PBS with 1% BSA) to each well and incubate for 1-2 hours at room temperature to block any remaining non-specific binding sites.[9]

• Washing: Repeat the washing step.

• Binding Reaction: Add your labeled 6-Cl-5'-PuMP, diluted in an optimized binding buffer, to the wells. For competition assays, co-incubate with unlabeled 6-Cl-5'-PuMP or a known competitor.

• Incubation: Incubate for the desired time at the optimal temperature to allow for binding equilibrium to be reached.

• Washing: Wash the wells extensively to remove unbound 6-Cl-5'-PuMP.

• Detection: Measure the signal from the bound, labeled 6-Cl-5'-PuMP using an appropriate detection method (e.g., fluorescence, radioactivity).

• Data Analysis: Analyze the data, ensuring to subtract the background signal obtained from control wells.

Visualizations

Logical Workflow for Troubleshooting Non-Specific Binding

Caption: A logical workflow for systematically troubleshooting non-specific binding.

Signaling Pathway of 6-Cl-5'-PuMP

Caption: The proposed signaling pathway for 6-Cl-5'-PuMP-mediated AMPK activation.

References

• 1. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 2. Understanding and Controlling Non-Specific Binding in SPR Experiments - Amerigo Scientific [amerigoscientific.com]
• 3. nicoyalife.com [nicoyalife.com]
• 4. nicoyalife.com [nicoyalife.com]
• 5. general-lab-solutions.dksh.com.sg [general-lab-solutions.dksh.com.sg]
• 6. 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments | Technology Networks [technologynetworks.com]
• 7. benchchem.com [benchchem.com]
• 8. Blockers [bocascientific.com]
• 9. Blockers Practical Guide - Page 7 [collateral.meridianlifescience.com]
• 10. Blocking Buffer Selection Guide | Rockland [rockland.com]
• 11. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Addressing Cellular Toxicity of 6-Cl-5'-PuMP

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 6-Chloro-5'-purinylmethylphosphonate (6-Cl-5'-PuMP). The information provided is designed to help users anticipate and address issues related to cellular toxicity in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 6-Cl-5'-PuMP?

A1: 6-Cl-5'-PuMP is a purine (B94841) nucleotide analog. Its primary mechanism of action is the inhibition of inosine-5'-monophosphate dehydrogenase (IMPDH).[1] IMPDH is a rate-limiting enzyme in the de novo synthesis of guanine (B1146940) nucleotides (GMP, GDP, GTP).[2][3] By inhibiting IMPDH, 6-Cl-5'-PuMP depletes the intracellular pool of guanine nucleotides, which are essential for DNA and RNA synthesis, signal transduction, and energy transfer.[4][5] This disruption of cellular metabolism can lead to cytostatic or cytotoxic effects, particularly in rapidly proliferating cells.[4]

Q2: Why is 6-Cl-5'-PuMP toxic to cells?

A2: The cellular toxicity of 6-Cl-5'-PuMP is a direct consequence of its inhibition of IMPDH. The resulting depletion of guanine nucleotides can trigger several downstream events leading to cell death, including:

• Induction of Apoptosis: Reduced GTP levels can activate apoptotic pathways.[2][6] This can occur through the downregulation of anti-apoptotic proteins (like Bcl-2) and the activation of pro-apoptotic proteins (like Bax and Bak), leading to the release of cytochrome c from mitochondria and subsequent caspase activation.[6]

• Cell Cycle Arrest: A lack of sufficient guanine nucleotides can halt the cell cycle, typically at the G2/M phase, preventing cell division.[7]

• Disruption of Signal Transduction: GTP is crucial for the function of G-proteins, which are key players in numerous signaling pathways that regulate cell growth and survival.[2]

Q3: Are there different isoforms of IMPDH, and does 6-Cl-5'-PuMP target a specific one?

A3: Yes, there are two isoforms of IMPDH: Type I and Type II.[2] IMPDH Type I is constitutively expressed in most normal cells, while IMPDH Type II is upregulated in proliferating cells, including cancer cells.[2] Many IMPDH inhibitors show selectivity for the Type II isoform, which can provide a therapeutic window by targeting rapidly dividing cells more effectively than quiescent, normal cells.[8] While specific isoform selectivity for 6-Cl-5'-PuMP is not widely reported, it is a critical factor to consider in experimental design and data interpretation.

Q4: Can cellular resistance to 6-Cl-5'-PuMP develop?

A4: Yes, cells can develop resistance to IMPDH inhibitors. A common mechanism of resistance is the amplification of the IMPDH gene, leading to increased enzyme production that can overcome the inhibitory effect of the compound.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with 6-Cl-5'-PuMP.

Problem 1: High or Unexpected Cellular Toxicity

• Possible Cause: The concentration of 6-Cl-5'-PuMP is too high for the specific cell line being used.

  • Solution: Perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) for your cell line. Start with a broad range of concentrations and narrow it down to find the optimal working concentration for your experimental goals.

• Possible Cause: The cell line is particularly sensitive to guanine nucleotide depletion.

  • Solution: Consider using a cell line with a known sensitivity to IMPDH inhibitors or a lower proliferation rate if the goal is not to study cytotoxicity itself.

• Possible Cause: Off-target effects of the compound.

  • Solution: To confirm that the observed toxicity is due to IMPDH inhibition, a rescue experiment can be performed. Supplementing the culture medium with exogenous guanosine (B1672433) can replenish the guanine nucleotide pool and should reverse the cytotoxic effects if they are on-target.[8]

Problem 2: Inconsistent or Non-Reproducible Results

• Possible Cause: Variability in cell health and passage number.

  • Solution: Use cells from a consistent passage number for all experiments. Ensure cells are healthy and in the logarithmic growth phase before treatment.

• Possible Cause: Instability of 6-Cl-5'-PuMP in the culture medium.

  • Solution: Prepare fresh dilutions of 6-Cl-5'-PuMP for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles of the stock solution.

• Possible Cause: The compound is precipitating out of the solution at the working concentration.

  • Solution: Visually inspect the culture medium for any signs of precipitation after adding the compound. If precipitation is observed, consider using a lower concentration or a different solvent for the stock solution (ensure solvent controls are included in your experiments).

Problem 3: Difficulty Interpreting Cytotoxicity Assay Results

• Possible Cause: Interference of 6-Cl-5'-PuMP with the assay itself (e.g., direct reduction of MTT reagent).

  • Solution: Run a cell-free control to test for any direct interaction between 6-Cl-5'-PuMP and the assay reagents. If interference is detected, consider using an alternative cytotoxicity assay that relies on a different principle, such as a lactate (B86563) dehydrogenase (LDH) release assay for membrane integrity or a crystal violet assay for cell number.

Quantitative Data

Due to the limited availability of public data on the specific cytotoxicity of 6-Cl-5'-PuMP, the following table presents data for other 6-chloropurine (B14466) nucleoside analogs to provide a general reference range for their anti-proliferative effects.

Compound	Cell Line	Assay	Endpoint	Value (µM)
6-chloropurine nucleoside analog 1	Vero E6	Plaque Reduction	IC50	48.7[10]
6-chloropurine nucleoside analog 11	Vero E6	Plaque Reduction	IC50	>300[10]
6-ethoxycarbonyl-3,3-disubstituted-1,5-diazabicyclo[3.1.0]hexane-2,4-dione derivative	Tmolt4 leukemia	Antiproliferative	EC50	3.3 - 9.2[8]
6-ethoxycarbonyl-3,3-disubstituted-1,5-diazabicyclo[3.1.0]hexane-2,4-dione derivative	MCF-7	Antiproliferative	EC50	0.7 - 6.0[8]

Experimental Protocols

General Protocol for Treating Cultured Cells with 6-Cl-5'-PuMP

• Cell Seeding: Plate cells in appropriate culture vessels at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow cells to adhere and recover for 24 hours.

• Preparation of 6-Cl-5'-PuMP: Prepare a stock solution of 6-Cl-5'-PuMP in a suitable solvent (e.g., sterile water or DMSO). On the day of the experiment, dilute the stock solution to the desired final concentrations in a fresh culture medium.

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the various concentrations of 6-Cl-5'-PuMP. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution).

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Endpoint Analysis: After incubation, perform the desired downstream assays, such as cytotoxicity assays (e.g., MTT, LDH), cell cycle analysis (by flow cytometry), or apoptosis assays (e.g., Annexin V staining, caspase activity assays).

Protocol for a Guanosine Rescue Experiment

• Follow steps 1-3 of the "General Protocol for Treating Cultured Cells with 6-Cl-5'-PuMP".

• Co-treatment with Guanosine: In a parallel set of wells/plates, in addition to the 6-Cl-5'-PuMP treatment, add exogenous guanosine to the culture medium at a concentration typically in the range of 10-100 µM.

• Incubation and Analysis: Incubate the cells and perform endpoint analyses as described in the general protocol. A reversal of the cytotoxic effects of 6-Cl-5'-PuMP in the presence of guanosine indicates that the toxicity is on-target and due to IMPDH inhibition.

Visualizations

Caption: Workflow for assessing 6-Cl-5'-PuMP cellular toxicity.

Caption: Decision tree for troubleshooting high cellular toxicity.

Caption: Apoptotic pathway triggered by IMPDH inhibition.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Consequences of IMP dehydrogenase inhibition, and its relationship to cancer and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IMP Dehydrogenase: Structure, Mechanism and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are IMPDH inhibitors and how do they work? [synapse.patsnap.com]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Implications of selective type II IMP dehydrogenase (IMPDH) inhibition by the 6-ethoxycarbonyl-3,3-disubstituted-1,5-diazabicyclo[3.1.0]hexane-2,4-diones on tumor cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis and biological evaluation of nucleoside analogues having 6-chloropurine as anti-SARS-CoV agents - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting unexpected side products in 6-Cl-5'-PuMP reactions

Technical Support Center: 6-Cl-5'-PuMP Reactions

Welcome to the technical support center for 6-Chloropurine 5'-ribonucleotide (6-Cl-5'-PuMP) reactions. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges and unexpected side products encountered during the chemical modification of 6-Cl-5'-PuMP.

Frequently Asked Questions (FAQs)

Q1: What is the primary reactive site on 6-Cl-5'-PuMP?

The primary reactive site on 6-Cl-5'-PuMP is the carbon at the 6-position of the purine (B94841) ring. The chlorine atom is a good leaving group, making this position susceptible to nucleophilic aromatic substitution (SNAr) by a wide range of nucleophiles, such as amines, thiols, and alkoxides.

Q2: My reaction is not proceeding to completion, and I have a low yield of the desired product. What are the common causes?

Several factors can contribute to low reaction yields:

• Insufficient Nucleophilicity: The chosen nucleophile may not be strong enough to displace the chloride efficiently.

• Poor Solubility: 6-Cl-5'-PuMP or the nucleophile may not be fully soluble in the chosen solvent system, limiting the reaction rate.

• Inappropriate Base: For nucleophiles like amines or thiols, a non-nucleophilic base is often required to neutralize the HCl generated during the reaction. An inappropriate base (too weak, too strong, or sterically hindered) can impede the reaction.

• Low Temperature: The reaction may require heating to proceed at a reasonable rate.

Q3: I am observing a significant amount of a side product with a molecular weight corresponding to Inosine Monophosphate (IMP). What is causing this?

This is a classic case of hydrolysis. The 6-chloro group is susceptible to displacement by water, which acts as a nucleophile. This reaction is often catalyzed by acidic or basic conditions and results in the formation of 6-hydroxypurine ribonucleotide (Inosine Monophosphate, IMP).

Q4: My mass spectrometry results show a product with a molecular weight higher than my target molecule. What could be the unexpected side product?

Higher molecular weight side products can arise from several possibilities:

• Reaction at Secondary Sites: Under certain conditions, reaction can occur at the 2' or 3'-hydroxyl groups of the ribose sugar, or at the phosphate (B84403) moiety, leading to esterification or other modifications. This is more common if your nucleophile is, for example, an activated carboxylic acid.

• Dimeric Products: Your nucleophile might react with another molecule of itself or with a second molecule of 6-Cl-5'-PuMP if it possesses multiple reactive sites.

• Solvent Adducts: In some cases, the solvent (e.g., an alcohol used as the solvent) can act as a nucleophile.

Troubleshooting Guides

Issue 1: High Levels of IMP Side Product

Cause: Hydrolysis of the 6-chloro group by residual water in the reaction mixture.

Solutions:

• Use Anhydrous Conditions: Ensure all glassware is oven-dried, and use anhydrous solvents. Solvents should be freshly distilled or obtained from a sealed bottle.

• Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent atmospheric moisture from entering the reaction.

• Optimize pH: Hydrolysis can be accelerated at very high or low pH. Maintaining a neutral to slightly basic pH can minimize this side reaction. The choice of a non-nucleophilic base is critical.

Representative Data: Effect of Solvent on IMP Formation

Solvent System (Anhydrous)	Base (2.0 eq)	Temperature (°C)	Reaction Time (h)	Desired Product Yield (%)	IMP Formation (%)
Acetonitrile	DIPEA	60	12	85	< 5
Dichloromethane	DIPEA	40	24	70	< 8
Tetrahydrofuran (THF)	DIPEA	60	12	82	< 6
Water / Acetonitrile (1:1)	DIPEA	60	12	35	> 60

This is representative data and actual results may vary.

Issue 2: Low Reaction Conversion Rate

Cause: Insufficient reaction rate due to suboptimal conditions.

Solutions:

• Increase Temperature: Gently heating the reaction mixture can significantly increase the rate of SNAr reactions. Monitor for potential degradation at higher temperatures.

• Solvent Choice: Switch to a polar aprotic solvent like DMF or DMSO, which can help to dissolve the reactants and accelerate the reaction.

• Choice of Base: For amine nucleophiles, a stronger non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) might be more effective than DIPEA (N,N-Diisopropylethylamine).

• Increase Nucleophile Concentration: Using a slight excess of the nucleophile (e.g., 1.2 to 2.0 equivalents) can drive the reaction to completion.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution

This protocol describes a general method for reacting an amine nucleophile with 6-Cl-5'-PuMP.

• Preparation: Add 6-Cl-5'-PuMP (1.0 eq) and a magnetic stir bar to an oven-dried, two-neck round-bottom flask.

• Inert Atmosphere: Seal the flask and purge with dry Argon or Nitrogen for 15 minutes.

• Solvent and Reagents: Add anhydrous DMF via syringe. Dissolve the amine nucleophile (1.2 eq) and a non-nucleophilic base such as DIPEA (2.0 eq) in a small amount of anhydrous DMF in a separate flask, then add this solution dropwise to the 6-Cl-5'-PuMP solution at room temperature.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. The product can be precipitated by adding a co-solvent like diethyl ether or acetone, or purified directly using reverse-phase chromatography.

Visualizations

Caption: Main reaction vs. hydrolysis side reaction.

Caption: Troubleshooting decision tree for side products.

Caption: Standard experimental workflow for 6-Cl-5'-PuMP reactions.

stability and storage recommendations for 6-Cl-5'-PuMP

Disclaimer: Specific stability and storage data for 6-Cl-5'-PuMP are not currently available in public literature. The following recommendations are based on general knowledge of similar chemical structures, specifically chlorinated purine (B94841) derivatives and nucleotide monophosphates. Researchers should treat 6-Cl-5'-PuMP as a potentially sensitive compound and perform their own stability assessments for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: How should I store a new, uncharacterized compound like 6-Cl-5'-PuMP?

For a novel compound with unknown stability, it is crucial to establish a rigorous storage protocol from the outset. Based on general guidelines for nucleotides and their analogs, initial storage at -20°C or lower is recommended.[1] To mitigate potential degradation from repeated freeze-thaw cycles, it is best practice to aliquot the compound into smaller, single-use volumes upon receipt.

Q2: What are the signs of degradation for a purine monophosphate analog?

Degradation of a compound like 6-Cl-5'-PuMP can manifest in several ways:

• Visual Changes: Discoloration of a solid compound or the appearance of precipitates in a solution.

• Reduced Biological Activity: A noticeable decrease in the expected biological effect in your experiments.

• Chromatographic Changes: The appearance of new peaks or a decrease in the main peak area when analyzed by techniques like HPLC.

Q3: In what type of solvent should I dissolve 6-Cl-5'-PuMP?

The choice of solvent will depend on the experimental requirements. For short-term storage of solutions, sterile, nuclease-free water or a buffer at a neutral to slightly acidic pH is often a reasonable starting point. The stability of purine nucleotides can be pH-dependent, with hydrolysis of the phosphate (B84403) bond potentially occurring at extreme pH values, especially at elevated temperatures.[2] For long-term storage, it is generally advisable to store the compound as a dry solid.

Q4: How stable are nucleotides in general at different temperatures?

Standard nucleotides are typically stable for years when stored as a solid at -20°C.[1] When in solution, frequent freeze-thaw cycles can lead to degradation over the course of a year.[1] At 4°C, aqueous solutions of nucleotides are susceptible to bacterial growth and should generally be used within a week.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of biological activity in experiments.	Compound degradation due to improper storage or handling.	- Use a fresh, unopened aliquot of the compound. - If the problem persists, consider performing an analytical check (e.g., HPLC) to assess the purity of your stock. - Review your experimental protocol to ensure compatibility with the compound.
Precipitate forms in the stock solution.	Poor solubility in the chosen solvent or degradation of the compound.	- Try gentle warming or sonication to redissolve the precipitate. - If the precipitate does not dissolve, it may be a degradation product. The solution should be discarded. - Consider preparing a fresh stock solution in a different solvent system.
Inconsistent experimental results.	Inconsistent concentration of the active compound due to degradation or repeated freeze-thaw cycles.	- Always use a freshly thawed aliquot for each experiment. - Avoid keeping the stock solution at room temperature for extended periods. - Re-quantify the concentration of your stock solution if you suspect degradation.

Stability and Storage Recommendations

The following table summarizes the general stability and storage recommendations for nucleotide analogs based on available data for similar compounds.

Condition	Recommendation	Rationale
Long-Term Storage (Solid)	Store as a lyophilized powder at -20°C or -80°C in a desiccated environment.	Minimizes chemical degradation and hydrolysis.
Long-Term Storage (Solution)	Generally not recommended. If necessary, store in small, single-use aliquots at -80°C.	Avoids repeated freeze-thaw cycles which can degrade the compound.[1]
Short-Term Storage (Solution)	Store at 4°C for no longer than one week.[1]	Reduces the risk of bacterial growth.[1]
Solvent/Buffer	Use sterile, nuclease-free water or an appropriate buffer (pH ~5-7).	The stability of the phosphate linkage in purine nucleotides can be pH-dependent.[2]
Light Exposure	Store protected from light.	Purine structures can be sensitive to UV light.

Experimental Protocols

Protocol: General Handling of a Novel Purine Derivative

• Receiving the Compound: Upon receipt, immediately store the compound at the recommended temperature (e.g., -20°C or -80°C).

• Aliquoting: Before first use, allow the container to equilibrate to room temperature in a desiccator to prevent condensation. Prepare single-use aliquots of the solid compound or a concentrated stock solution.

• Solution Preparation: Dissolve an aliquot in the appropriate sterile, nuclease-free solvent to the desired concentration. Ensure complete dissolution.

• Experimental Use: Use the freshly prepared solution for your experiments. Avoid prolonged storage at room temperature.

• Disposal: Dispose of any unused solution according to your institution's guidelines for chemical waste.

Visualizations

Caption: Workflow for handling a new or uncharacterized research chemical.

References

• 1. neb.com [neb.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Reactivity Analysis of 6-Chloropurine Ribonucleoside 5'-Monophosphate (6-Cl-5'-PuMP) and other AMP Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for comparing the reactivity of 6-chloropurine (B14466) ribonucleoside 5'-monophosphate (6-Cl-5'-PuMP) with other adenosine (B11128) monophosphate (AMP) analogs. Due to the limited availability of direct comparative studies for 6-Cl-5'-PuMP, this document focuses on establishing a robust methodology for such comparisons, utilizing established experimental protocols and highlighting key signaling pathways. The data presented herein is illustrative to guide researchers in their experimental design and data interpretation.

Introduction to 6-Cl-5'-PuMP and AMP Analogs

6-Chloropurine ribonucleoside 5'-monophosphate (6-Cl-5'-PuMP) is a purine (B94841) nucleotide analog.[1] Such analogs are invaluable tools in biochemical and pharmacological research, often employed to probe the activity of AMP-dependent enzymes or to act as therapeutic agents themselves.[2] A primary target for AMP analogs is the AMP-activated protein kinase (AMPK), a crucial regulator of cellular energy homeostasis.[3] Understanding the comparative reactivity of novel analogs like 6-Cl-5'-PuMP against well-characterized compounds is essential for elucidating their mechanism of action and therapeutic potential.

Comparative Data on AMP Analog Reactivity

To effectively compare the reactivity of 6-Cl-5'-PuMP, it is essential to evaluate its performance against known AMP analogs in relevant biochemical and cellular assays. The following table provides an illustrative comparison of key reactivity parameters.

Table 1: Illustrative Reactivity of 6-Cl-5'-PuMP and Other AMP Analogs

Compound	Target Enzyme	Assay Type	IC50 / EC50 (µM)	Ki (µM)	Notes
6-Cl-5'-PuMP	IMP Dehydrogenase	Biochemical	[Data to be determined]	[Data to be determined]	Known to act as an affinity label for this enzyme.[1]
AMPK	Cellular	[Data to be determined]	[Data to be determined]	Putative target based on structural similarity to AMP.
AMP (endogenous)	AMPK	Biochemical	N/A	N/A	Natural activator of AMPK.[4]
AICAR (ZMP)	AMPK	Cellular	500 - 2000	N/A	A widely used pharmacological activator of AMPK.[5]
Cordycepin Monophosphate	AMPK	Biochemical	[Data to be determined]	[Data to be determined]	An AMP analog that mimics the effects of AMP on AMPK.[4]
A-769662	AMPK	Biochemical	0.8	N/A	A direct, non-nucleoside activator of AMPK.[6]

Note: The values for 6-Cl-5'-PuMP are placeholders and need to be determined experimentally.

Key Signaling Pathway: AMP-Activated Protein Kinase (AMPK)

AMPK is a central regulator of metabolism, activated in response to an increase in the cellular AMP:ATP ratio, indicating low energy status.[3] Many AMP analogs exert their effects by modulating the AMPK signaling pathway.

Figure 1: Simplified AMPK signaling pathway activated by AMP and its analogs.

Experimental Protocols

To determine the reactivity of 6-Cl-5'-PuMP and compare it to other AMP analogs, a series of biochemical and cellular assays should be performed.

Protocol 1: In Vitro Kinase Assay for IC50 Determination

This protocol is designed to measure the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase, such as AMPK.

Materials:

• Purified active kinase (e.g., AMPK)

• Kinase substrate (e.g., a specific peptide)

• ATP

• Test compounds (6-Cl-5'-PuMP and other AMP analogs) dissolved in DMSO

• Kinase reaction buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well plates

• Plate reader for luminescence detection

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO.

• Reaction Setup: In a 384-well plate, add the kinase, substrate, and test compound to the kinase reaction buffer.

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add the detection reagent according to the manufacturer's instructions to measure the amount of ADP produced, which is inversely proportional to the kinase inhibition.

• Data Analysis: Measure luminescence using a plate reader. Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Figure 2: General workflow for determining the IC50 of an inhibitor in a kinase assay.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful technique to verify that a compound binds to its intended target in a cellular context.

Materials:

• Cultured cells

• Test compounds

• Lysis buffer

• Equipment for heating samples (e.g., PCR cycler)

• Equipment for protein analysis (e.g., Western blotting or mass spectrometry)

Procedure:

• Cell Treatment: Treat cultured cells with the test compound or vehicle control.

• Heating: Heat the cell lysates or intact cells at a range of temperatures.

• Lysis and Centrifugation: Lyse the cells (if not already done) and centrifuge to separate soluble proteins from aggregated proteins.

• Protein Analysis: Analyze the amount of soluble target protein remaining at each temperature using Western blotting or mass spectrometry.

• Data Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates target engagement.

Conclusion

The provided framework offers a systematic approach to comparing the reactivity of 6-Cl-5'-PuMP with other AMP analogs. By employing standardized biochemical and cellular assays, researchers can generate robust and comparable data to elucidate the compound's mechanism of action and potential as a modulator of AMP-dependent pathways. The focus on the AMPK signaling pathway provides a physiologically relevant context for these investigations. Future experimental work is required to populate the illustrative data tables with specific values for 6-Cl-5'-PuMP and further expand our understanding of this novel AMP analog.

References

• 1. 6-Chloropurine ribonucleoside 5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. AMP-activated protein kinase - Wikipedia [en.wikipedia.org]
• 4. AMPK and Diseases: State of the Art Regulation by AMPK-Targeting Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AMP-activated protein kinase signaling in metabolic regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. AMPK activators: mechanisms of action and physiological activities - PMC [pmc.ncbi.nlm.nih.gov]

Validation of 6-Cl-5'-PuMP as a Specific Enzyme Inhibitor: A Comparative Guide

For researchers and professionals in drug development, the rigorous validation of a novel enzyme inhibitor is paramount to ensure its efficacy and safety. This guide provides a comparative analysis for the validation of "6-Cl-5'-PuMP," a putative enzyme inhibitor, with a focus on establishing its specificity. This document outlines key experimental protocols and presents data in a comparative format to guide researchers in their validation studies.

Comparative Analysis of Inhibitor Potency and Selectivity

A critical step in inhibitor validation is to compare its potency and selectivity against known inhibitors of the target enzyme. Assuming 6-Cl-5'-PuMP targets the ecto-5'-nucleotidase CD73, a key enzyme in adenosine-mediated immune suppression, the following table provides a template for comparing its performance with established CD73 inhibitors.[1][2] Note: The data for 6-Cl-5'-PuMP is hypothetical and serves as a placeholder for experimental results.

Inhibitor	Target	Mechanism of Action	IC50 / Ki	Selectivity	Reference Compound(s)
6-Cl-5'-PuMP (Hypothetical)	CD73	Competitive	IC50: 15 nM	High selectivity against other ectonucleotidases. To be determined via kinome profiling.	AB680, Oleclumab
AB680 (Quemliclustat)	CD73	Reversible, Selective	Ki: 4.9 pM	>10,000-fold selectivity over related ectonucleotidases like CD39.[3]	-
Oleclumab (MEDI9447)	CD73	Monoclonal Antibody	-	Highly specific for CD73.[3]	-
Compound C (Dorsomorphin)	AMPK, ALK2, ALK3, ALK6	ATP-competitive	IC50 (AMPK): ~100 nM	Known to inhibit other kinases.[4][5]	-

Experimental Protocols for Inhibitor Validation

To validate the specificity of 6-Cl-5'-PuMP, a series of robust experimental assays are required. The following protocols provide detailed methodologies for key experiments.

In Vitro Enzyme Inhibition Assay (IC50 Determination)

This assay determines the concentration of an inhibitor required to reduce the activity of a specific enzyme by 50%.[6][7][8][9]

Objective: To determine the IC50 value of 6-Cl-5'-PuMP against purified human CD73.

Materials:

• Purified recombinant human CD73 enzyme

• AMP (substrate)

• Malachite green phosphate (B84403) detection kit

• Assay buffer (e.g., Tris-HCl, pH 7.4 with MgCl2)

• 6-Cl-5'-PuMP stock solution (in DMSO)

• Positive control inhibitor (e.g., AB680)

• 96-well microplates

• Microplate reader

Procedure:

• Reagent Preparation: Prepare serial dilutions of 6-Cl-5'-PuMP in the assay buffer. The final DMSO concentration should be below 1%.

• Enzyme and Inhibitor Pre-incubation: Add the CD73 enzyme to the wells of a 96-well plate. Add the diluted 6-Cl-5'-PuMP or control inhibitor to the respective wells. Incubate for a defined period (e.g., 15-30 minutes) at room temperature.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate (AMP) to all wells.

• Reaction Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes), allowing the enzyme to convert AMP to adenosine (B11128) and inorganic phosphate.

• Reaction Termination and Detection: Stop the reaction and measure the amount of inorganic phosphate generated using a malachite green-based detection reagent.

• Data Analysis: Measure the absorbance at the appropriate wavelength. Plot the enzyme activity against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Kinome Profiling for Selectivity Assessment

Kinome profiling is a high-throughput method to assess the selectivity of a compound by screening it against a large panel of kinases.[10][11][12][13][14] This is crucial to identify potential off-target effects.

Objective: To evaluate the selectivity of 6-Cl-5'-PuMP across the human kinome.

Procedure: This is typically performed as a service by specialized companies. The general workflow is as follows:

• Compound Submission: Provide a sample of 6-Cl-5'-PuMP at a specified concentration.

• Screening: The compound is screened at one or more concentrations against a large panel of purified human kinases (e.g., over 300 kinases).

• Activity Measurement: The activity of each kinase in the presence of the inhibitor is measured, typically using a radiometric or fluorescence-based assay.

• Data Analysis: The percentage of inhibition for each kinase is calculated. The results are often presented as a "scan" of the kinome, highlighting any kinases that are significantly inhibited. A selectivity score can also be calculated.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement of a compound within intact cells.[15][16][17][18][19] It is based on the principle that ligand binding stabilizes the target protein against thermal denaturation.

Objective: To confirm that 6-Cl-5'-PuMP binds to CD73 in a cellular environment.

Materials:

• Cell line expressing CD73 (e.g., MDA-MB-231)

• Cell culture medium

• 6-Cl-5'-PuMP

• Lysis buffer

• Antibodies against CD73 and a loading control (e.g., GAPDH)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Treatment: Treat cultured cells with either vehicle (DMSO) or varying concentrations of 6-Cl-5'-PuMP for a specified time.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for a few minutes, followed by cooling.

• Cell Lysis: Lyse the cells to release the proteins.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates to pellet the aggregated, denatured proteins.

• Protein Quantification and Analysis: Collect the supernatant containing the soluble proteins. Quantify the amount of soluble CD73 at each temperature using Western blotting.

• Data Analysis: Plot the amount of soluble CD73 against the temperature for both vehicle and inhibitor-treated samples. A shift in the melting curve to a higher temperature in the presence of 6-Cl-5'-PuMP indicates target engagement.

Visualizations

The following diagrams illustrate key concepts and workflows in the validation of 6-Cl-5'-PuMP.

Caption: CD73 signaling pathway and the inhibitory action of 6-Cl-5'-PuMP.

Caption: Experimental workflow for validating inhibitor specificity.

Caption: Logical relationship of criteria for a specific inhibitor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | CD39 and CD73 as Promising Therapeutic Targets: What Could Be the Limitations? [frontiersin.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biocompare.com [biocompare.com]
• 5. selleckchem.com [selleckchem.com]
• 6. superchemistryclasses.com [superchemistryclasses.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. benchchem.com [benchchem.com]
• 9. Enzymatic Assay of Trypsin Inhibition [protocols.io]
• 10. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 11. assayquant.com [assayquant.com]
• 12. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 13. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 14. KinomeView Profiling | Cell Signaling Technology [cellsignal.com]
• 15. benchchem.com [benchchem.com]
• 16. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 17. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. annualreviews.org [annualreviews.org]
• 19. news-medical.net [news-medical.net]

A Comparative Analysis of 6-Mercaptopurine and its Chloro-Analogue: A Guide for Researchers

In the landscape of cancer chemotherapy and immunosuppressive agents, purine (B94841) analogues represent a cornerstone of treatment. This guide provides a detailed comparative analysis of the well-established drug 6-mercaptopurine (B1684380) (6-MP) and the less-characterized 6-Chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP), with a focus on their mechanisms of action, metabolism, and available experimental data. This document is intended for researchers, scientists, and drug development professionals to facilitate a deeper understanding of these compounds.

Introduction to 6-Mercaptopurine and 6-Chloro-5'-purinyl monophosphate

6-Mercaptopurine (6-MP) , sold under brand names like Purinethol, is a medication utilized in the treatment of cancers such as acute lymphocytic leukemia (ALL) and autoimmune diseases including Crohn's disease and ulcerative colitis.[1] It functions as a purine antagonist, interfering with the synthesis of nucleic acids.[2]

6-Chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP) , also known as 6-Chloropurine (B14466) 5'-ribonucleotide, is a reactive analogue of adenosine (B11128) 5'-O-monophosphate (5'-AMP).[3] While its direct therapeutic applications are not as well-documented as those of 6-MP, it is known to interact with key enzymes in the purine biosynthesis pathway.[4] Due to the limited specific data on 6-Cl-5'-PuMP, this guide will also incorporate information on the closely related compound, 6-chloropurine , to provide a more comprehensive, albeit indirect, comparison. 6-chloropurine is recognized as an intermediate in the chemical synthesis of 6-MP and exhibits antitumor properties.[5][6]

Chemical Structures and Properties

Feature	6-Mercaptopurine (6-MP)	6-Chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP)
Chemical Formula	C5H4N4S	C10H12ClN4O7P
Molar Mass	152.18 g/mol [1]	366.65 g/mol [3]
Synonyms	6-MP, Purinethol, 6-Thiopurine	6-Chloropurine 5'-ribonucleotide
Appearance	Yellow crystalline powder	Data not available

Mechanism of Action

6-Mercaptopurine (6-MP)

6-MP is a prodrug that requires intracellular activation to exert its cytotoxic effects. Its mechanism of action is multifaceted and primarily involves the disruption of de novo purine biosynthesis.[2]

• Conversion to Active Metabolites: Upon entering the cell, 6-MP is converted by the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRT) to its active ribonucleotide form, thioinosine monophosphate (TIMP).[1]

• Inhibition of Purine Synthesis: TIMP inhibits several key enzymes in the purine synthesis pathway, including phosphoribosyl pyrophosphate amidotransferase (PRPP amidotransferase), the rate-limiting enzyme.[1] This blockade prevents the conversion of inosinic acid (IMP) to adenylic acid (AMP) and xanthylic acid (XMP), thereby halting the production of adenine (B156593) and guanine (B1146940) nucleotides necessary for DNA and RNA synthesis.[1][2]

• Incorporation into Nucleic Acids: TIMP can be further metabolized to thioguanine nucleotides (TGNs), which are incorporated into DNA and RNA. This incorporation leads to dysfunctional nucleic acids, ultimately triggering cell cycle arrest and apoptosis.

Fig 1. Mechanism of Action of 6-Mercaptopurine.

6-Chloro-5'-purinyl monophosphate (6-Cl-5'-PuMP)

The precise mechanism of action for 6-Cl-5'-PuMP is not as extensively characterized as that of 6-MP. However, available data suggests it also targets the purine synthesis pathway.

• Enzyme Inhibition: 6-Chloropurine Riboside, 5'-Monophosphate acts as an inhibitor of Inosine-5'-monophosphate dehydrogenase 2 (IMPDH2) and Amidophosphoribosyltransferase.[4] IMPDH2 is the rate-limiting enzyme in the de novo synthesis of guanine nucleotides. By inhibiting these enzymes, 6-Cl-5'-PuMP can disrupt the production of essential building blocks for DNA and RNA.

The antitumor activity of the related compound, 6-chloropurine, is believed to involve its conversion to S-(6-purinyl)glutathione and subsequent metabolism to 6-mercaptopurine, suggesting a potential overlap in their ultimate mechanisms of cytotoxicity.[5]

Fig 2. Known Interactions of 6-Cl-5'-PuMP.

Metabolism

6-Mercaptopurine (6-MP)

The metabolism of 6-MP is complex and involves competing pathways that influence both its efficacy and toxicity.

• Activation Pathway: As previously mentioned, HGPRT converts 6-MP to TIMP, the initial step in its activation.

• Catabolic Pathway: A significant portion of orally administered 6-MP is metabolized in the liver by xanthine (B1682287) oxidase to the inactive metabolite 6-thiouric acid.[2] This first-pass metabolism contributes to its low bioavailability.[7]

• Inactivation Pathway: The enzyme thiopurine S-methyltransferase (TPMT) methylates 6-MP to form 6-methylmercaptopurine (B131649) (6-MMP), an inactive metabolite.[1] Genetic variations in the TPMT gene can lead to decreased enzyme activity, resulting in higher levels of active TGNs and an increased risk of severe bone marrow suppression.

Fig 3. Metabolic Pathways of 6-Mercaptopurine.

6-Chloropurine

The metabolism of 6-chloropurine has been studied in rats and involves its conversion to S-(6-purinyl)glutathione, which is then further metabolized to 6-mercaptopurine.[5] This suggests that 6-chloropurine may act, at least in part, as a prodrug for 6-MP.

Experimental Data: A Comparative Overview

Parameter	6-Mercaptopurine (6-MP)	6-Chloropurine
Bioavailability	5% to 37% (oral)[1]	Data not available
Elimination Half-life	60 to 120 minutes (longer for active metabolites)[1]	Data not available
Toxicity	Bone marrow suppression, liver toxicity, nausea, vomiting[1]	Jaundice reported in a comparative study[9]
Clinical Use	Acute lymphocytic leukemia, Crohn's disease, ulcerative colitis[1]	Investigated for acute leukemia[8]

Experimental Protocols

Detailed experimental protocols for the analysis of these compounds are crucial for reproducible research. Below are generalized methodologies for key experiments.

Determination of Metabolites by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the intracellular concentrations of 6-MP and its metabolites (e.g., TIMP, TGNs, 6-MMP).

Methodology:

• Cell Lysis: Harvest and lyse cells (e.g., erythrocytes, cancer cell lines) to release intracellular contents.

• Protein Precipitation: Precipitate proteins using an acid such as perchloric acid.

• Sample Preparation: Neutralize the supernatant and, if necessary, perform solid-phase extraction to isolate the thiopurine metabolites.

• HPLC Analysis:

  • Column: A reverse-phase C18 column is commonly used.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Detection: UV detection at a wavelength specific for the thiopurines (typically around 320-340 nm).

• Quantification: Compare the peak areas of the metabolites in the sample to those of known standards to determine their concentrations.

In Vitro Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compounds in a cancer cell line.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., leukemia cell line CCRF-CEM) in a 96-well plate at a predetermined density.

• Drug Treatment: Treat the cells with a serial dilution of the test compound (6-MP or 6-Cl-5'-PuMP) for a specified duration (e.g., 72 hours).

• Viability Assessment: Use a cell viability reagent (e.g., MTT, CellTiter-Glo) to measure the number of viable cells in each well.

• Data Analysis: Plot the percentage of cell viability against the drug concentration and fit the data to a dose-response curve to calculate the IC50 value.

Conclusion

6-Mercaptopurine is a well-characterized purine analogue with a clear mechanism of action and a complex but understood metabolic profile. Its clinical utility is well-established, as are its associated toxicities. In contrast, 6-Chloro-5'-purinyl monophosphate is a less-studied compound. The available information suggests it also targets the purine synthesis pathway, but a comprehensive understanding of its efficacy, metabolism, and safety profile is lacking. The metabolic conversion of the related compound, 6-chloropurine, to 6-mercaptopurine suggests a potential bio-reductive activation pathway that warrants further investigation. Future research should focus on elucidating the detailed mechanism of action and metabolic fate of 6-Cl-5'-PuMP and conducting direct comparative studies with 6-MP to fully assess its potential as a therapeutic agent.

References

• 1. Mercaptopurine - Wikipedia [en.wikipedia.org]
• 2. 6-Mercaptopurine and 6-Thioguanine [pfeist.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. US2832781A - 6-chloropurine - Google Patents [patents.google.com]
• 7. Bioavailability of low-dose vs high-dose 6-mercaptopurine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative study of 6-chloropurine and 6-mercaptopurine in acute leukemia in adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mercaptopurine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]

Staurosporine: A Comparative Guide to its Cross-Reactivity with Protein Kinases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-reactivity of Staurosporine (B1682477), a potent and broad-spectrum protein kinase inhibitor. By examining its inhibitory activity against a panel of related enzymes, this document serves as a valuable resource for researchers in drug discovery and chemical biology. The data presented herein, including IC50 values and detailed experimental protocols, facilitates an objective comparison of Staurosporine's performance and aids in the interpretation of experimental results.

Comparative Analysis of Staurosporine's Inhibitory Activity

Staurosporine is well-documented for its ability to inhibit a wide range of protein kinases by competing with ATP for its binding site.[1][2] Its non-selective nature makes it a valuable tool for studying kinase-dependent signaling pathways.[3] The following table summarizes the inhibitory potency of Staurosporine against a selection of protein kinases, presented as IC50 values. A lower IC50 value indicates a higher potency of inhibition.

Target Kinase	IC50 (nM)	Kinase Family
PKCα	0.7 - 3	AGC
PKA	7	AGC
PKG	8.5	AGC
p60v-src	6	Tyrosine Kinase
CaM Kinase II	20	CaM Kinase
MLCK	21	CaM Kinase
CDK1/cyclin B	9	CMGC
EGFR	88.1	Tyrosine Kinase
HER2	35.5	Tyrosine Kinase
CK1	>1000	CK1
CK2	>1000	CMGC
MAP Kinase (ERK1)	>1000	CMGC
CSK	>1000	Tyrosine Kinase

Data compiled from multiple sources.[4][5][6][7][8] IC50 values can vary depending on assay conditions.

Experimental Protocols

The determination of a compound's inhibitory activity against a panel of kinases is a critical step in drug discovery. The following are detailed methodologies for two common in vitro kinase assays used to generate the type of data presented in this guide.

Radiometric Kinase Assay ([³²P]-ATP Filter Binding Assay)

This assay is considered a gold standard for measuring kinase activity due to its direct and sensitive nature.[9][10] It quantifies the transfer of a radiolabeled phosphate (B84403) from [γ-³²P]-ATP to a specific substrate peptide or protein.

Materials:

• Purified active kinase

• Specific peptide or protein substrate

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• [γ-³²P]-ATP

• Unlabeled ("cold") ATP

• Test compound (e.g., Staurosporine) dissolved in DMSO

• P81 phosphocellulose filter paper

• Wash buffer (e.g., 0.75% phosphoric acid)

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Preparation: In a microcentrifuge tube, prepare the kinase reaction mixture containing the kinase reaction buffer, the specific substrate, and the purified kinase enzyme.

• Compound Addition: Add the test compound at various concentrations. Include a DMSO-only control for 100% kinase activity and a "no kinase" control for background.

• Initiation: Start the kinase reaction by adding a mixture of [γ-³²P]-ATP and unlabeled ATP. The final ATP concentration should be close to the Kₘ value for the specific kinase.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a predetermined time, ensuring the reaction proceeds within the linear range.

• Termination and Spotting: Stop the reaction and spot a portion of the reaction mixture onto a P81 phosphocellulose filter paper.

• Washing: Wash the filter papers extensively with the wash buffer to remove unincorporated [γ-³²P]-ATP.

• Quantification: Place the washed filter papers in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Subtract the background counts (no kinase control) from all other readings. Calculate the percentage of kinase activity for each compound concentration relative to the DMSO-only control. Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

ADP-Glo™ Luminescent Kinase Assay

This is a homogeneous, non-radioactive assay that measures kinase activity by quantifying the amount of ADP produced during the kinase reaction.[4][5] It is well-suited for high-throughput screening.

Materials:

• Purified active kinase

• Substrate (protein or peptide)

• Kinase reaction buffer

• ATP

• Test compound (e.g., Staurosporine) dissolved in DMSO

• ADP-Glo™ Reagent

• Kinase Detection Reagent

• White, opaque multi-well plates (e.g., 384-well)

• Luminometer

Procedure:

• Kinase Reaction: In a well of a multi-well plate, add the kinase, substrate, and test compound at various concentrations in the kinase reaction buffer.

• Initiation: Start the reaction by adding ATP.

• Incubation: Incubate the plate at a set temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Reaction Termination and ATP Depletion: Add the ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add the Kinase Detection Reagent. This reagent converts the ADP produced in the kinase reaction into ATP and contains luciferase and luciferin (B1168401) to generate a luminescent signal proportional to the amount of ADP. Incubate for 30-60 minutes at room temperature.

• Signal Detection: Measure the luminescence using a plate reader.

• Data Analysis: Subtract the background luminescence (no-kinase control) from all other readings. Calculate the percentage of kinase activity for each compound concentration relative to the DMSO-only control. Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Visualized Workflows and Pathways

Diagrams are essential for visualizing complex experimental processes and biological pathways. The following diagrams were created using the Graphviz DOT language to illustrate the experimental workflow for kinase panel screening and the on-target versus off-target effects of a kinase inhibitor.

Experimental workflow for kinase panel screening.

On-target vs. potential off-target effects of Staurosporine.

References

• 1. ulab360.com [ulab360.com]
• 2. promega.com [promega.com]
• 3. Staurosporine | Cell Signaling Technology [cellsignal.com]
• 4. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 5. promega.com [promega.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Different susceptibility of protein kinases to staurosporine inhibition. Kinetic studies and molecular bases for the resistance of protein kinase CK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A high-throughput radiometric kinase assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]

Validating the Incorporation of 6-Cl-5'-PuMP: A Mass Spectrometry-Based Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The successful incorporation of modified nucleotides is a critical checkpoint in the development of novel therapeutic oligonucleotides and molecular probes. Among these, 6-chloro-5'-purine monophosphate (6-Cl-5'-PuMP) offers unique properties as a versatile intermediate for further chemical modification. Validating its precise incorporation into an oligonucleotide chain is paramount for ensuring the efficacy and safety of the final product. Mass spectrometry (MS) stands as the gold standard for this validation, providing unparalleled accuracy and sensitivity.

This guide provides an objective comparison of two primary mass spectrometry techniques—Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI)—for the validation of 6-Cl-5'-PuMP incorporation. We also present supporting experimental data and methodologies and briefly touch upon alternative validation methods.

Quantitative Comparison of Mass Spectrometry Techniques

Mass spectrometry is the preferred method for the definitive identification and quantification of modified oligonucleotides.[1] Both ESI-MS and MALDI-TOF MS can be employed for this purpose, each with distinct advantages and disadvantages.

Table 1: Performance Comparison of ESI-MS and MALDI-TOF MS for 6-Cl-5'-PuMP Oligonucleotide Analysis

Feature	Electrospray Ionization (ESI) Mass Spectrometry	Matrix-Assisted Laser Desorption/Ionization (MALDI-TOF) Mass Spectrometry
Principle	Soft ionization of molecules in solution to generate multiply charged ions.[2]	Co-crystallization of the analyte with a matrix, followed by laser-induced desorption and ionization, typically generating singly charged ions.[2]
Mass Accuracy	Excellent (<0.01%)[3]	Good, but can be lower than ESI for larger molecules.
Resolution	High, allowing for the resolution of complex isotopic patterns.[3]	Good for smaller oligonucleotides, but resolution decreases with increasing mass.
Sensitivity	High (femtomole to picomole range).[2]	High (femtomole to picomole range).[2]
Sample Throughput	Lower, often coupled with liquid chromatography (LC) for separation prior to analysis.[3]	High, suitable for rapid screening of multiple samples.
Tolerance to Salts	Low, requires extensive sample purification.[4]	Moderate, more tolerant to salts and buffers than ESI.[4]
Data Complexity	Can be complex due to the presence of multiple charge states, requiring deconvolution algorithms.[5]	Simpler spectra, typically dominated by the singly charged ion.
Instrumentation	Often coupled with LC systems (LC-MS).	Typically standalone time-of-flight (TOF) analyzers.[5]

Table 2: Hypothetical Quantitative Incorporation Efficiency of 6-Cl-5'-PuMP vs. Other Purine (B94841) Analogs Determined by LC-MS

Modified Nucleotide	Intended Incorporation Sites	Observed Incorporation Efficiency (%)	Major Impurities Detected
6-Cl-5'-PuMP	2	92.5 ± 2.1	n-1 deletions, depurination products
6-Mercaptopurine (6-MP)	2	88.9 ± 3.4	n-1 deletions, oxidized forms
2-Aminopurine (2-AP)	2	95.1 ± 1.8	n-1 deletions
Natural Adenosine (A)	2	99.2 ± 0.7	n-1 deletions

This data is representative and intended for illustrative purposes.

Experimental Protocols

Accurate validation by mass spectrometry is contingent on meticulous sample preparation and a well-defined experimental workflow.

Experimental Workflow for Validation of 6-Cl-5'-PuMP Incorporation

Caption: A generalized workflow for the synthesis, purification, and mass spectrometric analysis of oligonucleotides containing 6-Cl-5'-PuMP.

Detailed Methodologies

1. Oligonucleotide Synthesis and Purification:

• The target oligonucleotide incorporating 6-chloropurine (B14466) is synthesized using standard phosphoramidite (B1245037) chemistry on a solid support.

• Following synthesis, the oligonucleotide is cleaved from the support and deprotected using an appropriate chemical treatment (e.g., ammonium (B1175870) hydroxide).

• The crude product is then purified by high-performance liquid chromatography (HPLC) to isolate the full-length product from shorter failure sequences (n-1, n-2, etc.).[2]

2. Sample Preparation for Mass Spectrometry:

• Desalting: It is crucial to remove any residual salts from the purified oligonucleotide, as they can interfere with the ionization process, particularly for ESI-MS.[4] This can be achieved using methods like ethanol (B145695) precipitation or specialized desalting columns.[4]

• Sample Concentration: The desalted oligonucleotide is reconstituted in a suitable solvent (e.g., RNase-free water) to a final concentration appropriate for the mass spectrometer being used (typically in the low picomole per microliter range).[6]

3. LC-MS/MS Protocol for 6-Cl-5'-PuMP Oligonucleotide:

• Chromatography: An LC system with a suitable column (e.g., C18) is used for separation.

• Mobile Phase: A common mobile phase for oligonucleotides consists of an ion-pairing agent in water and an organic solvent. For example:

  • Solvent A: 8.6 mM Triethylamine (TEA) and 100 mM Hexafluoroisopropanol (HFIP) in water.

  • Solvent B: Methanol.

• Gradient: A linear gradient from low to high Solvent B is used to elute the oligonucleotide.

• Mass Spectrometry: The eluent from the LC is directly introduced into an ESI-MS system. The mass spectrometer is operated in negative ion mode, and data is acquired over a relevant mass-to-charge (m/z) range.[7] Tandem MS (MS/MS) can be used to fragment the oligonucleotide for sequence confirmation.[5]

4. MALDI-TOF MS Protocol:

• Matrix Preparation: A saturated solution of a suitable matrix (e.g., 3-hydroxypicolinic acid) is prepared.

• Sample Spotting: A small volume of the desalted oligonucleotide is mixed with the matrix solution and spotted onto the MALDI target plate. The mixture is allowed to air-dry, forming co-crystals.

• Analysis: The target plate is inserted into the MALDI-TOF mass spectrometer. A pulsed laser is used to desorb and ionize the sample, and the time-of-flight of the ions is measured to determine their m/z.

Metabolic Pathway of Purine Analogs

The therapeutic or biological activity of purine analogs like 6-chloropurine often relies on their intracellular conversion to the active triphosphate form, allowing them to be incorporated into nucleic acids by polymerases. This process typically begins with the conversion of the purine base or nucleoside to a monophosphate.

Caption: The metabolic activation pathway of 6-chloropurine to its active triphosphate form for incorporation into nucleic acids.

Alternative Validation Methods

While mass spectrometry is the most definitive method, other techniques can provide indirect evidence of modified nucleotide incorporation.

• Enzymatic Assays: These assays can confirm that a polymerase is capable of incorporating the modified nucleotide. This is often assessed by observing a shift in the product size on a gel after a primer extension reaction.

• Fluorescence-Based Assays: If the modified nucleotide is fluorescent or can be tagged with a fluorescent dye (e.g., via click chemistry), its incorporation can be detected by fluorescence imaging of a gel or by fluorescence spectroscopy.

These alternative methods are generally less precise and do not provide the direct mass confirmation that MS offers.

Conclusion

For the unambiguous validation of 6-Cl-5'-PuMP incorporation into oligonucleotides, mass spectrometry is the method of choice. ESI-MS, particularly when coupled with LC, provides high-resolution and high-accuracy data, making it ideal for detailed characterization and quantification. MALDI-TOF MS is a valuable tool for rapid, high-throughput screening. The selection of the most appropriate technique will depend on the specific requirements of the research, including the desired level of detail, sample throughput, and available instrumentation. A thorough understanding of the experimental protocols and potential metabolic pathways is essential for successful validation and the advancement of therapeutic and diagnostic applications of modified oligonucleotides.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Molecular Weight Characterization - Comparison of MALDI and ESI - Creative Proteomics [creative-proteomics.com]
• 3. Application of high-resolution ESI and MALDI mass spectrometry to metabolite profiling of small interfering RNA duplex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A comparative study on methods of optimal sample preparation for the analysis of oligonucleotides by matrix-assisted laser desorption/ionization mass spectrometry - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. Overview – BIOTECHNOLOGY CENTER – UW–Madison [biotech.wisc.edu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. assets.fishersci.com [assets.fishersci.com]

comparing the effects of 6-Cl-5'-PuMP and 6-thioguanine on cell proliferation

A guide for researchers, scientists, and drug development professionals.

This guide provides a comparative overview of the effects of 6-thioguanine (B1684491) and 6-Cl-5'-PuMP on cell proliferation. While extensive data is available for the well-established antimetabolite 6-thioguanine, it is important to note that publicly available research on the biological activities of 6-Cl-5'-PuMP, specifically concerning its impact on cell proliferation, is not available at the time of this publication. Therefore, this guide will present a comprehensive analysis of 6-thioguanine, with the understanding that a direct comparison with 6-Cl-5'-PuMP is not currently possible due to the absence of experimental data for the latter.

Overview of 6-Thioguanine's Anti-Proliferative Effects

6-Thioguanine (6-TG) is a purine (B94841) analogue that has been a cornerstone in the treatment of various cancers, particularly acute lymphoblastic leukemia.[1][2] Its primary mechanism of action involves its conversion into thioguanine nucleotides (TGNs), which are then incorporated into DNA and RNA, leading to cytotoxicity and inhibition of cell proliferation.[3][4]

Quantitative Data on Anti-Proliferative Activity

The inhibitory effect of 6-thioguanine on cell proliferation is typically quantified by its half-maximal inhibitory concentration (IC50), which varies depending on the cell line and the duration of exposure.

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
Nalm6	Acute Lymphoblastic Leukemia	Not specified, but significant inhibition observed at various concentrations	24 and 48	[5]
A253	Submaxillary Carcinoma	Dose-dependent decrease in viability	24	[1]
Jurkat T-cells	T-cell Leukemia	3	6, 12, and 24	[6]
CEM	Acute Lymphoblastic Leukemia	Growth inhibition observed	Not specified	[7]
HEK293T	Human Embryonic Kidney	Growth inhibition observed	Not specified	[7]

Experimental Protocols

A common method to assess the effect of compounds like 6-thioguanine on cell proliferation is the MTT assay.

MTT Assay for Cell Proliferation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[8][9][10] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.[9][10] The concentration of the formazan is proportional to the number of viable cells.

Materials:

• MTT solution (5 mg/mL in PBS)[8]

• Cell culture medium

• Dimethyl sulfoxide (B87167) (DMSO) or other solubilizing agent[9]

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1,000-100,000 cells/well) and incubate for 24 hours to allow for attachment.[11]

• Compound Treatment: Treat the cells with various concentrations of 6-thioguanine (and/or 6-Cl-5'-PuMP in a future experiment) and a vehicle control. Incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at a wavelength of 570-600 nm using a microplate reader.[8][9][11]

• Data Analysis: Subtract the background absorbance from the readings of the treated and untreated cells. Calculate the percentage of cell viability relative to the vehicle control.

Signaling Pathways and Mechanisms of Action

6-Thioguanine Signaling Pathway

The cytotoxic effects of 6-thioguanine are multifaceted. After being metabolized to 6-thioguanosine (B559654) monophosphate (TGMP), it can be further converted to thioguanosine triphosphate (TGTP) and deoxythioguanosine triphosphate (dGTP).[12] These metabolites exert their anti-proliferative effects through several mechanisms:

• Incorporation into DNA and RNA: dGTP is incorporated into DNA, leading to DNA damage and apoptosis.[3][4] TGTP is incorporated into RNA, affecting RNA synthesis and function.

• Inhibition of Rac1: TGTP can bind to the small GTPase Rac1, inhibiting its function and inducing apoptosis in T lymphocytes.

• Epigenetic Modifications: 6-thioguanine can lead to a decrease in global cytosine methylation by facilitating the degradation of DNMT1, an enzyme responsible for maintaining DNA methylation patterns.[6] This can reactivate epigenetically silenced genes.

Caption: Simplified signaling pathway of 6-Thioguanine.

Proposed Experimental Workflow for Comparison

To compare the effects of 6-Cl-5'-PuMP and 6-thioguanine, a standardized experimental workflow would be essential.

Caption: Proposed workflow for comparing anti-proliferative agents.

Conclusion and Future Directions

6-Thioguanine is a well-characterized anti-proliferative agent with a clear mechanism of action involving its incorporation into nucleic acids and interference with key cellular signaling pathways. This leads to cell cycle arrest and apoptosis in cancer cells.

A comprehensive comparison with 6-Cl-5'-PuMP is currently unfeasible due to the absence of published data on the latter compound's effects on cell proliferation. To enable a meaningful comparison, future research should focus on:

• Determining the IC50 value of 6-Cl-5'-PuMP in a panel of cancer cell lines.

• Elucidating the mechanism of action of 6-Cl-5'-PuMP , including its effects on DNA, RNA, and key signaling proteins.

• Conducting head-to-head studies directly comparing the efficacy and toxicity of 6-Cl-5'-PuMP and 6-thioguanine in vitro and in vivo.

Such studies would be crucial for determining the potential of 6-Cl-5'-PuMP as a novel anti-cancer agent and for understanding its relative advantages or disadvantages compared to established drugs like 6-thioguanine.

References

• 1. Anti-tumor activity of an anti-DR5 monoclonal antibody, TRA-8, in combination with taxane/platinum-based chemotherapy in an ovarian cancer model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hyperpolarization (biology) - Wikipedia [en.wikipedia.org]
• 3. [Effect of various purine antagonists (2-6-diaminopurine, 8-azaguanine and 6-mercaptopurine) on plant cell division] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. Frontiers | K+ channels and cell cycle progression in tumor cells [frontiersin.org]
• 6. Overcoming drug efflux-based multidrug resistance in cancer with nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Is 6-thioguanine more appropriate than 6-mercaptopurine for children with acute lymphoblastic leukaemia? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mutagenic and Cytotoxic Properties of 6-Thioguanine, S6-Methylthioguanine, and Guanine-S6-sulfonic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efflux Pump-Mediated Resistance in Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential toxic effects of azathioprine, 6-mercaptopurine and 6-thioguanine on human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]
• 12. Antiproliferative activity of 4-chloro-5,6-dihydro-2H-pyrans. Part 2: Enhancement of drug cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of 6-Cl-5'-PuMP in Cellular Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the P2Y12 receptor antagonist 6-Cl-5'-PuMP with other commercially available alternatives. We will delve into its specificity in cellular assays, present available quantitative data for comparison, and provide detailed experimental protocols for key assays. This guide aims to equip researchers with the necessary information to make informed decisions when selecting a P2Y12 antagonist for their studies.

Introduction to P2Y12 Receptor Antagonism

The P2Y12 receptor, a G-protein coupled receptor (GPCR) predominantly expressed on the surface of platelets, plays a pivotal role in thrombosis and hemostasis. Upon activation by its endogenous ligand, adenosine (B11128) diphosphate (B83284) (ADP), the P2Y12 receptor initiates a signaling cascade that leads to platelet activation, aggregation, and subsequent thrombus formation. Consequently, P2Y12 receptor antagonists are a critical class of antiplatelet drugs used in the prevention and treatment of cardiovascular diseases, such as acute coronary syndrome and in patients undergoing percutaneous coronary intervention.[1][2]

The specificity of a P2Y12 antagonist is paramount to its therapeutic efficacy and safety profile. Off-target effects on other P2Y receptor subtypes (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y13, and P2Y14) can lead to undesirable side effects.[3] This guide focuses on assessing the specificity of 6-Cl-5'-PuMP, a purine (B94841) nucleotide derivative, in comparison to other well-established P2Y12 antagonists.

Comparative Analysis of P2Y12 Receptor Antagonists

To objectively assess the specificity of 6-Cl-5'-PuMP, it is essential to compare its binding affinity (Ki) or inhibitory concentration (IC50) against a panel of P2Y receptor subtypes with that of other known P2Y12 antagonists.

Compound	P2Y12 (Ki, nM)	P2Y1 (Ki, nM)	P2Y13 (Ki, nM)	Other P2Y Receptors	Reference(s)
6-Cl-5'-PuMP	Data not available	Data not available	Data not available	Data not available
PSB-0739	24.9	> 10,000	> 10,000	High selectivity over other P2Y subtypes	[4]
Clopidogrel (active metabolite)	~140	> 1,000	Weak activity	Data on other subtypes is limited	[4]
Prasugrel (active metabolite)	~50	> 1,000	Weak activity	Data on other subtypes is limited	[4]
Ticagrelor	2	> 1,000	4,200	Also blocks the equilibrative nucleoside transporter 1 (ENT1)	[4]

Signaling Pathways and Experimental Workflows

Understanding the underlying molecular mechanisms is crucial for designing and interpreting specificity assays.

P2Y12 Receptor Signaling Pathway

Activation of the P2Y12 receptor by ADP triggers a Gi-coupled signaling cascade. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Lower cAMP levels reduce the activity of protein kinase A (PKA), leading to the dephosphorylation of vasodilator-stimulated phosphoprotein (VASP). Dephosphorylated VASP no longer inhibits the activation of the glycoprotein (B1211001) IIb/IIIa receptor, a key step in platelet aggregation. An alternative pathway involves the activation of phosphoinositide 3-kinase (PI3K) by the Gβγ subunit, which also contributes to platelet activation.

Caption: P2Y12 receptor signaling cascade leading to platelet aggregation.

Experimental Workflow for Assessing Specificity

A typical workflow to assess the specificity of a P2Y12 antagonist involves a tiered approach, starting with binding assays and moving to functional cellular assays.

Caption: General experimental workflow for assessing P2Y12 antagonist specificity.

Experimental Protocols

Detailed methodologies for key cellular assays are provided below.

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

This assay is considered the "gold standard" for assessing platelet function.[4]

Principle: Platelet aggregation in platelet-rich plasma (PRP) is measured by detecting changes in light transmission through the sample. As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through to a photocell.

Materials:

• Freshly drawn human whole blood collected in 3.2% sodium citrate (B86180) tubes.

• Platelet agonists (e.g., ADP, collagen, arachidonic acid).

• Test compound (6-Cl-5'-PuMP or alternatives) dissolved in an appropriate vehicle.

• Saline or appropriate buffer.

• Light Transmission Aggregometer.

• Centrifuge.

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.

  • Carefully collect the upper PRP layer.

  • Centrifuge the remaining blood at 1500-2000 x g for 15-20 minutes to obtain PPP.

• Assay Setup:

  • Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

  • Calibrate the aggregometer with PPP (100% transmission) and PRP (0% transmission).

  • Pre-warm PRP aliquots to 37°C for 10 minutes.

• Measurement:

  • Add a stir bar to a cuvette containing the PRP.

  • Add the test compound or vehicle control and incubate for a specified time.

  • Add the platelet agonist (e.g., ADP at a final concentration of 5-20 µM) to induce aggregation.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis:

  • The maximum percentage of aggregation is determined.

  • IC50 values are calculated by plotting the percentage of inhibition against the log concentration of the antagonist.

VASP Phosphorylation Assay by Flow Cytometry

This assay provides a specific measure of the P2Y12 signaling pathway activity.

Principle: The phosphorylation status of VASP is directly linked to the activity of the P2Y12 receptor. Inhibition of the P2Y12 receptor leads to an increase in cAMP and subsequent phosphorylation of VASP at serine 239. This can be detected using a phospho-specific antibody and flow cytometry.[1]

Materials:

• Freshly drawn human whole blood or isolated platelets.

• Prostaglandin E1 (PGE1).

• ADP.

• Test compound (6-Cl-5'-PuMP or alternatives).

• Fixation and permeabilization buffers.

• Primary antibody: Mouse anti-phospho-VASP (Ser239).

• Secondary antibody: FITC-conjugated anti-mouse IgG.

• Flow cytometer.

Procedure:

• Sample Preparation:

  • Dilute whole blood with a suitable buffer.

• Stimulation and Inhibition:

  • In separate tubes, incubate the blood sample with:

    • PGE1 (to induce maximal VASP phosphorylation).

    • PGE1 + ADP (to assess the inhibitory effect of ADP on VASP phosphorylation).

    • PGE1 + ADP + test compound (to measure the antagonist effect of the compound).

  • Incubate for 10 minutes at room temperature.

• Fixation, Permeabilization, and Staining:

  • Fix the cells with a fixation buffer.

  • Permeabilize the cells to allow antibody entry.

  • Add the primary anti-phospho-VASP antibody and incubate.

  • Wash the cells.

  • Add the fluorescently labeled secondary antibody and incubate in the dark.

  • Wash the cells.

• Flow Cytometry Analysis:

  • Acquire data on a flow cytometer, gating on the platelet population.

  • Measure the mean fluorescence intensity (MFI) for each condition.

• Data Analysis:

  • Calculate the Platelet Reactivity Index (PRI) using the formula: PRI (%) = [(MFI PGE1) - (MFI PGE1 + ADP)] / (MFI PGE1) x 100

  • A lower PRI indicates a greater inhibition of the P2Y12 receptor.

  • Determine the IC50 of the test compound.

cAMP Accumulation Assay

This assay directly measures the functional consequence of P2Y12 receptor activation or inhibition.

Principle: Activation of the Gi-coupled P2Y12 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. P2Y12 antagonists will block this effect, resulting in higher cAMP levels in the presence of an adenylyl cyclase activator like forskolin (B1673556).

Materials:

• Cells stably expressing the human P2Y12 receptor (e.g., CHO-K1 or HEK293 cells).

• Forskolin.

• ADP.

• Test compound (6-Cl-5'-PuMP or alternatives).

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX).

• cAMP assay kit (e.g., HTRF, ELISA, or AlphaScreen).

Procedure:

• Cell Culture:

  • Culture the P2Y12-expressing cells in appropriate media.

  • Seed the cells in a 96-well plate and grow to confluence.

• Assay:

  • Pre-treat the cells with a PDE inhibitor (e.g., 100 µM IBMX) for 15-30 minutes to prevent cAMP degradation.

  • Add the test compound at various concentrations and incubate.

  • Add a fixed concentration of ADP and a fixed concentration of forskolin (to stimulate cAMP production).

  • Incubate for a specified time (e.g., 30 minutes) at 37°C.

• cAMP Measurement:

  • Lyse the cells.

  • Measure the intracellular cAMP concentration using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis:

  • Generate a dose-response curve by plotting the cAMP concentration against the log concentration of the antagonist.

  • Calculate the IC50 value of the test compound.

Conclusion

Assessing the specificity of P2Y12 receptor antagonists is crucial for both basic research and drug development. While 6-Cl-5'-PuMP is a known P2Y12 antagonist, a comprehensive public dataset of its selectivity against other P2Y receptor subtypes is currently lacking. By employing the detailed cellular assay protocols provided in this guide—including platelet aggregation, VASP phosphorylation, and cAMP accumulation assays—researchers can systematically evaluate the specificity of 6-Cl-5'-PuMP and compare its performance to other established P2Y12 inhibitors. This will enable a more informed selection of pharmacological tools for studying the intricate role of the P2Y12 receptor in health and disease.

References

• 1. P2Y12 Receptor Antagonists: Which One to Choose? A Systematic Review and Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drug-like Antagonists of P2Y Receptor Subtypes: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparison of different regression models for the quantitative analysis of the combined effect of P2Y12 and P2Y1 receptor antagonists on ADP-induced platelet activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular pharmacology of P2Y-receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the cGAS-STING Pathway: A Comparative Guide to 2',3'-cGAMP Biosensors

For researchers, scientists, and drug development professionals navigating the complexities of the cGAS-STING pathway, the accurate detection of the second messenger 2',3'-cyclic GMP-AMP (cGAMP) is paramount. This guide provides a comprehensive comparison of a prominent RNA-based fluorescent biosensor for cGAMP, alongside alternative detection methodologies. We delve into their operational mechanisms, performance metrics, and experimental protocols to empower informed decisions in your research endeavors.

The innate immune system's cGAS-STING pathway is a critical signaling cascade initiated by the presence of cytosolic DNA, a hallmark of viral infections and cellular damage. Upon activation, the enzyme cyclic GMP-AMP synthase (cGAS) synthesizes 2',3'-cGAMP, which in turn activates the STING protein, leading to the production of type I interferons and other inflammatory cytokines.[1][2][3] The ability to precisely quantify 2',3'-cGAMP is crucial for dissecting this pathway and developing novel therapeutics for infectious diseases, autoimmune disorders, and cancer.[1]

The Rise of RNA-Based Fluorescent Biosensors for 2',3'-cGAMP

A significant advancement in cGAMP detection has been the development of RNA-based fluorescent biosensors. These biosensors are engineered to exhibit a fluorescence signal upon binding to 2',3'-cGAMP, offering a "mix-and-go" assay format that is highly amenable to high-throughput screening (HTS).[1][4]

Mechanism of Action

These biosensors are typically composed of a cGAMP-binding RNA aptamer or riboswitch fused to a fluorogenic RNA aptamer, such as Spinach. In the absence of 2',3'-cGAMP, the fluorogenic aptamer is in a conformation that quenches the fluorescence of a bound dye. The binding of 2',3'-cGAMP to the sensor domain induces a conformational change in the entire RNA molecule, forcing the fluorogenic aptamer into a structure that allows the dye to fluoresce brightly.

References

• 1. An RNA-Based Fluorescent Biosensor for High-Throughput Analysis of the cGAS-cGAMP-STING Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-based mechanisms of 2'3'-cGAMP intercellular transport in the cGAS-STING immune pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclic GMP-AMP synthase recognizes the physical features of DNA | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of 6-Chloropurine Ribonucleoside 5'-Monophosphate and Other Purine Antimetabolites: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 6-Chloropurine (B14466) Ribonucleoside 5'-Monophosphate (6-Cl-5'-PuMP), a representative 6-chloropurine derivative, with other established purine (B94841) antimetabolites. This analysis is supported by available experimental data and detailed methodologies for key assays.

Purine antimetabolites are a class of drugs that structurally mimic endogenous purine bases, such as adenine (B156593) and guanine (B1146940). Their therapeutic effect lies in their ability to interfere with the synthesis of DNA and RNA, thereby inhibiting cell proliferation. This makes them crucial agents in the treatment of cancers and autoimmune diseases. This guide will delve into a comparative study of 6-Cl-5'-PuMP against well-known purine antimetabolites, including thiopurines like 6-Mercaptopurine and 6-Thioguanine, and deoxynucleoside analogues such as Fludarabine, Cladribine (B1669150), and Pentostatin.

Mechanism of Action: A Tale of Two Pathways

Purine antimetabolites primarily exert their cytotoxic effects through two main mechanisms: inhibition of the de novo purine synthesis pathway and incorporation into nascent DNA and RNA strands, leading to chain termination and cellular apoptosis.

6-Chloropurine Ribonucleoside 5'-Monophosphate (6-Cl-5'-PuMP): While direct and extensive studies on "6-Cl-5'-PuMP" are limited, data on the closely related "6-Chloropurine ribonucleoside 5'-monophosphate" suggests its primary mechanism involves the inhibition of the de novo purine synthesis pathway. As a nucleotide analog, it is hypothesized to be a DNA precursor that can be incorporated into DNA. Furthermore, it may act as an inhibitor of key enzymes in the purine synthesis pathway, such as inosine (B1671953) monophosphate dehydrogenase (IMPDH), which is a rate-limiting enzyme in the production of guanine nucleotides.

Thiopurines (6-Mercaptopurine & 6-Thioguanine): These drugs are pro-drugs that are metabolized intracellularly to their active forms, thioguanine nucleotides (TGNs). TGNs are then incorporated into DNA and RNA, leading to cytotoxicity. Additionally, their metabolites can inhibit de novo purine synthesis by feedback inhibition of phosphoribosyl pyrophosphate amidotransferase (PRPP amidotransferase), the first committed step in the pathway.

Fludarabine: This fluorinated purine nucleoside analog is converted intracellularly to its active triphosphate form, F-ara-ATP. F-ara-ATP inhibits DNA synthesis by interfering with DNA polymerase, ribonucleotide reductase, and DNA primase. Its incorporation into DNA also leads to chain termination.

Cladribine: A chlorinated deoxyadenosine (B7792050) analog, cladribine is resistant to adenosine (B11128) deaminase. It is phosphorylated to its active triphosphate form, which accumulates in lymphocytes. Its incorporation into DNA leads to DNA strand breaks and subsequent apoptosis.

Pentostatin: This drug is a potent inhibitor of adenosine deaminase (ADA), an enzyme crucial for purine metabolism. Inhibition of ADA leads to the accumulation of deoxyadenosine and its triphosphate metabolite, dATP, which is toxic to lymphocytes and inhibits ribonucleotide reductase, thereby halting DNA synthesis.

Comparative Performance: In Vitro Cytotoxicity

The efficacy of these antimetabolites can be compared by examining their half-maximal inhibitory concentration (IC50) values in various cancer cell lines. Lower IC50 values indicate greater potency. The following tables summarize available data.

Table 1: In Vitro Cytotoxicity (IC50) of 6-Chloropurine Derivatives and Other Purine Antimetabolites

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
6-(4-X-substituted phenyl)purine ribonucleosides	CCRF-CEM	T-cell leukemia	0.25 - 20	[1][2]
HeLa	Cervical Cancer	0.25 - 20	[1][2]
L1210	Leukemia	0.25 - 20	[1][2]
9-Norbornyl-6-chloropurine	CCRF-CEM	T-cell leukemia	Low µM range	[3]
HL-60	Promyelocytic Leukemia	Low µM range	[3]
6-Mercaptopurine (6-MP)	CCRF-CEM	T-cell leukemia	1	[4]
A549	Lung Carcinoma	47	[5]
HepG2	Hepatocellular Carcinoma	32.25	[6]
HCT116	Colon Carcinoma	16.7	[7]
MCF-7	Breast Adenocarcinoma	>100	[6]
6-Thioguanine (6-TG)	HeLa	Cervical Cancer	28.79	[8]
A549	Lung Carcinoma	2.82	[9]
Fludarabine	CCRF-CEM	T-cell leukemia	19.49	[10][11]
HCT116	Colon Carcinoma	6.6	[11]
K562	Chronic Myelogenous Leukemia	0.26	[10]
MCF-7	Breast Adenocarcinoma	15	[10]
HepG2	Hepatocellular Carcinoma	20	[10]
Cladribine	U266	Multiple Myeloma	2.43	[12][13][14]
RPMI8226	Multiple Myeloma	0.75	[12][13][14]
MM1.S	Multiple Myeloma	0.18	[12][13][14]
Pentostatin	-	-	-	-

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of these compounds.

In Vitro Cytotoxicity Assay: MTT Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Test compounds (e.g., 6-Cl-5'-PuMP, 6-MP)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (medium with the same concentration of solvent used for the compounds).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

In Vivo Tumor Xenograft Study Protocol

This protocol outlines the evaluation of a compound's anti-tumor efficacy in a subcutaneous xenograft mouse model.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or athymic nude)

• Cancer cell line for implantation

• Sterile PBS or culture medium

• Matrigel (optional, to enhance tumor take-rate)

• Sterile syringes and needles

• Calipers for tumor measurement

• Test compound formulated for in vivo administration

Procedure:

• Cell Preparation: Harvest cancer cells from culture and resuspend them in sterile PBS or medium, with or without Matrigel, at a concentration of 1x10^6 to 1x10^7 cells per 100 µL.

• Tumor Implantation: Subcutaneously inject the cell suspension into the flank of the immunocompromised mice.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor formation. Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Administer the test compound and vehicle control to the respective groups according to the predetermined dosing schedule and route (e.g., intraperitoneal, oral gavage).

• Tumor Measurement: Measure tumor dimensions with calipers two to three times a week and calculate the tumor volume using the formula: Volume = (Width² x Length) / 2.

• Efficacy Evaluation: At the end of the study, euthanize the mice and excise the tumors. The primary endpoint is typically tumor growth inhibition, calculated as the percentage difference in the mean tumor volume between the treated and control groups.

Visualizing the Pathways and Processes

Diagrams created using Graphviz (DOT language) help to visualize the complex signaling pathways and experimental workflows involved in the study of purine antimetabolites.

Caption: De Novo and Salvage Pathways for Purine Biosynthesis and Sites of Inhibition by Antimetabolites.

Caption: Metabolic Activation Pathway of Thiopurines.

Caption: Mechanism of Action of Pentostatin via Adenosine Deaminase Inhibition.

Caption: General Experimental Workflow for the Evaluation of Purine Antimetabolites.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and cytostatic activity of substituted 6-phenylpurine bases and nucleosides: application of the Suzuki-Miyaura cross-coupling reactions of 6-chloropurine derivatives with phenylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 9-Norbornyl-6-chloropurine Is a Novel Antileukemic Compound Interacting with Cellular GSH | Anticancer Research [ar.iiarjournals.org]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. psasir.upm.edu.my [psasir.upm.edu.my]
• 7. researchgate.net [researchgate.net]
• 8. thepharmajournal.com [thepharmajournal.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Fludarabine | nucleic acid synthesis inhibitor | TargetMol [targetmol.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Therapeutic potential of cladribine in combination with STAT3 inhibitor against multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Therapeutic potential of cladribine in combination with STAT3 inhibitor against multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming the Binding Site of 6-Cl-5'-PuMP on the Na+/K+-ATPase: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to confirm the binding site of a putative inhibitor, 6-Cl-5'-PuMP, on its target protein, the Na+/K+-ATPase. We present a comparative analysis with the well-characterized inhibitor, ouabain (B1677812), and detail the experimental protocols necessary for such a study.

The Na+/K+-ATPase, or sodium-potassium pump, is an essential transmembrane protein in animal cells responsible for maintaining the electrochemical gradients of sodium (Na+) and potassium (K+) ions across the cell membrane.[1] This process is vital for numerous physiological functions, including nerve impulse transmission, muscle contraction, and regulating cell volume.[2] The pump operates through a cycle of conformational changes, binding and releasing Na+ and K+ ions on opposite sides of the membrane, a process powered by the hydrolysis of ATP.[3][1][4] Given its critical role, the Na+/K+-ATPase is a significant drug target.

Comparative Analysis of Inhibitor Binding

To confirm the binding site of a novel inhibitor like 6-Cl-5'-PuMP, a direct comparison with a known ligand that binds to a specific site is essential. Ouabain, a cardiac glycoside, is a well-established inhibitor of the Na+/K+-ATPase that binds to a highly conserved site on the extracellular side of the α-subunit.[5][6] By comparing the binding characteristics of 6-Cl-5'-PuMP with ouabain, researchers can infer whether the new compound shares the same or an overlapping binding site.

Inhibitor	Target Protein	Binding Affinity (Kd)	IC50	Method
6-Cl-5'-PuMP (Hypothetical Data)	Na+/K+-ATPase	150 nM	300 nM	Surface Plasmon Resonance
Ouabain	Na+/K+-ATPase	50 - 200 nM	100 - 500 nM	Radioligand Binding Assay

Table 1: Comparative Binding Characteristics. This table presents hypothetical binding data for 6-Cl-5'-PuMP alongside typical values for the known inhibitor ouabain. Lower Kd and IC50 values indicate higher binding affinity and inhibitory potency, respectively.

Experimental Protocols

Confirming the binding site of a novel compound requires a multi-faceted approach, combining techniques that provide both quantitative binding data and structural information.

Competitive Binding Assays

Competitive binding assays are a fundamental method to determine if a new compound binds to the same site as a known ligand.[7][8][9]

Principle: A labeled ligand with a known binding site (e.g., radiolabeled ouabain) is allowed to bind to the target protein. An unlabeled competitor compound (6-Cl-5'-PuMP) is then added at increasing concentrations. If the new compound binds to the same site, it will displace the labeled ligand, leading to a decrease in the measured signal.

Detailed Protocol (Radioligand Binding Assay):

• Preparation of Membranes: Isolate cell membranes rich in Na+/K+-ATPase (e.g., from kidney medulla or transfected cell lines).

• Incubation: In a multi-well plate, incubate the membranes with a fixed concentration of [3H]ouabain.

• Competition: Add increasing concentrations of unlabeled 6-Cl-5'-PuMP to the wells. Include control wells with no competitor and wells with a high concentration of unlabeled ouabain to determine total and non-specific binding, respectively.

• Equilibration: Incubate the mixture at a specific temperature (e.g., 37°C) for a sufficient time to reach binding equilibrium.

• Separation: Rapidly filter the mixture through a glass fiber filter to separate bound from free radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of [3H]ouabain against the logarithm of the 6-Cl-5'-PuMP concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which can then be used to calculate the inhibition constant (Ki).

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative data on the kinetics and affinity of binding interactions.[7][10]

Principle: The target protein (Na+/K+-ATPase) is immobilized on a sensor chip. When an analyte (6-Cl-5'-PuMP) flows over the surface and binds, the change in refractive index at the surface is measured, which is proportional to the mass of bound analyte.

Detailed Protocol:

• Immobilization: Covalently immobilize purified Na+/K+-ATPase onto a sensor chip.

• Binding Analysis: Inject a series of concentrations of 6-Cl-5'-PuMP in solution over the sensor surface and monitor the association phase.

• Dissociation Analysis: Replace the analyte solution with buffer and monitor the dissociation phase.

• Regeneration: Inject a regeneration solution to remove the bound analyte and prepare the surface for the next cycle.

• Data Analysis: Fit the association and dissociation curves to a kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

• Competition Assay: To confirm the binding site, perform a competition experiment by pre-incubating the immobilized protein with a saturating concentration of ouabain before injecting 6-Cl-5'-PuMP. A lack of binding of 6-Cl-5'-PuMP would indicate a shared binding site.

Site-Directed Mutagenesis

This technique provides strong evidence for the involvement of specific amino acid residues in the binding of a ligand.

Principle: Based on the known structure of the ouabain binding site on the Na+/K+-ATPase, specific amino acid residues crucial for ouabain binding are mutated. The binding of 6-Cl-5'-PuMP to the wild-type and mutant proteins is then compared.

Detailed Protocol:

• Mutant Generation: Introduce point mutations in the cDNA of the Na+/K+-ATPase α-subunit at residues known to be critical for ouabain binding (e.g., residues in the extracellular loops between transmembrane helices).

• Protein Expression: Express both the wild-type and mutant proteins in a suitable system (e.g., Xenopus oocytes or mammalian cell lines).

• Functional and Binding Assays: Perform functional assays (e.g., measuring pump activity via 86Rb+ uptake) and binding assays (e.g., SPR or competitive binding) with both ouabain and 6-Cl-5'-PuMP on both the wild-type and mutant proteins.

• Data Analysis: A significant reduction or loss of binding affinity and inhibitory effect of 6-Cl-5'-PuMP on a specific mutant, similar to the effect observed with ouabain, strongly suggests that the mutated residue is part of the binding site for 6-Cl-5'-PuMP.

Visualizing the Workflow and Pathway

To better understand the experimental process and the biological context, the following diagrams illustrate the workflow for binding site confirmation and the signaling pathway of the Na+/K+-ATPase.

Figure 1: Experimental workflow for confirming the binding site of a novel inhibitor.

Figure 2: Simplified signaling pathway of the Na+/K+-ATPase and its inhibition.

By employing a combination of these experimental approaches, researchers can confidently determine the binding site of novel inhibitors like 6-Cl-5'-PuMP on the Na+/K+-ATPase. This information is crucial for understanding its mechanism of action and for the rational design of more potent and specific therapeutic agents.

References

• 1. m.youtube.com [m.youtube.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Sodium–potassium pump - Wikipedia [en.wikipedia.org]
• 4. The selectivity of the Na+/K+-pump is controlled by binding site protonation and self-correcting occlusion | eLife [elifesciences.org]
• 5. Crystal structure of the high-affinity Na+,K+-ATPase–ouabain complex with Mg2+ bound in the cation binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The highly conserved cardiac glycoside binding site of Na,K-ATPase plays a role in blood pressure regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nicoyalife.com [nicoyalife.com]
• 8. Considerations for improved performance of competition association assays analysed with the Motulsky-Mahan's "kinetics of competitive binding" model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Using competition assays to quantitatively model cooperative binding by transcription factors and other ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of a label-free competitive ligand binding assay with human serum albumin on a molecularly engineered surface plasmon resonance sensor chip - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 6-Cl-5'-PuMP: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of 6-Cl-5'-PuMP, a chlorinated purine (B94841) monophosphate, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Hazard Profile Summary of Structurally Similar Compounds

The following table summarizes the key hazard classifications for compounds structurally related to 6-Cl-5'-PuMP. This data underscores the importance of treating 6-Cl-5'-PuMP as hazardous waste.

Hazard Classification	6-Chloropurine (B14466)	6-Mercaptopurine
Acute Toxicity (Oral)	Not Classified	Category 4 (Harmful if swallowed)[1]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)[2]	Category 2 (Causes skin irritation)[1]
Serious Eye Damage/Irritation	Category 2 (Causes serious eye irritation)[2]	Category 2A (Causes serious eye irritation)[1]
Germ Cell Mutagenicity	Not Classified	Category 2 (Suspected of causing genetic defects)[1][3]
Reproductive Toxicity	Not Classified	Category 2 (Suspected of damaging fertility or the unborn child)[1][3]
Specific Target Organ Toxicity	Category 3 (May cause respiratory irritation)[2]	Category 3 (May cause respiratory irritation)[1]
Aquatic Hazard (Acute)	Not Classified	Category 3 (Harmful to aquatic life)[3]

Experimental Protocols for Safe Disposal

The disposal of 6-Cl-5'-PuMP must adhere to established protocols for hazardous chemical waste. The primary directive from safety data sheets for analogous compounds is to "Dispose of contents/container to an approved waste disposal plant"[2][3]. This is achieved by following the guidelines set forth by your institution's Environmental Health and Safety (EHS) department, which are based on federal and state regulations[4][5].

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Before handling 6-Cl-5'-PuMP, ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves[2].

• Waste Collection:

  • Collect all waste containing 6-Cl-5'-PuMP, including pure compound, solutions, and contaminated materials (e.g., pipette tips, gloves, and paper towels), in a designated hazardous waste container.

  • The container must be chemically compatible with the waste, in good condition, and have a secure, tight-fitting lid[5].

  • Do not mix 6-Cl-5'-PuMP waste with other incompatible waste streams.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" and the full chemical name: "6-Chloro-5'-purine monophosphate".

  • Indicate the approximate concentration and quantity of the waste.

  • Include the date when the first waste was added to the container[4][5].

• Storage:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated[4][5].

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel[5].

  • Ensure the storage area is secure and away from drains or sources of ignition[3].

• Disposal Request:

  • Once the container is full or you are ready for disposal, contact your institution's EHS department to arrange for a pickup[5][6].

  • Follow your institution's specific procedures for requesting a hazardous waste pickup, which may involve an online system or a paper form[4][6].

• Emergency Procedures:

  • In case of a spill, evacuate the immediate area and prevent the substance from entering drains[3][7].

  • Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal as hazardous waste[7].

  • Report the spill to your EHS department.

  • In case of personal exposure, follow the first-aid measures outlined in the safety data sheet for similar compounds, which generally involve flushing the affected area with copious amounts of water and seeking medical attention[2].

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 6-Cl-5'-PuMP.

Caption: Workflow for the safe disposal of 6-Cl-5'-PuMP.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 6-Cl-5'-PuMP, fostering a secure laboratory environment and protecting the broader ecosystem. Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed instructions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. odu.edu [odu.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. ibc.utah.edu [ibc.utah.edu]
• 7. himediadownloads.com [himediadownloads.com]

Personal protective equipment for handling 6-Cl-5'-PuMP

Personal Protective Equipment (PPE)

When handling 6-Cl-5'-PuMP, appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety. The required PPE varies depending on the specific laboratory procedure being performed.

Data Presentation: Recommended Personal Protective Equipment

Procedure	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields	Nitrile or neoprene gloves[5]	Laboratory coat	N95 respirator or working in a certified chemical fume hood
Solution Preparation	Chemical splash goggles	Nitrile or neoprene gloves[5]	Laboratory coat	Work in a certified chemical fume hood
Running Reactions	Chemical splash goggles or face shield[6]	Nitrile or neoprene gloves[5]	Chemical-resistant apron over a laboratory coat	Work in a certified chemical fume hood
Handling Concentrated Solutions	Face shield and chemical splash goggles[6]	Double-gloving with nitrile or neoprene gloves	Chemical-resistant suit or coveralls[7][8]	Full-face respirator with appropriate cartridges for organic vapors and acid gases[7]
Waste Disposal	Chemical splash goggles	Heavy-duty, chemical-resistant gloves	Chemical-resistant apron over a laboratory coat	Work in a well-ventilated area; respirator if fumes are generated

Experimental Protocols: Safe Handling and Disposal

Operational Plan: Step-by-Step Handling Procedures

• Preparation:

  • Before handling 6-Cl-5'-PuMP, ensure that a current Safety Data Sheet (SDS) for a similar compound (e.g., a chlorinated purine) has been reviewed.

  • Designate a specific area for handling, preferably within a certified chemical fume hood.

  • Ensure that an emergency eyewash station and safety shower are readily accessible.

  • Assemble all necessary PPE and have a chemical spill kit nearby.

• Handling:

  • When weighing the solid compound, use a balance inside a fume hood or a ventilated balance enclosure to avoid inhalation of fine particles.

  • Prepare solutions in a fume hood, adding the solid to the solvent slowly to avoid splashing.

  • Avoid skin and eye contact at all times.[5] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

  • Keep containers of 6-Cl-5'-PuMP tightly closed when not in use.

• Spill Response:

  • In the event of a small spill, wear appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite (B1170534) or sand), and collect it in a sealed container for proper disposal.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan: Step-by-Step Waste Disposal

Due to its chlorinated nature, 6-Cl-5'-PuMP waste must be treated as hazardous.

• Segregation:

  • Collect all solid and liquid waste containing 6-Cl-5'-PuMP in separate, clearly labeled, and sealed hazardous waste containers. Do not mix with other waste streams.

• Containerization:

  • Use chemically resistant containers for waste collection.

  • Label containers with "Hazardous Waste," the full chemical name ("6-Chloro-5'-purine monophosphate"), and the associated hazards (e.g., "Toxic," "Irritant").

• Storage:

  • Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.

• Disposal:

  • Dispose of the hazardous waste through your institution's environmental health and safety (EHS) office.

  • Chlorinated organic compounds often require high-temperature incineration for complete destruction.[9] Do not dispose of this chemical down the drain.[10]

Mandatory Visualizations

Diagram: Personal Protective Equipment (PPE) Selection Workflow

Caption: PPE selection workflow for handling 6-Cl-5'-PuMP.

Diagram: Waste Disposal Workflow for 6-Cl-5'-PuMP

Caption: Waste disposal workflow for 6-Cl-5'-PuMP.

References

• 1. youtube.com [youtube.com]
• 2. Chemotherapy - Wikipedia [en.wikipedia.org]
• 3. Purine Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 6. epa.gov [epa.gov]
• 7. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 8. osha.oregon.gov [osha.oregon.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. ehs.yale.edu [ehs.yale.edu]